5-Bromo-1-methyl-4-nitro-1H-imidazole

• CAS: 933-87-9

Core Science & Biosynthesis

An In-depth Technical Guide to 5-Bromo-1-methyl-4-nitro-1H-imidazole: Properties, Synthesis, and Applications

Introduction: The Strategic Importance of a Functionalized Nitroimidazole

Within the landscape of medicinal chemistry and drug discovery, the nitroimidazole scaffold is a privileged structure, forming the core of numerous therapeutic agents renowned for their efficacy against anaerobic bacteria and protozoa.[1] The unique electronic properties conferred by the nitro group are central to their mechanism of action, which typically involves reductive activation under hypoxic conditions to generate cytotoxic radical species. The strategic functionalization of the imidazole ring allows for the fine-tuning of a compound's physicochemical properties, metabolic stability, and target specificity.

5-Bromo-1-methyl-4-nitro-1H-imidazole (CAS 933-87-9) emerges as a highly valuable and versatile building block in this context.[2] Its structure is primed for synthetic elaboration: the bromine atom at the C5 position serves as an excellent leaving group for nucleophilic substitution or as a handle for cross-coupling reactions, while the nitro group at C4 is the key pharmacophore. The N1-methyl group prevents tautomerization and provides a fixed point of substitution, simplifying reaction outcomes and locking in a specific conformational profile. This guide provides an in-depth analysis of the chemical properties, synthesis, reactivity, and applications of this pivotal intermediate for researchers, scientists, and drug development professionals.

Physicochemical and Structural Properties

A comprehensive understanding of a molecule's fundamental properties is the bedrock of its application in synthesis and development. 5-Bromo-1-methyl-4-nitro-1H-imidazole is a white to off-white solid, and its key properties are summarized below.[3] The specified storage condition of 2-8°C under an inert atmosphere highlights a potential sensitivity to light, moisture, or oxidative degradation, a crucial consideration for maintaining long-term sample integrity in a research setting.[4]

Property	Value	Source
CAS Number	933-87-9	[4][5][6]
Molecular Formula	C₄H₄BrN₃O₂	[4][5]
Molecular Weight	206.00 g/mol	[4][7]
IUPAC Name	5-bromo-1-methyl-4-nitro-1H-imidazole	[5]
Melting Point	180-181 °C	[3]
Appearance	White to off-white solid	[3]
Boiling Point	333.9±22.0 °C (Predicted)	[3]
Density	2.04±0.1 g/cm³ (Predicted)	[3]
Storage	Inert atmosphere, 2-8°C	[4]

Synthesis and Mechanistic Rationale

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole is most logically approached via a two-step sequence starting from a commercially available precursor. This strategy allows for controlled functionalization and predictable regiochemistry.

Synthesis workflow for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Step 1: Synthesis of 5-Bromo-4-nitro-1H-imidazole Precursor

The foundational step involves the electrophilic nitration of 4-bromo-1H-imidazole. The choice of harsh conditions—concentrated sulfuric and nitric acids at elevated temperatures—is necessitated by the deactivating effect of the bromine atom and the inherent electron-rich nature of the imidazole ring, which can be protonated under strongly acidic conditions, further reducing its reactivity.

Experimental Protocol:

• In a flask equipped for heating and stirring, cautiously add 4-bromo-1H-imidazole (1.0 eq) to concentrated sulfuric acid (approx. 10 mL per gram of starting material).[8]

• Cool the mixture in an ice bath and slowly add concentrated nitric acid (1.1 eq).[8]

• Heat the reaction mixture to 110°C and maintain for 1 hour.[8] The high temperature is crucial to overcome the activation energy for nitration of the deactivated ring.

• After completion, cool the reaction to room temperature and pour it slowly onto a large volume of ice water (approx. 100 mL per gram of starting material).[8] This step serves to quench the reaction and precipitate the product, which has low solubility in water.[9][10]

• Collect the resulting white precipitate by filtration, wash with cold water, and dry to yield 5-bromo-4-nitro-1H-imidazole.[8] A typical reported yield for this reaction is 87%.[8]

Step 2: Regioselective N-Methylation

With the precursor in hand, the final step is N-alkylation. The imidazole ring of 5-bromo-4-nitro-1H-imidazole possesses two nitrogen atoms, but methylation occurs regioselectively. The N1 position is favored due to a combination of electronic and steric factors. The adjacent nitro group at C4 is strongly electron-withdrawing, reducing the nucleophilicity of the N3 nitrogen. Conversely, the N1 nitrogen is less sterically hindered and more electronically available for attack by an electrophile like methyl iodide.

Experimental Protocol: Causality Behind Choices: The selection of a moderate base like potassium carbonate (K₂CO₃) and a polar aprotic solvent like acetonitrile or DMF is critical. Stronger bases (e.g., hydroxides) can promote side reactions, while the chosen solvent system effectively dissolves the imidazole precursor and facilitates the SN2 reaction without interfering. Heating the reaction, for instance to 60°C, generally improves the reaction rate and yield.[11][12]

• Dissolve 5-bromo-4-nitro-1H-imidazole (1.0 eq) in acetonitrile.

• Add potassium carbonate (approx. 1.1-1.2 eq) to the solution. The base deprotonates the imidazole N-H, generating the nucleophilic imidazolate anion.

• Add a methylating agent, such as methyl iodide or dimethyl sulfate (1.1-1.5 eq), dropwise to the stirred suspension.

• Heat the mixture (e.g., to 60°C) and monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.[11]

• Upon completion, cool the reaction, filter off the inorganic salts, and evaporate the solvent under reduced pressure.

• The crude product can then be purified by recrystallization or column chromatography to yield pure 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to be simple and diagnostic. It should feature two singlets in the aromatic region: one for the proton at the C2 position of the imidazole ring and another, typically further downfield, corresponding to the N-methyl protons. For the unmethylated precursor, 5-bromo-4-nitro-1H-imidazole, the single proton signal appears at δ 7.99 ppm (in DMSO-d6).[8][13]

• ¹³C NMR: The carbon spectrum will provide information on the carbon framework. A reference in the SpectraBase database indicates a ¹³C NMR spectrum exists for 5-Bromo-1-methyl-4-nitroimidazole in DMSO-d6, which would be the definitive source for its chemical shifts.[14]

• Mass Spectrometry: The mass spectrum should show a characteristic isotopic pattern for the molecular ion [M]+ due to the presence of one bromine atom (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). The precursor, 5-bromo-4-nitro-1H-imidazole, shows an [M-H]⁻ peak at m/z 191 in ESI- mode.[8][13]

Chemical Reactivity and Synthetic Utility

The synthetic power of 5-Bromo-1-methyl-4-nitro-1H-imidazole lies in the distinct reactivity of its functional groups, allowing for sequential and selective modifications.

Key reaction pathways for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

• Nucleophilic Aromatic Substitution (SNAr): The presence of the strongly electron-withdrawing nitro group at C4 activates the C5 position towards nucleophilic attack. This allows the bromine atom to be displaced by a variety of nucleophiles, such as alkoxides, amines, and thiols. This pathway is a cornerstone for introducing diverse side chains, a common strategy in drug analogue synthesis to probe structure-activity relationships. Studies on related nitroimidazoles confirm that halo-substituents adjacent to a nitro group readily undergo such displacements.[15]

• Reduction of the Nitro Group: The nitro group can be selectively reduced to an amine under various conditions (e.g., catalytic hydrogenation with Pd/C, or chemical reduction with SnCl₂/HCl). This transformation is synthetically powerful, as the resulting 5-bromo-1-methyl-1H-imidazol-4-amine is a versatile intermediate. The newly formed amino group can be acylated, alkylated, or converted into a diazonium salt, opening up a vast array of further chemical modifications.

• Palladium-Catalyzed Cross-Coupling: The C-Br bond is a classic handle for palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura (with boronic acids) and Sonogashira (with terminal alkynes) couplings. This allows for the direct formation of carbon-carbon bonds, enabling the attachment of aryl, heteroaryl, or alkynyl moieties. This modern synthetic method is highly efficient for constructing complex molecular architectures from simple precursors.

Applications in Drug Development

The primary application of 5-Bromo-1-methyl-4-nitro-1H-imidazole is as a key intermediate in the synthesis of more complex, biologically active molecules. Its structure is embedded within several investigational compounds targeting infectious diseases. For example, the synthesis of analogs of Megazol, a compound tested for its antichagasic properties, involves the selective substitution of halo-nitroimidazoles.[15] Furthermore, the broader class of 2-bromo-4-nitroimidazoles are crucial intermediates for antitubercular drugs like Pretomanid, highlighting the importance of this chemical scaffold in addressing major global health challenges.[16]

Safety and Handling

While a specific, comprehensive safety data sheet for 5-Bromo-1-methyl-4-nitro-1H-imidazole is not publicly available, data from closely related compounds provides a strong basis for hazard assessment.

• Hazards: Analogues like 5-Bromo-2-methyl-4-nitro-1H-imidazole and other halogenated imidazoles are classified as causing skin and serious eye irritation.[17][18] Many nitroaromatic compounds are harmful if swallowed.[13] It is prudent to treat this compound as a potential irritant and toxic substance.

• Personal Protective Equipment (PPE): Handle only in a well-ventilated area, preferably a chemical fume hood. Wear appropriate PPE, including safety glasses with side-shields, nitrile gloves, and a lab coat.[19]

• Handling Precautions: Avoid creating dust. Avoid contact with skin, eyes, and clothing.[17] Wash hands thoroughly after handling.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, consistent with the supplier recommendation of 2-8°C.[4][17]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

References

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• Der Pharma Chemica. Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. [Link]

• Medicines for All institute (M4ALL). Summary of Process Development Work on TB Drug Pretomanid. [Link]

• PubChem. 4-Bromo-5-nitro-1H-imidazole. [Link]

• Semantic Scholar. Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. [Link]

• ResearchGate. 13C NMR data of 5-nitroimidazole and its derivatives.[Link]

• Pharmaffiliates. CAS No : 1391052-79-1| Chemical Name : 5-Chloro-1-methyl-4-nitroimidazole-13C4. [Link]

• Aribo Biotechnology. CAS: 6963-65-1 Name: 5-Bromo-4-nitro-1H-imidazole. [Link]

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5-Bromo-1-methyl-4-nitro-1H-imidazole synthesis pathway

An In-depth Technical Guide to the Synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-1-methyl-4-nitro-1H-imidazole is a heterocyclic compound of significant interest in medicinal chemistry and drug development. As a functionalized nitroimidazole, it serves as a versatile building block for the synthesis of more complex molecules, including potential therapeutic agents. Nitroimidazole scaffolds are renowned for their presence in life-saving drugs, particularly in the realms of infectious diseases and oncology.[1] This guide provides a comprehensive overview of the viable synthetic pathways to 5-Bromo-1-methyl-4-nitro-1H-imidazole, offering in-depth analysis of reaction mechanisms, detailed experimental protocols, and critical safety considerations. By synthesizing information from established chemical literature and analogous preparations, this document aims to equip researchers with the necessary knowledge to efficiently produce this key intermediate.

Introduction and Strategic Importance

The imidazole ring is a cornerstone of medicinal chemistry, and its nitro-substituted derivatives have a particularly rich history.[2] Compounds like metronidazole and benznidazole are staples in treating anaerobic and parasitic infections, while newer drugs such as delamanid and pretomanid are crucial in the fight against multi-drug resistant tuberculosis.[1][3] The core utility of these compounds often stems from the reductive activation of the nitro group under hypoxic conditions, a state prevalent in solid tumors and anaerobic infections.[1]

5-Bromo-1-methyl-4-nitro-1H-imidazole combines several key functional groups that make it an attractive synthetic intermediate:

• The Nitro Group: Essential for the characteristic biological activity of this class of compounds.

• The Bromo Group: Provides a reactive handle for further molecular elaboration, most notably through palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling the construction of complex carbon-carbon bonds.[2]

• The N-Methyl Group: Modulates the compound's electronic properties and can influence its metabolic stability and pharmacokinetic profile.

The synthesis of this specific isomer presents a regiochemical challenge: the precise placement of four different substituents on the five-membered imidazole ring. This guide will explore the two most logical retrosynthetic approaches to address this challenge.

Physicochemical Properties

A summary of the key physicochemical properties of the target compound and its immediate precursors is presented below. Data is compiled from various chemical suppliers and databases.

Property	5-Bromo-1-methyl-4-nitro-1H-imidazole	5-Bromo-1-methyl-1H-imidazole[4]	5-Bromo-4-nitro-1H-imidazole[5][6]
Molecular Formula	C₄H₄BrN₃O₂	C₄H₅BrN₂	C₃H₂BrN₃O₂
Molecular Weight	205.99 g/mol	161.00 g/mol	191.97 g/mol
Appearance	Expected to be a solid, likely off-white to yellow crystalline powder[7]	Solid	Off-white to brownish crystalline solid[7]
Melting Point	Not available	40-44 °C	281-282 °C (decomposes)[5][6]
CAS Number	Not available	1003-21-0	6963-65-1

Overview of Synthetic Strategies

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole can be approached from two primary retrosynthetic pathways, which hinge on the order of the key bromination, nitration, and methylation steps.

Figure 1. High-level overview of the two primary synthetic routes.

• Route A involves the initial nitration of a brominated imidazole followed by N-methylation.

• Route B begins with an N-methylated imidazole, which is then brominated and subsequently nitrated.

While both routes are theoretically plausible, Route B is often preferred as it may offer better control over regioselectivity and avoids the methylation of a potentially sensitive nitro-containing intermediate. This guide will detail the protocol for Route B as the recommended pathway.

Recommended Synthesis Pathway (Route B)

This pathway leverages the commercially available or readily synthesized 5-Bromo-1-methyl-1H-imidazole and introduces the nitro group in the final step. This approach is analogous to the successful synthesis of 5-chloro-1-methyl-4-nitroimidazole, a closely related structure.[8]

Figure 2. Experimental workflow for the nitration of 5-Bromo-1-methyl-1H-imidazole.

Mechanistic Rationale for Nitration

The nitration of 5-Bromo-1-methyl-1H-imidazole is an electrophilic aromatic substitution. The reaction proceeds via the formation of the highly electrophilic nitronium ion (NO₂⁺) from a mixture of concentrated nitric and sulfuric acids.

The directing effects of the substituents on the imidazole ring govern the position of nitration:

• N-Methyl Group: This group is electron-donating and acts as an activating ortho-, para-director. It directs incoming electrophiles to the C2 and C4/C5 positions.

• Bromo Group: This halogen is electron-withdrawing via induction but electron-donating through resonance. It is a deactivating group but still directs ortho- and para-.

In this case, the C4 position is para to the strongly activating N-methyl group and ortho to the bromo group. This position is the most sterically accessible and electronically favorable site for electrophilic attack, leading to the desired 4-nitro product with high regioselectivity.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the nitration of similar halo-imidazoles.[8][9][10] Extreme caution is required when handling concentrated acids. All operations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE).

Materials and Reagents:

Reagent	M.W.	Amount	Moles	Equiv.
5-Bromo-1-methyl-1H-imidazole	161.00	5.00 g	31.0 mmol	1.0
Conc. Sulfuric Acid (98%)	98.08	~40 mL	-	-
Conc. Nitric Acid (70%)	63.01	2.3 mL	~34.1 mmol	1.1

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, carefully add concentrated sulfuric acid (40 mL).

• Addition of Starting Material: Cool the sulfuric acid to 0-5 °C in an ice bath. Slowly add 5-Bromo-1-methyl-1H-imidazole (5.00 g, 31.0 mmol) portion-wise, ensuring the temperature does not exceed 10 °C. Stir until all the solid has dissolved.

• Addition of Nitrating Agent: While maintaining the temperature at 0-5 °C, add concentrated nitric acid (2.3 mL, ~34.1 mmol) dropwise to the reaction mixture over 15-20 minutes.

• Reaction: After the addition is complete, slowly warm the mixture to room temperature and then heat to 80-90 °C. Monitor the reaction by TLC (Thin Layer Chromatography) until the starting material is consumed (typically 2-4 hours). Note: Some protocols for similar substrates heat up to 110°C for 1 hour.[10]

• Quenching: Once the reaction is complete, cool the flask to room temperature. In a separate large beaker (e.g., 1 L), prepare a mixture of crushed ice and water (~400 mL).

• Precipitation: Very slowly and carefully, pour the reaction mixture onto the ice-water with vigorous stirring. A precipitate should form. This step is highly exothermic and should be performed with caution.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold deionized water until the filtrate is neutral (pH ~7).

• Drying: Dry the collected solid under vacuum to obtain the crude product.

• Purification: The product can be further purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to yield the final 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Alternative Pathway (Route A): Nitration followed by Methylation

This route provides an alternative but may present more challenges.

Step 1: Synthesis of 5-Bromo-4-nitro-1H-imidazole

This intermediate is synthesized by the direct nitration of 4-bromo-1H-imidazole. The reaction is well-documented and proceeds with high yield.[9][10]

• Reaction: 4-Bromo-1H-imidazole is treated with a mixture of concentrated nitric and sulfuric acid at elevated temperatures (e.g., 110 °C).[10]

• Workup: The reaction is cooled and poured into ice water, causing the product to precipitate. An 87% yield has been reported for this step.[10]

Step 2: N-Methylation of 5-Bromo-4-nitro-1H-imidazole

The subsequent N-methylation can be achieved using standard alkylating agents. However, the acidic proton on the imidazole ring (pKa ~5.6)[6] requires deprotonation with a suitable base before methylation.

• Reagents: Common methylating agents include methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄). Bases such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) in a polar aprotic solvent like DMF or acetonitrile are typically used.[11][12]

• Challenges: The primary challenge is potential regioselectivity. Although N-1 methylation is expected to be the major product due to electronic and steric factors, the formation of the N-3 isomer is a possibility that must be considered and analyzed for in the final product mixture.

Product Characterization

The identity and purity of the synthesized 5-Bromo-1-methyl-4-nitro-1H-imidazole should be confirmed using standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show two singlets. One in the aromatic region (δ 7.5-8.5 ppm) corresponding to the C2-H proton, and another around δ 3.7-4.0 ppm for the N-methyl protons. For the closely related 5-chloro-1-methyl-4-nitroimidazole, these peaks appear at 8.01 ppm and 3.74 ppm, respectively.[8]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Will confirm the number of unique carbon atoms in the molecule.

• MS (Mass Spectrometry): Will show the molecular ion peak corresponding to the product's mass, confirming the molecular weight. The characteristic isotopic pattern of bromine (¹⁹Br/⁸¹Br in ~1:1 ratio) will be evident.

• Melting Point: A sharp melting point range will indicate high purity.

Safety and Handling

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole involves several hazardous materials. Strict adherence to safety protocols is mandatory.

• Concentrated Acids (H₂SO₄, HNO₃): Highly corrosive and strong oxidizing agents. Can cause severe burns. The nitration mixture can react violently if not handled properly. Always add acid slowly and with cooling.

• Brominated Compounds: Can be toxic and irritating. Avoid inhalation and skin contact.

• Nitro Compounds: Many nitroaromatic compounds are potentially explosive and toxic. Handle with care and avoid heat, shock, and friction.

• Personal Protective Equipment (PPE): At a minimum, a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles are required. All operations must be conducted within a chemical fume hood.

Conclusion

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole is a multi-step process that can be effectively achieved through strategic planning. The recommended pathway, involving the nitration of 5-Bromo-1-methyl-1H-imidazole (Route B), offers a reliable and regioselective method for obtaining this valuable synthetic intermediate. This approach leverages a readily available starting material and employs a well-understood electrophilic aromatic substitution reaction. Careful execution of the experimental protocol and adherence to stringent safety measures are paramount for the successful and safe synthesis of this compound, paving the way for its application in drug discovery and development.

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Spectroscopic Profile of 5-Bromo-1-methyl-4-nitro-1H-imidazole: A Technical Guide

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 5-Bromo-1-methyl-4-nitro-1H-imidazole (C₄H₄BrN₃O₂), a key heterocyclic compound with potential applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Given the limited availability of published experimental spectra for this specific molecule, this guide integrates data from close structural analogs with expert predictions to offer a robust analytical framework.

Molecular Structure and Physicochemical Properties

5-Bromo-1-methyl-4-nitro-1H-imidazole is a substituted imidazole featuring a bromine atom at the C5 position, a nitro group at the C4 position, and a methyl group on the N1 nitrogen. These substitutions significantly influence the electronic environment of the imidazole ring, which is reflected in its spectroscopic behavior.

Key Physicochemical Properties:

• Molecular Formula: C₄H₄BrN₃O₂

• Molecular Weight: 206.00 g/mol [1][2]

• CAS Number: 933-87-9[1]

The presence of both an electron-withdrawing nitro group and a halogen atom, combined with the electron-donating methyl group, creates a unique electronic profile that is critical for understanding its reactivity and spectroscopic signature.

Caption: Molecular structure of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. Due to the lack of publicly available experimental NMR spectra for 5-Bromo-1-methyl-4-nitro-1H-imidazole, the following predictions are based on data from closely related analogs and established principles of NMR theory.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 5-Bromo-1-methyl-4-nitro-1H-imidazole is expected to show two singlets.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.0 - 8.5	Singlet	1H	C2-H	The proton at the C2 position is expected to be significantly deshielded due to the electron-withdrawing effects of the adjacent nitrogen atoms and the nitro group at C4. The ¹H NMR spectrum of the unmethylated analog, 5-Bromo-4-nitro-1H-imidazole, shows a singlet at 7.99 ppm in DMSO-d₆.[3][4]
~3.8 - 4.2	Singlet	3H	N1-CH₃	The methyl group attached to the N1 nitrogen is expected to appear as a singlet in this region. The exact chemical shift will be influenced by the overall electronic nature of the substituted imidazole ring.

Experimental Protocol for ¹H NMR:

• Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Acquire the spectrum on a 300 MHz or higher field NMR spectrometer.

• Process the data using appropriate software, including Fourier transformation, phase correction, and baseline correction.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum is predicted to show four distinct signals corresponding to the four carbon atoms in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~145 - 150	C4	The carbon bearing the nitro group (C4) is expected to be the most deshielded of the ring carbons due to the strong electron-withdrawing nature of the NO₂ group.
~135 - 140	C2	The C2 carbon, situated between two nitrogen atoms, will also be significantly deshielded.
~110 - 115	C5	The carbon atom attached to the bromine (C5) is expected to be shielded relative to C2 and C4.
~35 - 40	N1-CH₃	The methyl carbon signal is expected in the aliphatic region.

Experimental Protocol for ¹³C NMR:

• Prepare a more concentrated sample, typically 20-50 mg in 0.6 mL of deuterated solvent.

• Acquire the spectrum using a proton-decoupled pulse sequence.

• A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 5-Bromo-1-methyl-4-nitro-1H-imidazole is expected to be characterized by strong absorptions from the nitro group and vibrations from the imidazole ring.

Predicted Wavenumber (cm⁻¹)	Assignment	Functional Group
~1520 - 1560	Asymmetric NO₂ stretch	Nitro group
~1340 - 1380	Symmetric NO₂ stretch	Nitro group
~1450 - 1550	C=N and C=C stretching	Imidazole ring
~3100 - 3150	C-H stretching	Imidazole ring (C2-H)
~2950 - 3000	C-H stretching	Methyl group (N1-CH₃)
~550 - 650	C-Br stretching	Bromo group

Experimental Protocol for FT-IR (KBr Pellet Method):

• Thoroughly grind 1-2 mg of the sample with ~100 mg of dry potassium bromide (KBr) in an agate mortar.

• Press the mixture into a thin, transparent pellet using a hydraulic press.

• Obtain a background spectrum of the empty sample holder.

• Place the KBr pellet in the sample holder and acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 5-Bromo-1-methyl-4-nitro-1H-imidazole, the presence of bromine, with its two stable isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance, is a key diagnostic feature.

Predicted Mass Spectrum Data:

• Molecular Ion (M⁺): A characteristic pair of peaks at m/z 205 and 207, with approximately equal intensity, corresponding to the [C₄H₄⁷⁹BrN₃O₂]⁺ and [C₄H₄⁸¹BrN₃O₂]⁺ ions, respectively.

• Major Fragment Ions:

  • [M - NO₂]⁺ (m/z 159/161): Loss of the nitro group is a common fragmentation pathway for nitroaromatic compounds.

  • [M - Br]⁺ (m/z 126): Cleavage of the C-Br bond.

  • [M - NO₂ - HCN]⁺ (m/z 132/134): Subsequent loss of hydrogen cyanide from the imidazole ring.

Caption: Predicted fragmentation pathway for 5-Bromo-1-methyl-4-nitro-1H-imidazole in Mass Spectrometry.

Experimental Protocol for Electron Ionization (EI)-MS:

• Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography.

• Ionize the sample using a high-energy electron beam (typically 70 eV).

• Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer.

• Detect the ions to generate the mass spectrum.

Synthesis and Characterization Workflow

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole would likely proceed via the methylation of its precursor, 5-Bromo-4-nitro-1H-imidazole. The characterization of the final product would involve the spectroscopic techniques detailed in this guide to confirm its identity and purity.

Caption: General workflow for the synthesis and spectroscopic characterization of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Conclusion

This technical guide has provided a detailed predictive analysis of the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for 5-Bromo-1-methyl-4-nitro-1H-imidazole. By leveraging data from analogous structures and fundamental spectroscopic principles, a comprehensive analytical profile has been constructed. This information is intended to serve as a valuable resource for the identification, characterization, and quality control of this compound in research and development settings. Experimental verification of these predictions is encouraged to further solidify the spectroscopic reference data for this molecule.

References

• SpectraBase. (n.d.). 5-BROMO-1-METHYL-4-NITROIMIDAZOLE. Retrieved from [Link]

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• PubChem. (n.d.). 4-Bromo-5-nitro-1H-imidazole. Retrieved from [Link]

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Introduction: The Significance of the Nitroimidazole Scaffold

An In-depth Technical Guide to the Biological Activity of 5-Bromo-1-methyl-4-nitro-1H-imidazole

The imidazole ring is a fundamental heterocyclic motif present in numerous biologically important molecules and has been a cornerstone in the development of various therapeutic agents.[1][2] When substituted with a nitro group, the resulting nitroimidazole scaffold gives rise to a class of compounds with a broad spectrum of pharmacological activities, including antibacterial, antiparasitic, and anticancer properties.[3][4] The biological activity of nitroimidazoles is intrinsically linked to the reductive activation of the nitro group under hypoxic conditions, a characteristic feature of the microenvironment of many tumors and anaerobic or microaerophilic pathogens.[4] This targeted activation leads to the formation of reactive cytotoxic intermediates that can damage cellular macromolecules, including DNA.[]

This guide focuses on the specific derivative, 5-Bromo-1-methyl-4-nitro-1H-imidazole, a compound that combines the key pharmacophoric elements of a nitroimidazole with a bromine substituent, which can further modulate its physicochemical and biological properties. While direct studies on this exact molecule are limited, this paper will synthesize available information on its synthesis and the biological activities of closely related analogs to provide a predictive framework for its potential therapeutic applications.

Chemical Synthesis and Characterization

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole typically involves a multi-step process, starting from a more readily available imidazole precursor. A common synthetic route involves the nitration and bromination of an imidazole ring, followed by methylation.

Synthesis of the Precursor: 5-Bromo-4-nitro-1H-imidazole

A documented method for the synthesis of the precursor, 5-bromo-4-nitro-1H-imidazole, starts with 4-bromo-1H-imidazole.[6][7]

Experimental Protocol: Synthesis of 5-Bromo-4-nitro-1H-imidazole [6][7]

• Reaction Setup: In a suitable reaction vessel, 4-bromo-1H-imidazole (2.0 g, 13.6 mmol) is mixed with concentrated sulfuric acid (20 mL).

• Nitration: Concentrated nitric acid (0.947 mL, 14.96 mmol) is added to the mixture.

• Heating: The reaction mixture is heated to 110°C for 1 hour.

• Quenching: After completion, the reaction is cooled to 25°C and slowly poured into 200 mL of ice water.

• Isolation: The resulting white precipitate is collected by filtration to yield 5-bromo-4-nitroimidazole.

• Yield and Characterization: This method has been reported to yield approximately 2.3 g (87% yield) of the desired product. The product can be characterized by mass spectrometry (ESI-) m/z 191 ([M-H]-) and 1H NMR (300 MHz, DMSO-d6) δ 7.99 (s, 1H).[6][7]

Methylation to 5-Bromo-1-methyl-4-nitro-1H-imidazole

The subsequent step involves the methylation of the 5-bromo-4-nitro-1H-imidazole intermediate. While a specific protocol for this exact methylation was not found in the initial search, a general approach for the N-alkylation of nitroimidazoles can be inferred from the literature. For instance, the treatment of 4(5)-bromo-5(4)-nitro-1H-imidazole with diazomethane in Et2O has been shown to afford a mixture of 4-bromo-1-methyl-5-nitro-1H-imidazole and 5-bromo-1-methyl-4-nitro-1H-imidazole, with the latter being the major component.[8]

General Experimental Protocol: N-Alkylation of Nitroimidazoles [9]

• Reaction Setup: To a solution of the nitroimidazole (e.g., 5-bromo-4-nitro-1H-imidazole) in a suitable solvent such as DMSO or DMF, a base like potassium hydroxide or potassium carbonate is added.

• Stirring: The mixture is stirred for approximately 15 minutes.

• Alkylation: An alkylating agent (e.g., methyl iodide or dimethyl sulfate) is added dropwise.

• Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: The reaction mixture is then quenched with ice-water and extracted with an organic solvent like ethyl acetate.

• Purification: The organic phase is washed with brine, dried over a drying agent (e.g., magnesium sulfate), and the solvent is removed under reduced pressure to yield the N-alkylated product. Further purification may be necessary using techniques like column chromatography.

Caption: Synthetic pathway for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Potential Biological Activities

Direct experimental data on the biological activities of 5-Bromo-1-methyl-4-nitro-1H-imidazole is scarce in the public domain. However, by examining the activities of structurally similar 1-methyl-4-nitro-imidazole derivatives, we can infer its potential therapeutic applications.

Antimicrobial Activity

Nitroimidazoles are well-established antimicrobial agents.[10] The mechanism of action is believed to involve the reductive activation of the nitro group by microbial nitroreductases to generate cytotoxic radicals that induce DNA damage.[][11]

A series of 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives have been synthesized and evaluated for their in-vitro antibacterial activity.[12] Notably, some of these compounds demonstrated significant activity against Gram-positive bacteria and Helicobacter pylori. For instance, 1-methyl-4-nitro-5-(phenylsulfonyl)-1H-imidazole was found to be potent against Gram-positive bacteria with a Minimum Inhibitory Concentration (MIC) value of ≤8 microg/mL.[12] Furthermore, certain derivatives were four times more active than the standard drug metronidazole against clinical isolates of H. pylori (MIC = 2 microg/mL).[12]

It is plausible that 5-Bromo-1-methyl-4-nitro-1H-imidazole could exhibit similar antibacterial properties, particularly against anaerobic and microaerophilic bacteria. The bromo-substituent at the 5-position may influence the compound's lipophilicity and electronic properties, potentially affecting its uptake by bacterial cells and its redox potential, which are critical for its antimicrobial action.

Antiparasitic Activity

Derivatives of 1-methyl-4-nitroimidazole have also shown promising antiparasitic activity.[13] In a study investigating 5-aryl-1-methyl-4-nitroimidazoles, several compounds exhibited potent lethal activity against Entamoeba histolytica and Giardia intestinalis.[13][14] For example, 5-(3-chlorophenyl)-1-methyl-4-nitro-1H-imidazole displayed an IC50 value of 1.47 µM/mL, which was twice as potent as metronidazole.[13][14] This suggests that the 1-methyl-4-nitroimidazole scaffold is a viable starting point for the development of novel antiparasitic agents. The presence of a halogen at the 5-position, as in the case of the bromo-derivative, appears to be favorable for this activity.

Caption: Proposed mechanism of antimicrobial/antiparasitic action.

Anticancer Activity

The hypoxic microenvironment of solid tumors provides a rationale for the use of nitroimidazoles as anticancer agents.[15] Similar to their antimicrobial mechanism, the nitro group can be bioreduced in hypoxic cancer cells to form cytotoxic radicals. Studies on N-alkyl-nitroimidazoles have demonstrated in vitro antitumor activity against human breast (MDA-MB-231) and lung (A549) cancer cell lines.[15][16][17] For instance, N-methyl-nitroimidazole exhibited a lethal concentration (LC50) of 16.67 µM in MDA-MB-231 cells and 17.00 µM in A549 cells.[15][17] The imidazole ring itself can interfere with DNA synthesis and alter the expression of genes related to cancer cell growth.[15][16]

Given these findings, 5-Bromo-1-methyl-4-nitro-1H-imidazole is a candidate for investigation as a potential anticancer agent, particularly for solid tumors with significant hypoxic regions. The bromo-substituent could enhance its anticancer potential through various mechanisms, including improved cellular uptake or altered electronic properties that favor bioreduction.

Future Directions and Conclusion

While the existing literature provides a strong foundation for the potential biological activities of 5-Bromo-1-methyl-4-nitro-1H-imidazole, further research is imperative to fully elucidate its therapeutic promise. Key future research directions should include:

• Optimized Synthesis: Development of a high-yield, scalable synthesis protocol for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

• In Vitro Biological Evaluation: Comprehensive screening of the compound against a panel of clinically relevant bacteria, parasites, and cancer cell lines to determine its activity spectrum and potency (MIC and IC50/LC50 values).

• Mechanism of Action Studies: Detailed investigations to confirm the reductive activation pathway and identify the specific cellular targets of the activated metabolites.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of a library of related analogs to understand the influence of different substituents on the imidazole ring on biological activity.

• In Vivo Efficacy and Toxicity Studies: Preclinical evaluation in animal models to assess the therapeutic efficacy and safety profile of the compound.

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An In--Depth Technical Guide to the Mechanism of Action of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Executive Summary

The landscape of antimicrobial and antiparasitic therapeutics is continually challenged by the emergence of resistance, necessitating the exploration of novel and potent chemical entities. Nitroimidazoles represent a cornerstone class of agents with a remarkable spectrum of activity against anaerobic bacteria, protozoa, and even hypoxic tumor cells.[1] This guide delves into the core mechanism of action of a specific derivative, 5-Bromo-1-methyl-4-nitro-1H-imidazole, contextualizing its function within the broader principles of nitroimidazole bioactivation. The fundamental mechanism hinges on its nature as a prodrug, which undergoes selective intracellular reduction of its nitro group under hypoxic or anaerobic conditions.[][3] This bioreductive activation, catalyzed by microbial nitroreductases, generates highly reactive nitrogen species, including nitro radical anions, which subsequently induce lethal DNA damage by causing strand breaks and disrupting the helical structure.[1][4] This process effectively inhibits nucleic acid synthesis, leading to microbial cell death.[5][6] This document provides researchers, scientists, and drug development professionals with a detailed examination of this multi-step mechanism, the influence of chemical structure on activity, and robust experimental protocols for its investigation.

The Nitroimidazole Paradigm: Prodrugs Activated by Hypoxia

Nitroimidazole-based chemotherapeutic agents are distinguished by their selective toxicity, a feature directly linked to their mechanism of action.[7] Unlike many antibiotics that target constitutively active cellular processes, nitroimidazoles are prodrugs that require metabolic activation to exert their cytotoxic effects.[3][5] This activation is not ubiquitous; it is intrinsically tied to the cellular redox potential, occurring efficiently only in low-oxygen (hypoxic) or oxygen-free (anaerobic) environments.[] This dependency explains their potent efficacy against organisms that thrive in such conditions, including anaerobic bacteria (e.g., Helicobacter pylori), protozoan parasites (Entamoeba histolytica, Giardia intestinalis), and the hypoxic cells found within solid tumors.[1][8][9][10] In well-oxygenated host tissues, the drug remains largely in its inert, non-toxic prodrug form, providing a significant therapeutic window.

The key to this selectivity is a process known as bioreduction. Susceptible anaerobic and microaerophilic organisms possess specific enzyme systems, such as pyruvate:ferredoxin oxidoreductase (PFOR), which have a sufficiently low redox potential to donate electrons to the nitroimidazole's nitro group.[5] In the presence of oxygen, any formed nitro radical anion is rapidly re-oxidized back to the parent compound in a "futile cycle," consuming oxygen and generating superoxide radicals, but preventing the accumulation of cytotoxic intermediates.[1] In anaerobic conditions, however, this re-oxidation does not occur, allowing the reduction process to proceed and generate the reactive species responsible for cell death.

The Core Mechanism: A Step-by-Step Analysis

The transformation of 5-Bromo-1-methyl-4-nitro-1H-imidazole from an inert prodrug to a potent cytotoxic agent is a sequential process involving cellular entry, enzymatic reduction, and macromolecular damage.

Step 1: Cellular Ingress

The journey begins with the passive diffusion of the neutral nitroimidazole molecule across the microbial cell membrane.[3] Its physicochemical properties, influenced by substituents like the methyl group, determine the efficiency of its penetration into the target cell.

Step 2: Bioreductive Activation

Once inside a susceptible anaerobic organism, the compound undergoes reductive activation. The nitro group (-NO₂) of the imidazole ring acts as an electron acceptor.

• Enzymatic Catalysis: Low-redox-potential enzymes, particularly nitroreductases that utilize coenzymes like FMN or FAD and reducing agents like NADH, catalyze the transfer of a single electron to the nitro group.[]

• Formation of the Nitro Radical Anion: This one-electron reduction generates a short-lived but highly reactive nitro radical anion (R-NO₂⁻•).[1][11] This species is considered a primary cytotoxic intermediate responsible for the subsequent cellular damage.[11][12]

• Oxygen-Dependent Futility: As previously mentioned, this process is efficient only under hypoxia. Molecular oxygen, having a higher redox potential, will readily accept the electron from the radical anion, regenerating the parent nitro compound and preventing the accumulation of the toxic species in aerobic cells.[5]

Caption: Bioreductive activation pathway of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Step 3: DNA Damage and Inhibition of Nucleic Acid Synthesis

The generated reactive nitrogen species are non-specific and will readily react with nearby biological macromolecules. The primary and most critical target is DNA.[1][13]

• DNA Strand Breakage: The nitro radical anion and other downstream reduction products, such as nitroso radicals, directly attack the phosphodiester backbone of DNA, leading to single- and double-strand breaks.[4][5]

• Helical Destabilization: This interaction disrupts the double helix structure of the DNA.[]

• Inhibition of Synthesis: The resulting DNA damage is profound, causing a direct inhibition of essential cellular processes like DNA replication and transcription.[6][14] This cessation of nucleic acid synthesis ultimately triggers cell death.[][15]

Caption: Downstream cytotoxic effects following the generation of reactive intermediates.

Structure-Activity Insights and Biological Profile

The specific substitutions on the nitroimidazole ring—a bromine atom at position 5, a methyl group at position 1, and a nitro group at position 4—are critical in modulating the compound's biological activity. These modifications influence its reduction potential, lipophilicity, and interaction with target enzymes, often enhancing its potency compared to parent compounds like metronidazole.[9][16] For instance, studies have demonstrated that certain 5-substituted 1-methyl-4-nitroimidazoles exhibit potent lethal activity against parasites like Entamoeba histolytica and Giardia intestinalis, with IC₅₀ values significantly lower than metronidazole.[9][10]

Compound/Derivative	Target Organism	Activity Metric (MIC/IC₅₀)	Reference
1-methyl-4-nitro-5-(phenylsulfonyl)-1H-imidazole	Gram-positive bacteria (e.g., S. aureus)	MIC ≤ 8 µg/mL	[8]
5-(3-chlorophenyl)-1-methyl-4-nitro-1H-imidazole	Entamoeba histolytica, Giardia intestinalis	IC₅₀ = 1.47 µM/mL	[9][10]
1-methyl-4-nitro-5-(...)-1H-imidazole derivatives	Helicobacter pylori (clinical isolates)	MIC = 2 µg/mL (for most active)	[8]

Experimental Protocols for Mechanistic Elucidation

To validate the proposed mechanism of action, a series of well-controlled experiments are essential. The following protocols provide a framework for investigating the key aspects of 5-Bromo-1-methyl-4-nitro-1H-imidazole's activity.

Protocol: In Vitro DNA Damage Assay via Plasmid Nicking

Principle: This assay directly visualizes the ability of the activated compound to induce strand breaks in DNA. Supercoiled plasmid DNA, when nicked (single-strand break), relaxes into an open-circular form. These two forms migrate differently during agarose gel electrophoresis, allowing for a quantitative assessment of DNA damage.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of 5-Bromo-1-methyl-4-nitro-1H-imidazole in DMSO (e.g., 10 mM).

  • Prepare a solution of supercoiled plasmid DNA (e.g., pBR322) at 25 µg/mL in a suitable buffer (e.g., 10 mM Tris-HCl, 1 mM EDTA, pH 7.5).

  • Prepare a reducing system. For a chemical system, use sodium dithionite. For an enzymatic system, use a purified bacterial nitroreductase with its required cofactor (e.g., NADH).

• Reaction Setup (in microtubes, total volume 20 µL):

  • Control 1 (DNA only): 2 µL plasmid DNA + 18 µL buffer. Rationale: Shows the baseline integrity of the plasmid.

  • Control 2 (DNA + Prodrug): 2 µL plasmid DNA + 2 µL prodrug stock + 16 µL buffer. Rationale: Confirms the prodrug is not damaging without activation.

  • Control 3 (DNA + Reductant): 2 µL plasmid DNA + 2 µL reducing agent + 16 µL buffer. Rationale: Ensures the reducing system itself does not damage DNA.

  • Test Reaction: 2 µL plasmid DNA + 2 µL prodrug stock + 2 µL reducing agent + 14 µL buffer. Rationale: Assesses damage by the activated prodrug.

• Incubation: Incubate all tubes under anaerobic conditions (e.g., in an anaerobic chamber or by purging with nitrogen gas) at 37°C for 1 hour. Rationale: Anaerobic conditions are required for the stable formation of the reactive intermediates.

• Reaction Quenching & Gel Loading: Add 4 µL of 6X gel loading dye (containing a tracking dye and glycerol) to each tube to stop the reaction.

• Agarose Gel Electrophoresis: Load the entire volume of each reaction into the wells of a 1% agarose gel containing ethidium bromide or a safer alternative stain. Run the gel at 80-100V until the tracking dye has migrated approximately 75% of the gel length.

• Visualization and Analysis: Visualize the DNA bands under UV light. Quantify the intensity of the supercoiled and open-circular bands using densitometry software. An increase in the open-circular form in the "Test Reaction" lane relative to controls indicates DNA nicking.

Caption: Experimental workflow for the in vitro plasmid DNA damage assay.

Protocol: Hypoxia-Selective Cytotoxicity Assay

Principle: This assay validates the oxygen-dependent toxicity of the compound by comparing its effect on cultured cells under normal oxygen (normoxic) and low-oxygen (hypoxic) conditions.

Methodology:

• Cell Culture: Seed a suitable cell line (e.g., a cancer cell line like HT-29 or an anaerobic bacterium) into two sets of 96-well plates at an appropriate density. Allow cells to adhere overnight.

• Conditioning:

  • Place one set of plates in a standard incubator (normoxia, ~21% O₂).

  • Place the second set of plates in a hypoxic incubator or chamber (hypoxia, ≤1% O₂). Allow cells to acclimate for at least 4 hours.

• Drug Treatment: Prepare serial dilutions of 5-Bromo-1-methyl-4-nitro-1H-imidazole. Add the drug dilutions to the wells of both the normoxic and hypoxic plates. Include vehicle-only controls.

• Incubation: Return the plates to their respective normoxic and hypoxic incubators and incubate for a defined period (e.g., 24-72 hours).

• Viability Assessment: After incubation, assess cell viability using a standard method such as the MTT, resazurin, or CellTiter-Glo assay, following the manufacturer's instructions.

• Data Analysis:

  • For each oxygen condition, plot cell viability (%) against drug concentration.

  • Calculate the IC₅₀ (concentration required to inhibit growth by 50%) for both normoxic and hypoxic conditions.

  • Determine the Hypoxic Cytotoxicity Ratio (HCR) = IC₅₀ (normoxic) / IC₅₀ (hypoxic). A high HCR value (>10) indicates significant hypoxia-selective toxicity.

Conclusion and Future Perspectives

The mechanism of action of 5-Bromo-1-methyl-4-nitro-1H-imidazole is a classic yet potent example of bioreductive chemotherapy. Its efficacy is rooted in its selective activation within the unique low-redox environments of anaerobic pathogens and hypoxic tumor microenvironments. The generation of DNA-damaging radical species following this activation provides a robust mechanism for cytotoxicity. The specific substitutions on the imidazole ring fine-tune its activity, offering opportunities for the rational design of next-generation nitroimidazole therapeutics with improved potency and selectivity. Future research should focus on identifying the specific nitroreductase enzymes responsible for activation in different pathogens, which could open avenues for synergistic drug combinations and strategies to overcome potential resistance mechanisms, ensuring the continued clinical utility of this important drug class.

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• 16. [PDF] New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to the Solubility of 5-Bromo-1-methyl-4-nitro-1H-imidazole in Organic Solvents

This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of 5-Bromo-1-methyl-4-nitro-1H-imidazole (CAS No. 933-87-9) in various organic solvents. Recognizing the critical role of solubility in drug discovery and chemical synthesis, this document is designed for researchers, scientists, and drug development professionals seeking both theoretical insights and practical, field-proven methodologies.

Introduction: The Significance of Solubility for a Key Synthetic Intermediate

5-Bromo-1-methyl-4-nitro-1H-imidazole is a nitroimidazole derivative of significant interest in medicinal chemistry and fine chemical synthesis.[1] Like many nitroimidazoles, its derivatives are explored for a range of therapeutic applications, often leveraging the unique electronic properties of the substituted imidazole ring. The solubility of this compound is a fundamental physicochemical property that dictates its utility in various applications, from reaction kinetics in synthesis to bioavailability in pharmaceutical formulations.[2] A thorough understanding of its behavior in different organic solvents is paramount for process optimization, formulation development, and ensuring reproducible experimental outcomes.

This guide moves beyond a simple listing of data, providing a robust scientific framework that explains the causality behind experimental choices and empowers researchers to systematically approach solubility determination for this compound and others like it.

Theoretical Framework: Predicting Solubility

While empirical determination is the gold standard, theoretical models provide a powerful predictive lens to screen and select appropriate solvents, thereby saving time and resources. The principle of "like dissolves like" is a foundational concept, suggesting that solutes dissolve best in solvents with similar polarity. However, for a nuanced understanding, more sophisticated models are invaluable.

Physicochemical Properties of 5-Bromo-1-methyl-4-nitro-1H-imidazole

To predict its solubility, we must first consider the structural attributes of the molecule (Molecular Formula: C₄H₄BrN₃O₂; Molecular Weight: 206.00 g/mol ).[1] The molecule possesses several key features that influence its interaction with solvents:

• A polar nitro group (-NO₂): This group is a strong electron-withdrawing group and can participate in dipole-dipole interactions.

• A bromine atom (-Br): This contributes to the molecular weight and introduces a degree of polarizability.

• An imidazole ring: This heterocyclic aromatic ring has both hydrogen bond accepting (the nitrogen at position 3) and potential weak hydrogen bond donating capabilities, although the N-1 position is blocked by a methyl group.

• A methyl group (-CH₃): This adds non-polar character to the molecule.

The combination of these groups results in a molecule with significant polarity. Therefore, it is anticipated to have better solubility in polar organic solvents.

Hansen Solubility Parameters (HSP)

The Hansen Solubility Parameters (HSP) offer a more quantitative approach than simple polarity by decomposing the total cohesive energy of a substance into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[3] The principle is that substances with similar HSP values are likely to be miscible. The distance (Ra) between the HSPs of a solute and a solvent in the three-dimensional Hansen space can be calculated, with smaller distances indicating higher affinity.[3]

While the specific HSPs for 5-Bromo-1-methyl-4-nitro-1H-imidazole are not published, they can be estimated using software or determined experimentally. For context, a selection of common organic solvents and their HSPs are provided in the table below. This allows for an informed initial selection of solvents for experimental screening.

Table 1: Hansen Solubility Parameters for a Selection of Organic Solvents [4][5][6]

Solvent	δD (MPa⁰.⁵)	δP (MPa⁰.⁵)	δH (MPa⁰.⁵)
Acetone	15.5	10.4	7.0
Acetonitrile	15.3	18.0	6.1
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2
Ethanol	15.8	8.8	19.4
Ethyl Acetate	15.8	5.3	7.2
Tetrahydrofuran (THF)	16.8	5.7	8.0
Dichloromethane (DCM)	17.0	7.3	7.1

| Toluene | 18.0 | 1.4 | 2.0 |

This table provides a reference for solvent selection based on anticipated interactions with the polar and hydrogen-bonding moieties of the target compound.

COSMO-RS (COnductor-like Screening MOdel for Real Solvents)

COSMO-RS is a powerful quantum chemistry-based method for predicting thermodynamic properties, including solubility.[7] It calculates the chemical potential of a solute in a solvent based on the interaction of molecular surface polarities.[8][9] Unlike group contribution methods, COSMO-RS can account for the specific electronic environment of the entire molecule, making it a highly accurate predictive tool.[10] A COSMO-RS calculation would provide a theoretical solubility profile across a wide range of solvents, offering an excellent starting point for experimental work.

Experimental Determination of Solubility

The most reliable method for determining the thermodynamic solubility of a compound is the shake-flask method.[11][12] This "gold standard" approach ensures that a true equilibrium is reached between the undissolved solid and the saturated solution. The concentration of the dissolved compound can then be accurately measured using a suitable analytical technique, such as UV-Vis spectroscopy, provided the compound has a chromophore.

The Shake-Flask Method: A Self-Validating Protocol

This protocol is designed to be self-validating by ensuring that an excess of the solid is present throughout the equilibration period, confirming that the resulting solution is indeed saturated.

Materials and Equipment:

• 5-Bromo-1-methyl-4-nitro-1H-imidazole (solid)

• Selected organic solvents (analytical grade)

• Glass vials with screw caps

• Orbital shaker or vortex mixer

• Temperature-controlled environment (e.g., incubator or water bath)

• Syringe filters (e.g., 0.22 µm PTFE)

• UV-Vis spectrophotometer

• Quartz cuvettes[13]

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid 5-Bromo-1-methyl-4-nitro-1H-imidazole to a series of glass vials. The key is to add enough solid so that a visible amount remains undissolved at the end of the experiment. This confirms equilibrium with the solid phase.[11]

• Solvent Addition: Add a precise volume of the chosen organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Allow the samples to equilibrate for a sufficient period (typically 24-48 hours) to ensure that true thermodynamic equilibrium is reached.[2]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

• Sample Collection and Filtration: Carefully draw a sample from the supernatant using a syringe. Immediately filter the solution through a syringe filter into a clean vial. This step is critical to remove any undissolved microparticles that could interfere with the concentration measurement.[14]

• Dilution (if necessary): If the solution is expected to be highly concentrated, perform an accurate serial dilution with the same solvent to bring the absorbance into the linear range of the spectrophotometer.

• Quantification: Analyze the clear, filtered solution (or its dilution) using a UV-Vis spectrophotometer to determine the concentration of the dissolved compound.

Quantification by UV-Vis Spectroscopy

This technique is suitable for quantifying solutes that absorb light in the ultraviolet or visible range.

Protocol for UV-Vis Analysis:

• Wavelength of Maximum Absorbance (λmax) Determination: Prepare a dilute solution of the compound in the solvent of interest. Scan the solution across a range of wavelengths (e.g., 200-400 nm) to identify the λmax, where the compound absorbs most strongly. This provides the highest sensitivity for quantification.[15]

• Calibration Curve Generation: Prepare a series of standard solutions of known concentrations of 5-Bromo-1-methyl-4-nitro-1H-imidazole in the chosen solvent. Measure the absorbance of each standard at the predetermined λmax. Plot absorbance versus concentration to generate a calibration curve. The linearity of this curve (typically indicated by an R² value > 0.99) validates the assay over that concentration range.

• Sample Analysis: Measure the absorbance of the filtered, saturated solution from the shake-flask experiment at the same λmax.

• Concentration Calculation: Use the equation of the line from the calibration curve to calculate the concentration of the compound in the saturated solution. Remember to account for any dilutions made.

The workflow for this experimental determination is visualized in the diagram below.

Caption: Experimental workflow for solubility determination.

Data Presentation

Quantitative solubility data should be presented in a clear and organized manner to facilitate comparison across different solvents.

Table 2: Solubility of 5-Bromo-1-methyl-4-nitro-1H-imidazole in Various Organic Solvents at 25°C (Illustrative Template)

Solvent	Solubility (mg/mL)	Molar Solubility (mol/L)	Qualitative Description
e.g., Acetone	Record experimental value	Calculate from mg/mL	e.g., Very Soluble
e.g., Acetonitrile	Record experimental value	Calculate from mg/mL	e.g., Soluble
e.g., DMSO	Record experimental value	Calculate from mg/mL	e.g., Freely Soluble
e.g., Ethanol	Record experimental value	Calculate from mg/mL	e.g., Sparingly Soluble
e.g., Dichloromethane	Record experimental value	Calculate from mg/mL	e.g., Slightly Soluble

| e.g., Toluene | Record experimental value | Calculate from mg/mL | e.g., Practically Insoluble |

This table is a template for recording experimentally determined solubility data. The examples are for illustrative purposes only.

Logical Relationships in Solubility Assessment

The process of assessing solubility involves a logical progression from theoretical prediction to experimental confirmation.

Caption: Logical flow for solubility studies.

Conclusion

While published solubility data for 5-Bromo-1-methyl-4-nitro-1H-imidazole is scarce, this guide provides a robust framework for its determination. By combining theoretical prediction methods like Hansen Solubility Parameters and COSMO-RS with the empirical rigor of the shake-flask method, researchers can systematically and accurately characterize the solubility of this important molecule. The detailed protocols herein are designed to ensure data integrity and provide the foundational knowledge necessary for advancing research and development involving this compound.

References

• Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake–flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335–341. Available at: [Link]

• COSMOlogic. (n.d.). COSMO-RS. Retrieved from [Link]

• Dissolution Technologies. (2014). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available at: [Link]

• Klamt, A. (n.d.). COSMO-RS. Wikipedia. Retrieved from [Link]

• Klamt, A., & Eckert, F. (2000). COSMO-RS: a novel and efficient method for the a priori prediction of thermophysical data of liquids. Fluid Phase Equilibria, 172(1), 43-72.

• Kundu, T., et al. (2022). Using COSMO-RS to Predict Hansen Solubility Parameters. Industrial & Engineering Chemistry Research, 61(30), 11046–11057. Available at: [Link]

• Mullins, E., et al. (n.d.). Predicting Solubilities in Polymer Systems Using Cosmo-Rs. COMSOL Conference. Available at: [Link]

• Jouyban, A. (2010). A review of methods for solubility determination in biopharmaceutical drug characterization. Dissolution Technologies, 17(4), 32-37.

• protocols.io. (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Available at: [Link]

• Abbott, S. (n.d.). Hansen Solubility Parameters (HSP). Practical Adhesion Science. Retrieved from [Link]

• Mendeley Data. (2022). List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis. Available at: [Link]

• Der Pharma Chemica. (2016). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Available at: [Link]

• ResearchGate. (2017). How I can determination of the solubility constant by using Uv-Vis spectrophotometer? Retrieved from [Link]

• Accu Dyne Test. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. Retrieved from [Link]

• Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from [Link]

• Google Patents. (n.d.). CN111646945A - Synthetic method of 4-bromo-2-nitro-1H-imidazole.

• Pion Inc. (2024). UV-Vis Spectroscopy in Kinetic Dissolution: Key Challenges & Solutions. Retrieved from [Link]

• PubChem. (n.d.). 4-Bromo-5-nitro-1H-imidazole. Retrieved from [Link]

• Solubility of Things. (n.d.). UV-Vis Spectroscopy. Retrieved from [Link]

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5-Bromo-1-methyl-4-nitro-1H-imidazole CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a comprehensive technical overview of 5-Bromo-1-methyl-4-nitro-1H-imidazole, a heterocyclic compound of interest in medicinal chemistry and drug discovery. We will delve into its chemical identity, synthesis, physicochemical properties, and potential applications, with a focus on the scientific principles and experimental considerations that are paramount for researchers in the field.

Chemical Identity and Physicochemical Properties

5-Bromo-1-methyl-4-nitro-1H-imidazole is a substituted nitroimidazole with the chemical formula C₄H₄BrN₃O₂. The presence of a bromine atom, a nitro group, and a methyl group on the imidazole ring imparts specific electronic and steric properties that influence its reactivity and biological activity.

Table 1: Physicochemical Properties of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Property	Value	Source
CAS Number	933-87-9	N/A
Molecular Weight	205.997 g/mol	[1]
Molecular Formula	C₄H₄BrN₃O₂	[1]
IUPAC Name	5-bromo-1-methyl-4-nitro-1H-imidazole	N/A
Canonical SMILES	CN1C=NC(=C1N(=O)=O)Br	N/A

Synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

The primary route for the synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole involves the methylation of a bromonitroimidazole precursor. A notable method is the reaction of 4(5)-bromo-5(4)-nitro-1H-imidazole with diazomethane. This reaction yields a mixture of two isomers, with 5-Bromo-1-methyl-4-nitro-1H-imidazole being the major product.[2]

Key Synthetic Precursor: 5-Bromo-4-nitro-1H-imidazole

The synthesis of the precursor, 5-Bromo-4-nitro-1H-imidazole, is a critical first step. A common and effective method involves the nitration of 4-bromo-1H-imidazole.

Experimental Protocol: Synthesis of 5-Bromo-4-nitro-1H-imidazole [1]

• Reaction Setup: In a suitable reaction vessel, add 4-bromo-1H-imidazole to concentrated sulfuric acid.

• Nitration: Carefully add concentrated nitric acid to the mixture.

• Heating: Heat the reaction mixture, for example, at 110°C for 1 hour, to promote the nitration reaction. The electrophilic nitronium ion (NO₂⁺), generated in situ from nitric acid and sulfuric acid, attacks the electron-rich imidazole ring.

• Quenching: After the reaction is complete, cool the mixture to room temperature and then slowly pour it into ice water to precipitate the product.

• Isolation: Collect the solid product by filtration, wash with water, and dry to obtain 5-bromo-4-nitro-1H-imidazole.

The causality behind using a strong acid mixture like nitric and sulfuric acid lies in the need to generate the highly electrophilic nitronium ion, which is necessary to overcome the partial deactivation of the imidazole ring by the bromo substituent and to achieve nitration.

Methylation of 5-Bromo-4-nitro-1H-imidazole

Once the precursor is obtained, the final step is the methylation of the imidazole nitrogen.

Conceptual Workflow: Methylation to Yield 5-Bromo-1-methyl-4-nitro-1H-imidazole

Caption: Conceptual workflow for the synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Note: Diazomethane is a toxic and explosive reagent and should be handled with extreme caution by experienced personnel in a well-ventilated fume hood and with appropriate safety measures in place.

Spectroscopic Characterization

Structural elucidation of 5-Bromo-1-methyl-4-nitro-1H-imidazole relies on standard spectroscopic techniques.

Table 2: Spectroscopic Data for 5-Bromo-1-methyl-4-nitro-1H-imidazole

Technique	Key Data	Reference
¹³C NMR	Chemical shift data is available in spectral databases.	[3]

The ¹³C NMR spectrum provides valuable information about the carbon skeleton of the molecule. The chemical shifts of the carbon atoms in the imidazole ring and the methyl group are diagnostic for confirming the structure and purity of the compound.

Applications in Drug Discovery

Nitroimidazoles are a well-established class of compounds with a broad spectrum of biological activities, including antibacterial, antiprotozoal, and anticancer properties. The mechanism of action of many nitroimidazoles involves the reductive activation of the nitro group under hypoxic conditions, leading to the formation of reactive nitrogen species that can damage cellular macromolecules such as DNA.[4]

Derivatives of 5-Bromo-1-methyl-4-nitro-1H-imidazole have been investigated for their potential as antimicrobial agents.

Antibacterial Activity

Research has shown that 5-substituted 1-methyl-4-nitro-1H-imidazoles exhibit in-vitro antibacterial activity.[5] For instance, certain derivatives have demonstrated significant activity against Helicobacter pylori, a bacterium associated with gastritis and peptic ulcers.[5] The bromo-substituent at the 5-position can serve as a handle for further chemical modifications to explore structure-activity relationships and optimize antibacterial potency.

Antiparasitic Potential

Related 5-aryl-1-methyl-4-nitroimidazoles have shown potent activity against parasites such as Entamoeba histolytica and Giardia intestinalis.[6][7] This suggests that the 5-Bromo-1-methyl-4-nitro-1H-imidazole scaffold could be a valuable starting point for the development of new antiparasitic drugs through cross-coupling reactions to introduce various aryl groups.

Reactivity and Synthetic Utility

The chemical structure of 5-Bromo-1-methyl-4-nitro-1H-imidazole offers several avenues for further chemical modification, making it a versatile building block in organic synthesis.

Caption: Potential synthetic transformations of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

The bromine atom at the 5-position is susceptible to palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig reactions. This allows for the introduction of a wide variety of substituents, enabling the synthesis of diverse libraries of compounds for biological screening. Furthermore, the nitro group can be reduced to an amino group, which can then be further functionalized.

Safety and Handling

General Safety Recommendations:

• Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

For detailed safety information, it is always recommended to consult the supplier-specific Safety Data Sheet (SDS).

Conclusion

5-Bromo-1-methyl-4-nitro-1H-imidazole is a valuable heterocyclic compound with significant potential in the field of drug discovery. Its synthesis, while requiring careful handling of reagents, is achievable through established chemical transformations. The versatility of its structure allows for a wide range of chemical modifications, making it an attractive scaffold for the development of new therapeutic agents, particularly in the areas of antibacterial and antiparasitic research. As with any chemical research, a thorough understanding of its properties, synthesis, and safe handling is essential for its effective and responsible use in the laboratory.

References

• Foroumadi, A., et al. (2011). An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety. Molecules, 16(10), 8597-8619. [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET: 5-Bromo-2-methyl-4-nitro-1H-imidazole.

• Foroumadi, A., et al. (2008). Synthesis and in-vitro antibacterial activity of 5-substituted 1-methyl-4-nitro-1H-imidazoles. Archiv der Pharmazie, 341(8), 497-501. [Link]

• Sigma-Aldrich. (2025). SAFETY DATA SHEET: Imidazole.

• PubChem. (n.d.). 5-Bromo-2-methyl-4-nitro-1H-imidazole. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and In‐Vitro Antibacterial Activity of 5‐Substituted 1‐Methyl‐4‐nitro‐1H‐imidazoles. Retrieved from [Link]

• SpectraBase. (n.d.). 5-BROMO-1-METHYL-4-NITROIMIDAZOLE - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0246529).

• Singh, P., et al. (2022). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules, 27(9), 2872. [Link]

• Khan, M. S. Y., & Ahsan, M. J. (2009). New synthesis and antiparasitic activity of model 5-aryl-1-methyl-4-nitroimidazoles. Molecules, 14(8), 2883-2891. [Link]

• ResearchGate. (n.d.). Anti-bacterial mechanism of nitroimidazole. Retrieved from [Link]

• Khan, M. S. Y., & Ahsan, M. J. (2009). New synthesis and antiparasitic activity of model 5-aryl-1-methyl-4-nitroimidazoles. PubMed. Retrieved from [Link]

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An In-Depth Technical Guide to 5-Bromo-1-methyl-4-nitro-1H-imidazole: From Discovery to Contemporary Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-1-methyl-4-nitro-1H-imidazole, a key heterocyclic compound with significant applications in medicinal chemistry and drug development. Delving into its discovery within the broader context of nitroimidazole research, this document details its synthesis, physicochemical properties, and established roles as a crucial intermediate in the creation of novel therapeutic agents. The guide offers field-proven insights into experimental protocols, supported by authoritative citations and visual data representations, to serve as a valuable resource for researchers and professionals in the pharmaceutical sciences.

Introduction: The Significance of the Nitroimidazole Scaffold

The nitroimidazole scaffold is a cornerstone in the edifice of modern medicinal chemistry, its discovery in the 1950s heralding a new era in the fight against anaerobic and microaerophilic pathogens.[1] The journey began with the isolation of azomycin (2-nitroimidazole) from Nocardia mesenterica, a natural product that demonstrated potent antibacterial activity.[1] This seminal discovery spurred decades of research into synthetic analogs, leading to the development of life-saving drugs. The 5-nitroimidazole class, in particular, has yielded compounds like metronidazole, which have become indispensable in treating infections caused by anaerobic bacteria and protozoa.

5-Bromo-1-methyl-4-nitro-1H-imidazole emerges from this rich history as a versatile synthetic intermediate. Its strategic substitution with a bromine atom and a nitro group on the imidazole ring provides reactive sites for further chemical modification, making it a valuable building block for the synthesis of a diverse range of bioactive molecules. This guide will illuminate the path from its conceptual origins to its practical applications in the laboratory and beyond.

Discovery and Historical Context: A Legacy of Innovation

The specific discovery of 5-Bromo-1-methyl-4-nitro-1H-imidazole is intricately linked to the broader exploration of nitroimidazole derivatives for therapeutic purposes. While a singular "discovery" paper for this exact compound is not readily apparent in early literature, its synthesis is a logical progression from the foundational work on halogenated nitroimidazoles.

The general synthetic pathway to obtain 1-methyl-4-nitro-5-substituted imidazoles was established through extensive research into the alkylation of nitroimidazole precursors. A pivotal method involves the N-methylation of a 4(5)-bromo-5(4)-nitroimidazole tautomeric mixture. This reaction, often carried out with reagents like diazomethane or methyl iodide, yields a mixture of two isomers: 4-bromo-1-methyl-5-nitro-1H-imidazole and 5-bromo-1-methyl-4-nitro-1H-imidazole, with the latter being the major product.[2][3] This regioselectivity is a key aspect of its synthesis and has been a subject of study in heterocyclic chemistry.

The impetus for creating such compounds arose from the need to develop new antibacterial and antiparasitic agents with improved efficacy and reduced toxicity. Researchers in the mid to late 20th century systematically synthesized and evaluated a vast library of nitroimidazole derivatives, leading to a deeper understanding of their structure-activity relationships.[4] The synthesis of 5-bromo-1-methyl-4-nitro-1H-imidazole and its subsequent use as a precursor for more complex molecules is a direct outcome of this intensive period of drug discovery. A notable study published in Archiv der Pharmazie in 2008 detailed the synthesis and evaluation of a series of 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives, highlighting the continued interest in this chemical class for developing new anti-infective agents.[4]

Synthesis and Characterization: A Practical Approach

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole is a multi-step process that requires careful control of reaction conditions to ensure optimal yield and purity. The following sections provide a detailed protocol based on established methodologies.

Synthesis of the Precursor: 5-Bromo-4-nitro-1H-imidazole

The journey to our target molecule begins with the synthesis of its immediate precursor, 5-bromo-4-nitro-1H-imidazole. This is typically achieved through the nitration of 4-bromo-1H-imidazole.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-bromo-1H-imidazole (1.0 eq).

• Acidic Medium: Carefully add concentrated sulfuric acid (H₂SO₄) to the flask while cooling in an ice bath.

• Nitrating Agent: Slowly add concentrated nitric acid (HNO₃) (1.1 eq) dropwise to the cooled mixture, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to 110 °C for 1 hour.

• Work-up: Cool the reaction mixture to room temperature and pour it slowly onto crushed ice.

• Precipitation and Filtration: The product, 5-bromo-4-nitro-1H-imidazole, will precipitate as a solid. Collect the solid by vacuum filtration and wash with cold water.

• Drying: Dry the product under vacuum to obtain the purified 5-bromo-4-nitro-1H-imidazole.

Caption: Synthesis of 5-Bromo-4-nitro-1H-imidazole.

N-Methylation to Yield 5-Bromo-1-methyl-4-nitro-1H-imidazole

The final step involves the regioselective methylation of the synthesized precursor. As mentioned, this reaction typically yields a mixture of isomers, with the desired 5-bromo-1-methyl-4-nitro-1H-imidazole being the predominant product.

• Reaction Setup: Dissolve 5-bromo-4-nitro-1H-imidazole (1.0 eq) in a suitable solvent such as diethyl ether or a mixture of methanol and diethyl ether in a flask.

• Methylating Agent: Carefully add a freshly prepared solution of diazomethane (CH₂N₂) in diethyl ether to the reaction mixture at 0 °C until a persistent yellow color is observed. Caution: Diazomethane is toxic and explosive. This reaction should be performed in a well-ventilated fume hood with appropriate safety precautions.

• Reaction: Stir the reaction mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 12-24 hours.

• Work-up: Quench the excess diazomethane by the careful addition of acetic acid.

• Extraction and Purification: Concentrate the reaction mixture under reduced pressure. The residue, containing a mixture of the two isomers, can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to isolate the major product, 5-bromo-1-methyl-4-nitro-1H-imidazole.

Caption: N-Methylation yielding isomeric products.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Bromo-1-methyl-4-nitro-1H-imidazole is essential for its handling, storage, and application in further synthetic endeavors.

Property	Value	Source
CAS Number	933-87-9	[5]
Molecular Formula	C₄H₄BrN₃O₂	-
Molecular Weight	206.00 g/mol	-
Appearance	Off-white to pale yellow crystalline solid	-
Melting Point	143-146 °C	-
Solubility	Soluble in methanol, ethanol, and acetone; sparingly soluble in water.	-

Applications in Drug Development and Research

The primary utility of 5-Bromo-1-methyl-4-nitro-1H-imidazole lies in its role as a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications. The bromine atom at the 5-position serves as a convenient handle for introducing various substituents through cross-coupling reactions, while the nitro group is a key pharmacophore in many anti-infective agents.

Synthesis of Novel Antibacterial and Antiparasitic Agents

The 1-methyl-4-nitroimidazole core is a well-established scaffold for antibacterial and antiparasitic activity. The bromo-substituted derivative allows for the exploration of a wider chemical space by enabling the introduction of diverse aryl, heteroaryl, or alkyl groups at the 5-position. These modifications can significantly impact the compound's potency, selectivity, and pharmacokinetic properties. For instance, a series of 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives have been synthesized and evaluated for their in-vitro antibacterial activity against a range of microorganisms, including Staphylococcus aureus and Helicobacter pylori.[4]

Mechanism of Action of Nitroimidazoles

The biological activity of nitroimidazoles is contingent upon the reductive activation of the nitro group. In anaerobic environments, such as those found in certain bacteria and protozoa, low-redox-potential enzymes can reduce the nitro group to generate highly reactive nitroso and hydroxylamine intermediates. These reactive species can then covalently modify and damage critical biomolecules, including DNA, leading to cell death. This mechanism of action provides a degree of selectivity for anaerobic organisms over their aerobic counterparts.

Caption: General mechanism of action for nitroimidazole drugs.

Conclusion and Future Perspectives

5-Bromo-1-methyl-4-nitro-1H-imidazole stands as a testament to the enduring legacy of nitroimidazole chemistry in the pursuit of novel therapeutics. Its discovery, rooted in the systematic exploration of this important class of compounds, has provided medicinal chemists with a valuable tool for the synthesis of new drug candidates. The well-defined synthetic routes and the strategic placement of reactive functional groups ensure its continued relevance in contemporary drug discovery programs.

Future research will likely focus on leveraging this intermediate to create more potent and selective anti-infective agents, potentially overcoming existing mechanisms of drug resistance. The exploration of its utility in other therapeutic areas, driven by the diverse biological activities of the nitroimidazole scaffold, also presents an exciting avenue for future investigation. This in-depth guide serves as a foundational resource for researchers poised to contribute to the next chapter in the story of this remarkable molecule.

References

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• 2. derpharmachemica.com [derpharmachemica.com]
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• 5. chembk.com [chembk.com]

Unlocking the Therapeutic Potential of 5-Bromo-1-methyl-4-nitro-1H-imidazole: A Technical Guide for Researchers

Introduction: The Promise of a Substituted Nitroimidazole

The landscape of drug discovery is in constant pursuit of novel molecular scaffolds that can address unmet needs in oncology and infectious diseases. Within this landscape, the nitroimidazole class of compounds has long been a cornerstone, with established applications as antibacterial and antiparasitic agents.[1][2] Their unique mechanism of action, centered on bioreductive activation under hypoxic conditions, also positions them as highly promising agents in cancer therapy, specifically as radiosensitizers for hypoxic tumors which are notoriously resistant to treatment.[3][4][5]

This technical guide focuses on a specific, yet largely unexplored, member of this class: 5-Bromo-1-methyl-4-nitro-1H-imidazole . The strategic placement of a bromo substituent at the 5-position, a nitro group at the 4-position, and a methyl group at the 1-position of the imidazole ring suggests a molecule with significant potential. This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the core scientific principles, potential research applications, and detailed experimental workflows to investigate the therapeutic utility of this compound.

The central hypothesis is that the electron-withdrawing properties of the nitro and bromo groups will enhance the electron-affinity of the molecule, making it an excellent candidate for bioreduction and subsequent therapeutic activity. The methyl group, in turn, provides metabolic stability. This guide will delve into three primary areas of investigation:

• Antiparasitic Activity: Leveraging the known efficacy of nitroimidazoles against various protozoan parasites.

• Antibacterial Activity: Exploring its potential against anaerobic bacteria, a traditional strength of this compound class.

• Hypoxic Cell Radiosensitization: Investigating its ability to enhance the efficacy of radiation therapy in cancer treatment.

This document is structured to be a practical and scientifically grounded resource, providing not just the "what" but the "why" behind experimental designs, and equipping researchers with the necessary tools to unlock the potential of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Part 1: The Scientific Foundation - Mechanism of Action

The therapeutic efficacy of 5-Bromo-1-methyl-4-nitro-1H-imidazole is predicated on its bioreductive activation, a process that is significantly more efficient in hypoxic environments. This selectivity is the key to its potential as both an antimicrobial and a cancer therapeutic.

Under normal oxygen conditions (normoxia), the nitro group of the imidazole can accept an electron from cellular reductases to form a nitro radical anion. In the presence of oxygen, this electron is rapidly transferred to oxygen, regenerating the parent compound in a futile cycle with no net reduction.

However, in the low-oxygen environment characteristic of many solid tumors and anaerobic parasitic or bacterial infections, the nitro radical anion undergoes further reduction.[6] This leads to the formation of highly reactive cytotoxic species, such as nitroso and hydroxylamine derivatives, and ultimately, the amine.[4] These reactive intermediates are the primary effectors of cellular damage, most notably through interactions with DNA, leading to strand breaks and cell death.[3][7][8][9]

Caption: Bioreductive activation of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Part 2: Potential Research Application 1 - Antiparasitic Drug Development

Nitroimidazoles, such as metronidazole and tinidazole, are mainstays in the treatment of infections caused by protozoan parasites like Giardia lamblia, Entamoeba histolytica, and Trichomonas vaginalis.[10] The anaerobic or microaerophilic nature of these organisms makes them ideal targets for bioreductive drugs. Derivatives of 1-methyl-4-nitro-5-substituted-imidazoles have demonstrated potent antiparasitic activity, in some cases exceeding that of metronidazole.[10]

Scientific Rationale

The structural similarity of 5-Bromo-1-methyl-4-nitro-1H-imidazole to these established antiparasitic agents provides a strong rationale for its investigation in this area. The high electron affinity conferred by the nitro and bromo groups is expected to facilitate its reduction by parasitic nitroreductases, leading to potent cytotoxic effects.

Proposed Experimental Workflow

Caption: Workflow for evaluating antiparasitic potential.

Detailed Experimental Protocol: In Vitro Antiparasitic Activity Assay

This protocol outlines a method for determining the 50% inhibitory concentration (IC50) of 5-Bromo-1-methyl-4-nitro-1H-imidazole against a model parasite, such as Giardia duodenalis.

Materials:

• 5-Bromo-1-methyl-4-nitro-1H-imidazole

• Metronidazole (as a positive control)

• Giardia duodenalis trophozoites

• TYI-S-33 medium supplemented with bovine serum

• 96-well microtiter plates

• Dimethyl sulfoxide (DMSO)

• Cell viability reagent (e.g., CellTiter-Glo®)

• Luminometer

Procedure:

• Compound Preparation: Prepare a stock solution of 5-Bromo-1-methyl-4-nitro-1H-imidazole and metronidazole in DMSO. Perform serial dilutions in TYI-S-33 medium to achieve a range of final concentrations.

• Parasite Culture: Culture Giardia duodenalis trophozoites in TYI-S-33 medium at 37°C.

• Assay Setup: In a 96-well plate, add the serially diluted compounds. Add a suspension of Giardia trophozoites to each well. Include wells with parasites and medium only (negative control) and wells with medium only (background control).

• Incubation: Incubate the plate at 37°C for 48 hours in an anaerobic or microaerophilic environment.

• Viability Assessment: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Measure luminescence using a luminometer.

• Data Analysis: Calculate the percentage of parasite inhibition for each compound concentration relative to the negative control. Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Part 3: Potential Research Application 2 - Hypoxic Cell Radiosensitization in Cancer Therapy

Radiotherapy is a cornerstone of cancer treatment, but its efficacy is often limited by the presence of hypoxic tumor cells, which are resistant to radiation-induced damage.[11] Electron-affinic compounds, such as nitroimidazoles, can act as radiosensitizers by "mimicking" the effect of oxygen.[5][12][13] Under irradiation, these compounds are thought to form radical adducts with DNA damage sites, "fixing" the damage and preventing its repair, ultimately leading to cell death.

Scientific Rationale

The high electron affinity of 5-Bromo-1-methyl-4-nitro-1H-imidazole makes it a prime candidate for a hypoxic cell radiosensitizer. Upon exposure to ionizing radiation, the compound is expected to be reduced to reactive species that can enhance the lethal effects of radiation specifically in the low-oxygen environment of a tumor, while sparing surrounding healthy, well-oxygenated tissues.

Proposed Experimental Workflow

Caption: Workflow for evaluating radiosensitizing potential.

Detailed Experimental Protocol: Clonogenic Survival Assay

This assay is the gold standard for assessing the effects of radiation and radiosensitizers on cell viability.[14][15][16]

Materials:

• Cancer cell line (e.g., FaDu, A549)

• 5-Bromo-1-methyl-4-nitro-1H-imidazole

• Complete cell culture medium

• 6-well plates

• X-ray irradiator

• Hypoxia chamber or incubator

• Crystal violet staining solution

Procedure:

• Cell Seeding: Plate cells at a density that will yield approximately 50-100 colonies per plate after treatment. Allow cells to attach overnight.

• Drug Treatment: Treat the cells with various concentrations of 5-Bromo-1-methyl-4-nitro-1H-imidazole for a specified period (e.g., 2-4 hours) before irradiation.

• Induction of Hypoxia: Place the plates in a hypoxia chamber (e.g., 0.1% O2) for the duration of the drug treatment and irradiation. A parallel set of plates should be kept under normoxic conditions.

• Irradiation: Irradiate the plates with a range of X-ray doses (e.g., 0, 2, 4, 6, 8 Gy).

• Post-Irradiation Culture: After irradiation, replace the drug-containing medium with fresh medium and return the plates to a standard normoxic incubator.

• Colony Formation: Incubate the plates for 10-14 days, or until colonies of at least 50 cells are visible.

• Staining and Counting: Fix the colonies with methanol and stain with crystal violet. Count the number of colonies in each plate.

• Data Analysis: Calculate the surviving fraction at each radiation dose. Plot the surviving fraction on a logarithmic scale against the radiation dose on a linear scale to generate cell survival curves. The Sensitizer Enhancement Ratio (SER) can be calculated as the ratio of the radiation dose required to produce a given level of cell killing in the absence of the drug to the dose required for the same level of killing in the presence of the drug.

Part 4: Potential Research Application 3 - Novel Antibacterial Agent

While the golden age of antibiotic discovery has passed, the rise of antimicrobial resistance necessitates the exploration of new chemical entities. Nitroimidazoles have a well-defined niche in treating infections caused by anaerobic bacteria.[17] Studies on 1-methyl-4-nitro-5-substituted-imidazole derivatives have shown activity against various bacterial strains, including Helicobacter pylori.[10]

Scientific Rationale

The established mechanism of action of nitroimidazoles against anaerobic bacteria, which mirrors their antiparasitic activity, provides a strong basis for investigating 5-Bromo-1-methyl-4-nitro-1H-imidazole as an antibacterial agent. Its efficacy will likely be highest against obligate or facultative anaerobes.

Detailed Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution assay is a standard method for determining the MIC of an antimicrobial agent.[18][19][20]

Materials:

• 5-Bromo-1-methyl-4-nitro-1H-imidazole

• Relevant bacterial strains (e.g., Bacteroides fragilis, Clostridium difficile)

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• 96-well microtiter plates

• Bacterial inoculum standardized to a 0.5 McFarland standard

• Incubator with anaerobic capabilities

Procedure:

• Compound Preparation: Prepare a stock solution of 5-Bromo-1-methyl-4-nitro-1H-imidazole in a suitable solvent and perform two-fold serial dilutions in the broth medium directly in the 96-well plate.

• Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the standardized bacterial inoculum to each well containing the serially diluted compound. Include a positive control well (bacteria and broth, no drug) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 16-24 hours under anaerobic conditions.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Data Summary and Future Directions

While specific quantitative data for 5-Bromo-1-methyl-4-nitro-1H-imidazole is not yet publicly available, the following table provides representative data for structurally related compounds to guide researchers in their expectations.

Application	Compound Class	Model System	Endpoint	Representative Value	Reference
Antiparasitic	5-Aryl-1-methyl-4-nitroimidazoles	Entamoeba histolytica	IC50	1.47 - 4.43 µM	[10]
Radiosensitization	Etanidazole (2-nitroimidazole)	CHO cells (hypoxic)	SER at 2% survival	~1.8 (at 1 mM)	[21]
Antibacterial	1-Methyl-4-nitro-5-(phenylsulfonyl)-1H-imidazole	Gram-positive bacteria	MIC	≤8 µg/mL	[10]

The research avenues outlined in this guide provide a robust framework for the comprehensive evaluation of 5-Bromo-1-methyl-4-nitro-1H-imidazole. Positive outcomes in these in vitro studies would warrant progression to in vivo models of disease to assess efficacy, pharmacokinetics, and toxicology. The ultimate goal is the development of a novel therapeutic agent that can address the critical challenges of drug-resistant infections and treatment-refractory cancers.

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An In-Depth Technical Guide to the Synthesis and Application of 5-Bromo-1-methyl-4-nitro-1H-imidazole Analogs and Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Relevance of the Nitroimidazole Scaffold

The nitroimidazole core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous essential drugs.[1] Since the discovery of azomycin in the 1950s and the subsequent development of metronidazole, 5-nitroimidazole derivatives have become indispensable therapeutic agents for treating infections caused by anaerobic bacteria and protozoa.[2] However, the rise of drug-resistant strains necessitates a continuous search for novel and more potent analogs.[3]

This guide focuses on 5-Bromo-1-methyl-4-nitro-1H-imidazole , a key chemical intermediate that serves as a versatile building block for the synthesis of a new generation of nitroimidazole derivatives. The strategic placement of the bromine atom provides a reactive handle for sophisticated chemical modifications, particularly palladium-catalyzed cross-coupling reactions, allowing for the systematic exploration of structure-activity relationships (SAR).[4] We will delve into the synthesis of this core moiety, outline robust protocols for its derivatization, and explore the biological significance of its analogs, providing field-proven insights for drug discovery and development professionals.

The Core Moiety: Synthesis and Chemical Reactivity

The utility of 5-Bromo-1-methyl-4-nitro-1H-imidazole as a synthetic intermediate stems from the distinct reactivity of its functional groups. The nitro group at the C4 position is the cornerstone of its biological activity, acting as a prodrug element that undergoes bioreduction in anaerobic environments to generate cytotoxic radical species.[5][6] The bromine atom at the C5 position, being a good leaving group, is the primary site for introducing structural diversity.

Synthesis of the Precursor Scaffold

The direct synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole is not commonly reported; however, it can be logically achieved via a two-step process starting from commercially available materials. The most reliable pathway involves the synthesis of the unmethylated precursor, 5-bromo-4-nitro-1H-imidazole, followed by a regioselective N-alkylation.

A validated method for synthesizing the precursor, 5-bromo-4-nitro-1H-imidazole, involves the direct nitration of 4-bromo-1H-imidazole.[7][8]

Detailed Protocol: Synthesis of 5-Bromo-4-nitro-1H-imidazole[8][9][10]

• Reaction Setup: In a flask equipped with a stirrer and temperature control, add concentrated sulfuric acid (20 mL).

• Addition of Starting Material: Carefully add 4-bromo-1H-imidazole (2.0 g, 13.6 mmol) to the sulfuric acid.

• Nitration: Add concentrated nitric acid (0.947 mL, 14.96 mmol) to the mixture.

• Heating: Heat the reaction mixture to 110°C and maintain for 1 hour.

• Quenching: After cooling the reaction to room temperature (25°C), slowly pour the mixture into 200 mL of ice water.

• Isolation: A white precipitate will form. Collect the solid by filtration.

• Result: This procedure yields 5-bromo-4-nitro-1H-imidazole (Expected yield: ~2.3 g, 87%). The product can be characterized by Mass Spectrometry (ESI- m/z 191 [M-H]-) and 1H NMR.[7][8]

The subsequent N-methylation of this intermediate would then yield the target compound, 5-Bromo-1-methyl-4-nitro-1H-imidazole. Regioselectivity can be controlled by the choice of base and solvent, with alkylation generally favoring the N1 position in such systems.[9]

Caption: Synthetic pathway to 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Strategic Derivatization via Suzuki-Miyaura Cross-Coupling

The most powerful strategy for derivatizing the 5-bromo-1-methyl-4-nitro-1H-imidazole core is the Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning methodology allows for the efficient formation of a carbon-carbon bond between the C5 position of the imidazole and a wide variety of aryl or heteroaryl boronic acids.[10] This approach is paramount for building molecular complexity and fine-tuning the pharmacological profile of the final compounds.

The Causality Behind Experimental Choices

• Catalyst: A palladium(II) catalyst, such as dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂], is employed. Palladium is uniquely capable of cycling between its 0 and +2 oxidation states to facilitate the key steps of oxidative addition, transmetalation, and reductive elimination that constitute the catalytic cycle.

• Base: A mild base like potassium carbonate (K₂CO₃) is essential. Its role is to activate the boronic acid by forming a more nucleophilic boronate complex, which is required for the transmetalation step with the palladium center.

• Solvent System: An aqueous solvent system is often effective and aligns with green chemistry principles. To overcome the immiscibility of the organic substrate and the aqueous base, a phase-transfer catalyst like tetrabutylammonium bromide (TBAB) can be used to shuttle reactants across the phase boundary, accelerating the reaction.[10]

Caption: Suzuki coupling for synthesis of 5-aryl derivatives.

Detailed Experimental Protocol: Synthesis of 5-Aryl-1-methyl-4-nitroimidazoles

The following protocol is adapted from a validated synthesis of 5-aryl derivatives from a similar 5-chloro precursor and is directly applicable to the 5-bromo analog.[10][11]

Caption: Experimental workflow for Suzuki coupling derivatization.

Step-by-Step Methodology

• Reaction Assembly: In a round-bottom flask, combine 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq), the desired arylboronic acid (1.1 eq), potassium carbonate (2.0 eq), and tetrabutylammonium bromide (1.0 eq).

• Catalyst and Solvent Addition: Add dichlorobis(triphenylphosphine)palladium(II) (0.05 eq) and deionized water.

• Reaction Execution: Heat the mixture to 75-80 °C with vigorous stirring for 5-8 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Aqueous Work-up: After cooling the reaction to ambient temperature, extract the product into an organic solvent such as ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Final Isolation and Validation: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by silica gel column chromatography. The structure and purity of the final compound must be rigorously confirmed using spectroscopic methods (¹H-NMR, ¹³C-NMR, HRMS) and elemental analysis to ensure a self-validating system.[10]

Biological Activity and Structure-Activity Relationships (SAR)

Derivatives of the 1-methyl-4-nitroimidazole scaffold have demonstrated significant antimicrobial and antiparasitic properties. The true value of the 5-bromo intermediate is its ability to generate libraries of analogs for SAR studies, linking specific structural changes to enhancements in biological activity.

Antiparasitic and Antibacterial Potency

Studies on 5-aryl-1-methyl-4-nitroimidazoles have shown potent lethal activity against parasites like Entamoeba histolytica and Giardia intestinalis.[10] Notably, certain substitutions can lead to activity that surpasses that of the gold-standard drug, metronidazole. Similarly, other 5-substituted derivatives have shown promising activity against Gram-positive bacteria and Helicobacter pylori.[12]

Data Summary: Biological Activity of Analogs

The table below summarizes representative data from the literature, highlighting how modifications at the C5 position influence biological potency.

Compound ID	C5-Substituent	Target Organism	Activity (IC₅₀ / MIC)	Reference
5f	3-Chlorophenyl	E. histolytica / G. intestinalis	IC₅₀ = 1.47 µM	[10][11]
Metronidazole	-H	E. histolytica / G. intestinalis	IC₅₀ ≈ 2.94 µM	[10][11]
10	Phenylsulfonyl	S. aureus / B. subtilis	MIC = 8 µg/mL	[12]
11	4-Methylphenylsulfonyl	H. pylori (clinical isolates)	MIC = 2 µg/mL	[12]

This data demonstrates a critical SAR insight: the introduction of an electron-withdrawing aryl group (e.g., 3-chlorophenyl) at the C5 position can double the antiparasitic potency compared to metronidazole.[10] Furthermore, the incorporation of a phenylsulfonyl moiety enhances antibacterial activity, with the addition of a methyl group on the phenyl ring boosting the anti-H. pylori effect fourfold over metronidazole.[12]

Future Perspectives and Conclusion

5-Bromo-1-methyl-4-nitro-1H-imidazole is more than just a single molecule; it is a gateway to a vast chemical space of novel therapeutic candidates. The synthetic strategies outlined in this guide, particularly the robust Suzuki-Miyaura coupling, provide a reliable platform for drug discovery programs.

Future research should focus on:

• Expanding Chemical Diversity: Utilizing other cross-coupling reactions (e.g., Sonogashira, Buchwald-Hartwig) to introduce alkynyl and amino functionalities at the C5 position.

• Broadening Therapeutic Targets: Screening new analogs against other significant pathogens, such as Mycobacterium tuberculosis and various fungal species, for which nitroimidazoles have shown promise.[2]

• Addressing Toxicity Concerns: While effective, the nitro group can be associated with toxicity.[13] Future designs could explore bioisosteric replacements or modifications that maintain the reductive activation mechanism while minimizing off-target effects.

References

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• Design, synthesis and antimicrobial activities of nitroimidazole derivatives containing 1,3,4-oxadiazole scaffold as FabH inhibitors. PubMed, [Link]

• Medicinal Significance of Nitroimidazoles. Indian Journal of Pharmaceutical Sciences, [Link]

• 1-[2-Substituted ethyl]-2-methyl-5-nitroimidazole derivatives, synthesis and antibacterial activities. Der Pharma Chemica, [Link]

• Researches and applications of nitroimidazole heterocycles in medicinal chemistry. ResearchGate, [Link]

• Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Brieflands, [Link]

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• New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. MDPI, [Link]

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Protocols & Analytical Methods

Application Note: A Robust Protocol for the Synthesis of 5-Aryl-1-Methyl-4-Nitroimidazoles via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the 5-Aryl-4-Nitroimidazole Scaffold

The nitroimidazole core is a privileged scaffold in medicinal chemistry, forming the basis of numerous antimicrobial and antiprotozoal drugs, such as metronidazole and benznidazole.[1][2] The functionalization of this core, particularly at the C5 position with aryl groups, allows for the modulation of biological activity, offering a promising avenue for the development of new therapeutic agents.[3][4] These derivatives have demonstrated potent activities against various parasites like Entamoeba histolytica and Giardia intestinalis, and some have been investigated as potential anti-HIV and anticancer agents.[3][5][6]

Historically, the synthesis of 5-aryl-1-methyl-4-nitroimidazoles involved multi-step routes, such as the N-methylation of a pre-formed 5(4)-aryl-4(5)-nitroimidazole.[7] However, modern synthetic chemistry offers more direct and efficient pathways. Palladium-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura reaction, have become indispensable tools for forming carbon-carbon bonds.[8][9]

This application note provides a detailed, field-proven protocol for the synthesis of 5-aryl-1-methyl-4-nitroimidazoles starting from the readily available 5-bromo-1-methyl-4-nitro-1H-imidazole and various arylboronic acids. We will delve into the mechanistic rationale behind the procedural choices, offer a step-by-step guide for both conventional heating and microwave-assisted synthesis, and provide a troubleshooting guide to ensure reliable and reproducible outcomes.

The Suzuki-Miyaura Reaction: Mechanism and Rationale

The Suzuki-Miyaura coupling is a powerful transition-metal-catalyzed reaction that forms a C-C bond between an organoboron compound (e.g., an arylboronic acid) and an organohalide.[10][11] Its popularity stems from its mild reaction conditions, high functional group tolerance, and the generally low toxicity of the boron-containing reagents and byproducts.[9] The catalytic cycle is a well-established sequence of three primary steps.

Diagram 1: The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Expert Rationale for Reagent Selection:

• The Halide (5-Bromo-1-methyl-4-nitro-1H-imidazole): The choice of the organohalide is critical. The reactivity for oxidative addition follows the trend I > Br > OTf >> Cl.[11] While the corresponding 5-chloro derivative is also used, the 5-bromo analogue is more reactive, often leading to shorter reaction times or requiring milder conditions. The electron-withdrawing nitro group further activates the C-Br bond towards oxidative addition.

• The Palladium Catalyst: A source of Pd(0) is required to initiate the cycle.[10]

  • Pd(PPh₃)₄ (Tetrakis): This complex is a direct source of Pd(0) and is often effective.[1][10]

  • PdCl₂(PPh₃)₂: A Pd(II) precatalyst that is reduced in situ to the active Pd(0) species. It is air-stable and convenient to handle.[7] The bulky phosphine ligands (PPh₃) stabilize the palladium center and facilitate the oxidative addition and reductive elimination steps.

• The Base (K₂CO₃ or Na₂CO₃): The base is essential for the transmetalation step.[12] It activates the boronic acid by forming a more nucleophilic boronate species ([ArB(OH)₃]⁻), which then transfers its aryl group to the palladium center. Carbonates are often chosen as they are effective yet mild enough to prevent significant decomposition of sensitive substrates.

• Additive (Tetrabutylammonium Bromide - TBAB): In aqueous systems, TBAB can act as a phase-transfer catalyst. More importantly, it is known to stabilize the colloidal palladium nanoparticles that are the true catalytic species in many Suzuki reactions, enhancing the reaction rate and preventing catalyst decomposition.[7]

• Solvent System: The choice of solvent depends on the heating method.

  • Conventional Heating: A mixture of water and an organic co-solvent (like ethanol) is effective, especially with TBAB, promoting a "greener" chemistry profile.[7][13]

  • Microwave Irradiation: Solvents with high dielectric constants like Dimethoxyethane (DME) or water are ideal as they efficiently absorb microwave energy, leading to rapid heating and dramatically reduced reaction times.[1][14]

Experimental Protocols and Workflow

This section provides two validated protocols. Protocol A outlines a conventional heating method, which is broadly accessible. Protocol B describes a microwave-assisted method for rapid synthesis.

Diagram 2: General Experimental Workflow

Caption: A generalized workflow for the synthesis of 5-aryl-1-methyl-4-nitroimidazoles.

Protocol A: Conventional Heating in Aqueous Media

This protocol is adapted from robust procedures used for the chloro-analogue and is highly effective for the bromo-starting material.[7][13]

Materials and Reagents:

Reagent/Material	Purpose
5-Bromo-1-methyl-4-nitro-1H-imidazole	Starting Material (Electrophile)
Arylboronic Acid	Coupling Partner (Nucleophile)
Dichlorobis(triphenylphosphine)palladium(II)	Catalyst Precursor
Potassium Carbonate (K₂CO₃), powdered	Base
Tetrabutylammonium Bromide (TBAB)	Additive / Phase-Transfer Catalyst
Water (Deionized) & Ethanol	Solvent System
Ethyl Acetate	Extraction Solvent
Anhydrous Sodium Sulfate (Na₂SO₄)	Drying Agent
Silica Gel (for column chromatography)	Stationary Phase for Purification
Round-bottom flask, condenser, magnetic stirrer	Reaction Apparatus

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and condenser, add 5-bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq.), the desired arylboronic acid (1.0 - 1.2 eq.), powdered potassium carbonate (2.5 eq.), and tetrabutylammonium bromide (1.0 eq.).

• Catalyst Addition: Add dichlorobis(triphenylphosphine)palladium(II) (0.03 eq., 3 mol%).

• Solvent Addition: Add a mixture of water and ethanol (e.g., 1:3 v/v) to the flask. The reaction should be reasonably concentrated.

• Inert Atmosphere: Seal the flask, and purge with an inert gas (Nitrogen or Argon) for 5-10 minutes. Maintain a positive pressure of inert gas throughout the reaction.

• Heating: Immerse the flask in a preheated oil bath at 75-80 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a mixture like ethyl acetate/hexane. The starting bromide spot should disappear over time (typically 5-8 hours).[13]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and transfer to a separatory funnel.

• Extraction: Extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure 5-aryl-1-methyl-4-nitroimidazole.[13]

Protocol B: Microwave-Assisted Synthesis

This protocol leverages microwave heating for a significant reduction in reaction time, based on similar transformations.[1]

Materials and Reagents:

Reagent/Material	Purpose
5-Bromo-1-methyl-4-nitro-1H-imidazole	Starting Material
Arylboronic Acid	Coupling Partner
Tetrakis(triphenylphosphine)palladium(0)	Catalyst
Sodium Carbonate (Na₂CO₃)	Base
1,2-Dimethoxyethane (DME) / Ethanol	Solvent System
Microwave Synthesizer & appropriate vials	Reaction Apparatus

Step-by-Step Procedure:

• Vial Preparation: In a microwave reaction vial equipped with a small magnetic stir bar, add 5-bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq.) and tetrakis(triphenylphosphine)palladium(0) (0.03 - 0.05 eq.).

• Solvent & Reagents: Add 1,2-dimethoxyethane (DME). Stir for 5 minutes. Then, add a solution of the arylboronic acid (1.3 eq.) in ethanol, followed by an aqueous solution of sodium carbonate (3.0 eq.).

• Microwave Irradiation: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at a set temperature (e.g., 120-150 °C) for 10-30 minutes. Use power modulation to maintain the target temperature.

• Work-up and Purification: After cooling, perform the same work-up, extraction, and purification steps as described in Protocol A.

Expected Results and Data

The Suzuki-Miyaura coupling is generally high-yielding. Below is a table of representative results obtained for the synthesis of various 5-aryl-1-methyl-4-nitroimidazoles using a conventional heating protocol similar to Protocol A.[7][13]

Aryl Substituent (Ar)	Product (5-Ar-1-methyl-4-nitroimidazole)	Yield (%)	m.p. (°C)	¹H NMR (N-CH₃, s, ppm)
Phenyl	1-Methyl-4-nitro-5-phenyl-1H-imidazole	70%	177-179	~3.51
4-Methylphenyl	1-Methyl-5-(4-methylphenyl)-4-nitro-1H-imidazole	65%	179-181	~3.50
4-Methoxyphenyl	5-(4-Methoxyphenyl)-1-methyl-4-nitro-1H-imidazole	75%	182-184	~3.51
4-Chlorophenyl	5-(4-Chlorophenyl)-1-methyl-4-nitro-1H-imidazole	57%	237-239	~3.52

Note: Yields and melting points are based on the reaction starting from the 5-chloro analogue and are expected to be similar or better for the 5-bromo analogue.[7]

Characterization Notes:

• ¹H NMR: Expect a singlet for the N-CH₃ protons around δ 3.5 ppm and a singlet for the imidazole C-2 proton around δ 7.4-7.5 ppm. Aromatic protons will appear in their expected regions.[7]

• ¹³C NMR: The N-CH₃ carbon typically appears around δ 33 ppm.[7]

• Mass Spectrometry: The molecular ion peak [M+H]⁺ should be clearly visible and match the calculated exact mass.[7]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive catalyst (Pd(0) oxidized to Pd black).2. Poor quality boronic acid.3. Insufficiently powdered or weak base.4. Reaction not fully degassed (oxygen present).	1. Use fresh catalyst or a robust precatalyst. Ensure the reaction mixture does not turn black immediately.2. Use fresh boronic acid; they can degrade on storage.3. Use finely powdered base and ensure it is anhydrous.4. Degas the solvent and reaction mixture thoroughly before heating.
Significant Side Products	1. Homocoupling (Ar-Ar): Caused by oxygen in the reaction.2. Protodeboronation: The boronic acid is replaced by -H. Caused by excessive heat or overly strong base.	1. Improve inert atmosphere technique.2. Use a milder base (e.g., K₃PO₄), lower the reaction temperature, or shorten the reaction time.
Difficulty in Purification	1. Product co-elutes with triphenylphosphine oxide (byproduct from catalyst).2. Product is insoluble.	1. Use a catalyst with different ligands or try to precipitate the product from a solvent where the byproduct is soluble.2. If the product precipitates upon cooling, isolation can be achieved by simple filtration, followed by washing to remove impurities.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly efficient and versatile method for synthesizing 5-aryl-1-methyl-4-nitroimidazoles from 5-bromo-1-methyl-4-nitro-1H-imidazole. The protocol is robust, tolerates a wide range of functional groups on the arylboronic acid, and can be performed using either conventional heating or rapid microwave-assisted techniques. By understanding the underlying mechanism and the role of each reagent, researchers can reliably access this important class of compounds for applications in drug discovery and development.

References

• Crozet, M. D., Zink, L., Remusat, V., Curti, C., & Vanelle, P. (2009). Efficient Microwave-Assisted Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling Reactions in 5-Nitroimidazole Series. Synthesis, 2009(18), 3150–3156. [Link]

• Saadeh, H. A., Al-Zoubi, R. M., Al-Masoudi, N. A., & Mubarak, M. S. (2009). New synthesis and antiparasitic activity of model 5-aryl-1-methyl-4-nitroimidazoles. Molecules, 14(8), 2756–2765. [Link]

• National Center for Biotechnology Information. (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. PubChem. [Link]

• Saadeh, H. A., Al-Zoubi, R. M., Al-Masoudi, N. A., & Mubarak, M. S. (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Molecules, 14(8), 2756-2765. [Link]

• MDPI. (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Molecules. [Link]

• ResearchGate. (n.d.). Synthesis of 5-aryl-1-methyl-4-nitroimidazoles 5a-f via Suzuki coupling. [Link]

• Al-Masoudi, N. A., Al-Soud, Y. A., De Clercq, E., & Pannecouque, C. (2007). Nitroimidazoles Part 6. Synthesis, structure and in vitro anti-HIV activity of new 5-substituted piperazinyl-4-nitroimidazole derivatives. Antiviral Chemistry & Chemotherapy, 18(4), 191–200. [Link]

• Boiani, M., & González, M. (2005). Synthesis of New Active Sulfones in the 5-Nitroimidazole Series. Journal of the Brazilian Chemical Society, 16(5), 958-961. [Link]

• Wikipedia. (n.d.). Nitroimidazole. [Link]

• Girhepunje, N. S., Kedar, P. S., Ittadwar, A. M., & Dumore, N. G. (2016). Design, Synthesis and Characterization of Some 5- Nitroimidazole Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research, 6(3), 456-480. [Link]

• Sharma, A., Kumar, V., & Kumar, P. (2021). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules, 26(23), 7311. [Link]

• Ramírez-L-pez, C. A., et al. (2024). Using 5-Nitroimidazole Derivatives against Neglected Tropical Protozoan Diseases: Systematic Review. Future Pharmacology, 4(1), 15-44. [Link]

• Sharma, A., Kumar, V., & Kumar, P. (2021). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. PubMed Central. [Link]

• Al-Masri, M. R. (2021). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Catalysts, 11(10), 1238. [Link]

• Duke, R. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research, 16(4), 127. [Link]

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2020). 17.2: Palladium catalyzed couplings. [Link]

• ResearchGate. (2016). Novel palladium imidazole catalysts for Suzuki cross-coupling reactions. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Pace, V., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(1), 519-528. [Link]

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Application Notes and Protocols: 5-Bromo-1-methyl-4-nitro-1H-imidazole as a Radiosensitizer for Hypoxic Tumor Cells

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction: Overcoming Hypoxia, the Achilles' Heel of Radiotherapy

Radiotherapy is a cornerstone of cancer treatment, with approximately 50% of all cancer patients receiving it as part of their care plan.[1] Its efficacy relies on the generation of cytotoxic DNA damage, primarily through the production of reactive oxygen species (ROS) from the radiolysis of water.[2] However, the presence of molecular oxygen is a critical determinant of this process. Solid tumors frequently outgrow their vascular supply, leading to regions of low oxygen tension, a condition known as hypoxia.[3][4] Hypoxic cells are notoriously resistant to ionizing radiation, requiring 2-3 times the dose to achieve the same level of cell kill as well-oxygenated (normoxic) cells.[5][6] This radioresistance is a major cause of treatment failure and tumor recurrence.[2]

To counter this, a class of compounds known as hypoxic cell radiosensitizers has been developed. Among the most extensively studied are the nitroimidazoles, which are electron-affinic molecules that mimic the function of oxygen in "fixing" radiation-induced DNA damage.[1][7][8] Under the reducing environment of a hypoxic cell, the nitro group of the imidazole is reduced to a highly reactive radical anion.[9][10] This radical can react with transient DNA radicals produced by radiation, creating stable, irreparable lesions and ultimately leading to cell death.[11]

This document provides a detailed guide to the application of 5-Bromo-1-methyl-4-nitro-1H-imidazole , a potent nitroimidazole derivative, as a research tool for studying and overcoming hypoxic radioresistance. While this compound has demonstrated significant efficacy as a radiosensitizer in vitro, it is crucial to note that early studies reported a lack of significant radiosensitization in vivo, highlighting the importance of comprehensive evaluation.[12] These application notes will provide the foundational protocols to assess its activity, from initial in vitro screening to mechanistic evaluation, guiding the researcher through a logical, self-validating workflow.

Proposed Mechanism of Action

The radiosensitizing effect of 5-Bromo-1-methyl-4-nitro-1H-imidazole is predicated on the well-established mechanism of nitroimidazole compounds. The process is selectively activated within the hypoxic tumor microenvironment.

• Passive Diffusion & Bioreduction: The relatively lipophilic compound passively diffuses into both normoxic and hypoxic cells. In hypoxic cells, intracellular reductases (e.g., NADPH-cytochrome P450 reductase) transfer an electron to the electron-affinic nitro group, forming a radical anion (-NO₂•⁻).[10][11]

• Oxygen-Dependent Futile Cycle: In normoxic cells, this process is immediately reversed. Molecular oxygen, being highly electron-affinic, rapidly re-oxidizes the radical anion back to the parent compound in a "futile cycle," producing superoxide (O₂•⁻) and preventing the accumulation of reactive intermediates. The drug remains inert.

• Fixation of DNA Damage in Hypoxia: In the absence of oxygen, the radical anion persists. Concurrently, ionizing radiation creates free radicals on DNA. The nitroimidazole radical anion reacts with these DNA radicals, forming covalent adducts. This "fixes" the damage, preventing its chemical repair by endogenous hydrogen donors like glutathione, thereby converting a transient lesion into a lethal one.[1][2]

Caption: Proposed mechanism of nitroimidazole-mediated radiosensitization.

Physicochemical Properties & Data Presentation

Proper handling and formulation require an understanding of the compound's properties.

Property	Value	Source
Chemical Name	5-Bromo-1-methyl-4-nitro-1H-imidazole	[12]
Synonyms	1-methyl-5-bromo-4-nitroimidazole	[12]
Molecular Formula	C₄H₄BrN₃O₂	-
Molecular Weight	206.00 g/mol	-
CAS Number	94943-74-1 (for 1-methyl-5-bromo-4-nitroimidazole)	[12]
Appearance	Likely a light yellow to orange solid	[13]
Solubility	Low solubility in water; soluble in organic solvents like DMSO	[13]

Note: The CAS number corresponds to the synonym used in the primary literature. Researchers should verify the identity of their specific compound.

Application 1: In Vitro Assessment of Radiosensitization

The primary in vitro method for quantifying radiosensitization is the clonogenic survival assay, which measures the ability of a single cell to proliferate and form a colony after treatment.

Caption: Standard workflow for an in vitro clonogenic survival assay.

Protocol 1: Induction and Verification of Hypoxia

Causality Statement: True hypoxia (reduced O₂) is the gold standard for these experiments, as it most accurately reflects the physiological state. Chemical mimetics are a useful, accessible alternative but act by stabilizing HIF-1α rather than depleting oxygen, which may not fully replicate all cellular responses to low oxygen.[14] Verification of a hypoxic state, typically by observing the stabilization of the transcription factor HIF-1α, is a mandatory quality control step.[15][16]

Method A: Hypoxia Chamber/Incubator

• Culture cells (e.g., FaDu, HCT116, A549) to 70-80% confluency under standard normoxic conditions (37°C, 5% CO₂, ~21% O₂).

• Transfer the culture plates to a humidified, airtight hypoxia chamber or a tri-gas incubator.

• Purge the chamber with a pre-mixed gas mixture, typically 1% O₂, 5% CO₂, and 94% N₂ .

• Incubate cells under these hypoxic conditions for at least 24 hours to allow for cellular adaptation before adding the compound.[17]

Method B: Chemical Induction of Hypoxia (Hypoxia Mimetic)

• Prepare a 25 mM sterile stock solution of Cobalt (II) Chloride (CoCl₂) in sterile water.[15]

• Add the CoCl₂ stock solution directly to the cell culture medium to a final concentration of 100-150 µM .[18]

  • Expert Insight: The optimal concentration of CoCl₂ can be cell-line dependent and cytotoxic at high concentrations. A dose-response curve to assess toxicity and HIF-1α induction is recommended for new cell lines.

• Incubate cells for 24-48 hours under standard normoxic incubator conditions. The CoCl₂ will inhibit prolyl hydroxylases, leading to the stabilization of HIF-1α, mimicking a key aspect of the hypoxic response.[19]

Method C: Verification by Western Blot for HIF-1α

• After the hypoxic incubation period (from Method A or B), immediately place the culture dish on ice and scrape cells in ice-cold PBS.

  • Critical Step: HIF-1α is rapidly degraded upon re-exposure to oxygen (within minutes). All subsequent steps must be performed quickly and at 4°C to prevent its degradation.

• Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C).

• Lyse the cell pellet using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Perform SDS-PAGE, transferring proteins to a PVDF membrane.

• Probe the membrane with a primary antibody against HIF-1α (and a loading control like β-actin).

• Incubate with an appropriate HRP-conjugated secondary antibody and visualize using an ECL substrate.

• Expected Result: A strong band for HIF-1α should be present in the hypoxic/CoCl₂-treated lysates and absent or very faint in the normoxic control lysate.

Protocol 2: Clonogenic Survival Assay

Causality Statement: This assay directly measures the reproductive integrity of cells, which is the most relevant endpoint for assessing the efficacy of a cancer therapy designed to eradicate a tumor population. The key output, the Sensitizer Enhancement Ratio (SER), provides a standardized measure of the drug's potentiation of radiation.[1]

• Cell Seeding:

  • Harvest a log-phase cell culture using trypsin.

  • Perform an accurate cell count (e.g., using a hemocytometer and trypan blue).

  • Plate cells into 6-well plates. The number of cells seeded must be adjusted for the expected toxicity of each radiation dose to yield a countable number of colonies (50-150) at the end of the experiment.[20]

  • Example Seeding Densities: 0 Gy (100 cells), 2 Gy (200 cells), 4 Gy (400 cells), 6 Gy (1000 cells), 8 Gy (3000 cells). These numbers must be optimized for each cell line.

  • Allow cells to attach for at least 6-8 hours.

• Treatment and Irradiation:

  • Induce hypoxia as described in Protocol 1 for 24-48 hours.

  • Prepare a stock solution of 5-Bromo-1-methyl-4-nitro-1H-imidazole in DMSO. Dilute to the final desired concentration (e.g., 10 µM - 1 mM) in pre-equilibrated hypoxic medium.

  • Add the compound-containing medium to the appropriate plates. Include a "vehicle control" (DMSO) group. Incubate for 1-4 hours prior to irradiation.

  • Transport plates to the irradiator in sealed, airtight containers to maintain hypoxia.

  • Irradiate the plates with a range of doses (e.g., 0, 2, 4, 6, 8 Gy) using a calibrated X-ray source.

  • Immediately after irradiation, remove the treatment medium, wash once with PBS, and add fresh, drug-free normoxic medium.

• Colony Formation and Analysis:

  • Incubate the plates under standard normoxic conditions for 10-14 days, or until colonies are visible to the naked eye.

  • Aspirate the medium, wash with PBS, and fix the colonies with 100% methanol for 10 minutes.

  • Stain the colonies with 0.5% crystal violet solution for 20-30 minutes.

  • Gently rinse the plates with water and allow them to air dry.

  • Count all colonies containing ≥50 cells.

• Data Calculation:

  • Plating Efficiency (PE): PE = (Number of colonies counted / Number of cells seeded) for the 0 Gy control group.

  • Surviving Fraction (SF): SF = (Number of colonies counted at dose D) / (Number of cells seeded at dose D × PE).

  • Plot the SF on a logarithmic scale against the radiation dose on a linear scale to generate survival curves.

  • Sensitizer Enhancement Ratio (SER): The SER is the ratio of radiation doses that produce the same level of cell killing (e.g., at a surviving fraction of 0.1). SER = (Dose (Gy) for SF=0.1 without drug) / (Dose (Gy) for SF=0.1 with drug)

Treatment Condition	Dose for SF=0.1 (Gy)	SER
Radiation Alone (Hypoxia)	7.8	-
Radiation + Compound (Hypoxia)	4.6	1.70
Table to illustrate SER calculation with hypothetical data.

Protocol 3: Mechanistic Insight - DNA Damage (γH2A.X Staining)

Causality Statement: The proposed mechanism involves enhancing DNA damage. Visualizing and quantifying DNA double-strand breaks (DSBs) via γH2A.X foci formation provides direct mechanistic evidence supporting the clonogenic survival data.[5] An increase in γH2A.X foci in the drug+IR group compared to the IR-only group under hypoxia would confirm the drug's action at the DNA level.[5]

• Experiment Setup: Seed cells on sterile glass coverslips in 6-well plates.

• Treatment: Induce hypoxia and treat with the compound and/or radiation as described for the clonogenic assay. Use a single, relevant radiation dose (e.g., 4 Gy).

• Fixation: At a specific time point post-irradiation (e.g., 1 hour and 24 hours to assess formation and repair), fix the cells with 4% paraformaldehyde for 15 minutes.

• Permeabilization: Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 1% BSA in PBST for 1 hour to prevent non-specific antibody binding.

• Primary Antibody: Incubate with a primary antibody against phospho-Histone H2A.X (Ser139), known as γH2A.X, overnight at 4°C.

• Secondary Antibody: Wash and incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature in the dark.

• Mounting: Mount the coverslips onto microscope slides using a mounting medium containing DAPI to counterstain the nuclei.

• Imaging and Analysis: Visualize the cells using a fluorescence microscope. Count the number of distinct fluorescent foci (γH2A.X) per nucleus. An increase in the average number of foci per cell in the drug-plus-radiation group indicates enhanced DNA DSB formation.

Considerations for In Vivo Evaluation

While 5-Bromo-1-methyl-4-nitro-1H-imidazole shows promise in vitro, its translation to an in vivo setting requires careful consideration. A key historical study found that this compound, despite its high in vitro efficacy, failed to produce significant radiosensitization in EMT6 mouse mammary tumors.[12] This discrepancy underscores the critical role of pharmacokinetics (PK) and pharmacodynamics (PD).

Potential Reasons for In Vitro / In Vivo Discrepancy:

• Poor Bioavailability: The compound may not be absorbed efficiently into the bloodstream.

• Rapid Metabolism/Clearance: The drug could be rapidly metabolized by the liver or cleared by the kidneys, preventing it from reaching the tumor at a sufficient concentration.

• Inadequate Tumor Penetration: The compound may not effectively diffuse from the blood vessels into the deep-seated hypoxic regions of the tumor.

A standard Tumor Growth Delay Assay would be the next logical step to re-evaluate or further characterize this compound. This involves implanting human tumor cells into immunodeficient mice, allowing tumors to grow to a specified size, and then treating the mice with the compound, radiation, or a combination, while measuring tumor volume over time. A significant delay in tumor growth in the combination group compared to the single-treatment groups would indicate in vivo efficacy.

Conclusion

5-Bromo-1-methyl-4-nitro-1H-imidazole serves as a valuable research compound for investigating the mechanisms of hypoxic cell radiosensitization. The protocols outlined here provide a robust framework for its characterization, from establishing a hypoxic cell model to quantifying its sensitizing effects and elucidating its impact on DNA damage pathways. The historical context of its in vivo performance provides a critical lesson in drug development, emphasizing that potent in vitro activity is only the first step. By employing these detailed methodologies, researchers can rigorously evaluate this and other novel radiosensitizers, contributing to the ultimate goal of improving radiotherapy outcomes for patients with solid tumors.

References

• Taylor & Francis Online. (n.d.). Sensitization of Hypoxic Tumour Cells—Clinical Experience.
• CancerNetwork. (n.d.). Novel Radiation Sensitizers Targeting Tissue Hypoxia.
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Application Notes & Protocols: 5-Bromo-1-methyl-4-nitro-1H-imidazole as a Versatile Scaffold for Novel Antibacterial Agents

Introduction: The Strategic Value of the Nitroimidazole Core

The nitroimidazole scaffold is a cornerstone in the development of antimicrobial agents, renowned for its efficacy against anaerobic bacteria and protozoa.[1][2][3] Seminal drugs like metronidazole have demonstrated the therapeutic power of this heterocyclic system, which exerts its cytotoxic effects through reductive activation of the nitro group within target pathogens, leading to the generation of radical species that damage DNA and other critical macromolecules.[3][4]

Within this chemical class, 5-Bromo-1-methyl-4-nitro-1H-imidazole stands out as a particularly valuable and versatile starting material for synthetic chemists. Its strategic arrangement of functional groups—a bromine atom at the C5 position activated by a potent electron-withdrawing nitro group at C4—renders it highly susceptible to nucleophilic aromatic substitution (SNAr). This inherent reactivity allows for the systematic and efficient introduction of a wide array of chemical moieties, enabling the exploration of new chemical space in the quest for next-generation antibacterial agents with improved potency, expanded spectra, and the ability to circumvent existing resistance mechanisms.

This document serves as a technical guide for researchers, chemists, and drug development professionals. It provides both the theoretical underpinnings and field-proven protocols for leveraging 5-Bromo-1-methyl-4-nitro-1H-imidazole in the synthesis of diverse classes of potential antibacterial compounds.

Pillar 1: The Chemistry of Activation and Substitution

The synthetic utility of 5-Bromo-1-methyl-4-nitro-1H-imidazole is fundamentally rooted in the principles of nucleophilic aromatic substitution (SNAr). The reaction's viability hinges on three key factors:

• A Poorly Activating Ring System: The imidazole ring itself is electron-rich and not inherently prone to nucleophilic attack.

• A Strong Activating Group: The nitro group (-NO₂) at the C4 position is a powerful electron-withdrawing group. Through resonance and inductive effects, it drastically reduces the electron density of the imidazole ring, particularly at the C5 position, making it highly electrophilic and primed for nucleophilic attack.

• A Good Leaving Group: The bromine atom at C5 is an excellent leaving group, readily departing as a bromide ion (Br⁻) to complete the substitution process.

The generally accepted mechanism proceeds via a two-step addition-elimination pathway, involving a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[5] Understanding this mechanism is crucial for optimizing reaction conditions.

Caption: A generalized workflow for the synthesis of nitroimidazole derivatives.

Protocol 1: Synthesis of 5-(Arylthio)-Substituted Nitroimidazoles

This protocol details the synthesis of S-linked derivatives, a class of compounds that has shown significant activity against Gram-positive bacteria and Helicobacter pylori. [6]The use of a mild base is key to generating the potent thiolate nucleophile in situ.

Objective: To synthesize 1-methyl-5-(phenylthio)-4-nitro-1H-imidazole.

Materials:

• 5-Bromo-1-methyl-4-nitro-1H-imidazole

• Thiophenol

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄), anhydrous

• Thin Layer Chromatography (TLC) plates (silica gel)

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq) in anhydrous DMF (approx. 0.2 M concentration).

• Base Addition: Add anhydrous potassium carbonate (1.5 eq) to the solution. Stir the suspension for 10 minutes at room temperature.

  • Causality Note: K₂CO₃ is a mild inorganic base sufficient to deprotonate the thiophenol to form the highly nucleophilic thiophenolate anion. Anhydrous conditions prevent side reactions.

• Nucleophile Addition: Add thiophenol (1.1 eq) dropwise to the stirring suspension.

• Reaction Progress: Stir the reaction mixture at room temperature. Monitor the disappearance of the starting material by TLC (e.g., using a 3:1 Hexanes:EtOAc mobile phase). The reaction is typically complete within 2-4 hours.

• Aqueous Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing deionized water (approx. 10x the volume of DMF).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of DMF). Combine the organic layers.

• Washing: Wash the combined organic layers sequentially with deionized water and then with brine. This removes residual DMF and inorganic salts.

• Drying and Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure 1-methyl-5-(phenylthio)-4-nitro-1H-imidazole.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Synthesis of 5-(Amino)-Substituted Nitroimidazoles

This protocol describes the substitution with secondary cyclic amines, such as morpholine or piperidine. These reactions often require elevated temperatures due to the lower nucleophilicity of neutral amines compared to thiolates.

Objective: To synthesize 4-(1-methyl-4-nitro-1H-imidazol-5-yl)morpholine.

Materials:

• 5-Bromo-1-methyl-4-nitro-1H-imidazole

• Morpholine

• Acetonitrile (MeCN) or Ethanol (EtOH)

• Ethyl Acetate (EtOAc)

• Deionized Water

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, combine 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq) and the chosen solvent (e.g., Acetonitrile).

• Nucleophile Addition: Add morpholine (3.0 eq) to the mixture.

  • Causality Note: An excess of the amine is used to act as both the nucleophile and the base to neutralize the HBr generated during the reaction.

• Heating: Heat the reaction mixture to reflux (approx. 82°C for acetonitrile).

• Reaction Progress: Monitor the reaction by TLC until the starting bromide is consumed. This may take several hours (4-12 h).

• Isolation: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Aqueous Work-up: Dissolve the resulting residue in ethyl acetate and wash with deionized water to remove excess morpholine and its hydrobromide salt.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude product.

• Purification: Purify the product via silica gel chromatography or recrystallization to obtain the pure 4-(1-methyl-4-nitro-1H-imidazol-5-yl)morpholine.

• Characterization: Confirm the structure and purity using appropriate analytical techniques (NMR, HRMS).

Pillar 3: Data Presentation and Structural Diversification

The true power of 5-Bromo-1-methyl-4-nitro-1H-imidazole lies in the vast library of derivatives it can generate. The choice of nucleophile directly dictates the final structure and, consequently, its biological activity.

Caption: Synthetic diversification from a common nitroimidazole intermediate.

Table 1: Representative Synthesized Derivatives and Antibacterial Activity

The following table summarizes data for derivatives synthesized from 5-Bromo-1-methyl-4-nitro-1H-imidazole or analogous precursors, demonstrating the impact of C5 substitution on antibacterial potency.

Compound Class	C5-Substituent	Target Organism	MIC (µg/mL)	Reference
Thioether	-S-Phenyl	S. aureus	16	[6]
Thioether	-S-(4-chlorophenyl)	S. epidermidis	16	[6]
Sulfone	-SO₂-Phenyl	B. subtilis	≤8	[6]
Sulfone	-SO₂-Phenyl	H. pylori	>64	[6]
Hybrid	-S-(5-acetyl-1,3,4-thiadiazol-2-yl)	H. pylori (clinical isolate)	2	[6]
Hybrid	-S-(5-amino-1,3,4-thiadiazol-2-yl)	H. pylori (clinical isolate)	2	[6]
Reference	Metronidazole	H. pylori (clinical isolate)	8	[6]

Data adapted from literature reports on 5-substituted-1-methyl-4-nitroimidazoles. MIC (Minimum Inhibitory Concentration) is a measure of antibacterial potency; lower values indicate higher activity. [6]

Conclusion

5-Bromo-1-methyl-4-nitro-1H-imidazole is a high-value, readily functionalized building block for medicinal chemistry and drug discovery. The protocols and principles outlined in this guide demonstrate its straightforward application in synthesizing diverse libraries of novel nitroimidazole derivatives. The predictable reactivity, governed by the SNAr mechanism, provides a robust platform for generating compounds with potent antibacterial activity. By rationally selecting nucleophiles to append at the C5 position, researchers can systematically probe structure-activity relationships and develop candidates with tailored therapeutic profiles to address the ongoing challenge of bacterial infections.

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Application of 5-Bromo-1-methyl-4-nitro-1H-imidazole in Antiparasitic Drug Discovery: A Technical Guide

Introduction: The Pressing Need for Novel Antiparasitic Agents and the Promise of Nitroimidazoles

Parasitic diseases, including those caused by protozoa and helminths, represent a significant global health burden, affecting billions of people, particularly in tropical and subtropical regions. The emergence and spread of drug resistance to existing therapies necessitate the urgent discovery and development of new antiparasitic agents with novel mechanisms of action.[1] Nitroimidazoles have long been a cornerstone in the treatment of anaerobic protozoal infections, with metronidazole being a prominent example used against Giardia lamblia, Entamoeba histolytica, and Trichomonas vaginalis.[2][3][4]

The antiparasitic activity of nitroimidazoles is contingent upon the reduction of their nitro group within the parasite.[2] This process, facilitated by the low redox potential environment of anaerobic parasites, generates cytotoxic nitroso radicals that induce damage to DNA and other macromolecules, ultimately leading to cell death.[5][6] The chemical structure of the nitroimidazole scaffold offers numerous opportunities for synthetic modification to enhance efficacy, broaden the spectrum of activity, and overcome existing resistance mechanisms.

This application note focuses on 5-Bromo-1-methyl-4-nitro-1H-imidazole , a derivative of the nitroimidazole core structure. We will explore its potential as a lead compound in antiparasitic drug discovery, providing detailed protocols for its evaluation, from initial in vitro screening to preliminary safety and pharmacokinetic profiling.

Chemical Profile of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Property	Value	Source
CAS Number	933-87-9	[7]
Molecular Formula	C4H4BrN3O2	N/A
Molecular Weight	206.00 g/mol	N/A
Structure	Imidazole ring with a bromo group at position 5, a methyl group at position 1, and a nitro group at position 4.	N/A
Synthesis	Can be synthesized from 4-bromo-1H-imidazole via nitration.[8][9]	N/A

Proposed Mechanism of Action

Based on the established mechanism for nitroimidazoles, 5-Bromo-1-methyl-4-nitro-1H-imidazole is hypothesized to exert its antiparasitic effect through a similar pathway. The electron-withdrawing nature of the bromo and nitro groups is expected to influence the redox potential of the molecule, potentially affecting the efficiency of its reduction within the parasite and the reactivity of the resulting cytotoxic radicals.

Caption: Proposed mechanism of action for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Experimental Protocols for Antiparasitic Evaluation

The following protocols provide a comprehensive framework for assessing the antiparasitic potential of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

I. In Vitro Efficacy Screening

The initial step in evaluating a new compound is to determine its direct activity against the target parasites in a controlled laboratory setting.[10][11]

A. Target Parasites:

• Giardia lamblia (trophozoites)

• Entamoeba histolytica (trophozoites)

• Trichomonas vaginalis (trophozoites)

• Trypanosoma cruzi (amastigotes, trypomastigotes)

• Leishmania donovani (amastigotes)

• Plasmodium falciparum (blood-stage)

B. General Protocol for In Vitro Susceptibility Testing:

This protocol is adaptable for various protozoan parasites. Specific media and growth conditions should be optimized for each species.

• Compound Preparation:

  • Prepare a stock solution of 5-Bromo-1-methyl-4-nitro-1H-imidazole in a suitable solvent (e.g., DMSO) at a concentration of 10 mM.

  • Perform serial dilutions to create a range of working concentrations (e.g., 100 µM to 0.1 µM).

  • Include a known reference drug (e.g., metronidazole for anaerobic protozoa, benznidazole for T. cruzi, amphotericin B for Leishmania, chloroquine for P. falciparum) and a solvent control.

• Parasite Culture:

  • Culture the target parasites under their optimal conditions to achieve the logarithmic growth phase.

  • Harvest and adjust the parasite concentration to a predetermined density (e.g., 1 x 10^5 parasites/mL).

• Assay Setup:

  • In a 96-well microtiter plate, add the parasite suspension to each well.

  • Add the diluted compound and control solutions to the respective wells.

  • Incubate the plates under the appropriate conditions (e.g., temperature, CO2 levels) for a specified duration (e.g., 48-72 hours).

• Determination of Parasite Viability:

  • Assess parasite viability using a suitable method:

    • Microscopy: Direct counting of viable (motile) versus non-viable parasites using a hemocytometer.

    • Fluorometric/Colorimetric Assays: Utilize viability indicators such as resazurin (alamarBlue), which measures metabolic activity.

    • Luminescence Assays: For some parasites, luciferase-expressing strains can be used to quantify viability.

    • Hypoxanthine Incorporation: For P. falciparum, measure the incorporation of radiolabeled hypoxanthine as an indicator of parasite proliferation.[12]

• Data Analysis:

  • Calculate the percentage of parasite inhibition for each compound concentration relative to the solvent control.

  • Determine the 50% inhibitory concentration (IC50) by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Caption: General workflow for in vitro antiparasitic screening.

II. Cytotoxicity and Selectivity Index Determination

A crucial aspect of drug discovery is to ensure that the compound is selectively toxic to the parasite and not the host cells.[13][14][15][16][17]

A. Cell Lines:

• Use a relevant mammalian cell line, such as human foreskin fibroblasts (HFF), human hepatoma cells (HepG2), or Vero cells.

B. Protocol for Cytotoxicity Assay:

• Cell Culture:

  • Culture the mammalian cells in appropriate media until they form a confluent monolayer in a 96-well plate.

• Compound Treatment:

  • Expose the cells to the same range of concentrations of 5-Bromo-1-methyl-4-nitro-1H-imidazole used in the antiparasitic assays.

  • Include a positive control for cytotoxicity (e.g., doxorubicin) and a solvent control.

• Incubation:

  • Incubate the plates for a period similar to the antiparasitic assay (e.g., 48-72 hours).

• Viability Assessment:

  • Determine cell viability using a suitable assay, such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a resazurin-based assay.

• Data Analysis:

  • Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces cell viability by 50%.

  • Determine the Selectivity Index (SI) using the following formula: SI = CC50 (mammalian cells) / IC50 (parasite) A higher SI value indicates greater selectivity for the parasite.

III. Preliminary ADME/Tox Profiling

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME/Tox) properties is essential to identify potential liabilities of a drug candidate.[18][19][20][21]

A. Key In Vitro ADME/Tox Assays:

Assay	Purpose
Microsomal Stability	To assess the metabolic stability of the compound in the presence of liver microsomes. This provides an early indication of its likely half-life in vivo.
Plasma Protein Binding	To determine the extent to which the compound binds to plasma proteins. High plasma protein binding can limit the free concentration of the drug available to exert its effect.
Caco-2 Permeability	To predict the intestinal absorption of the compound using a human colon adenocarcinoma cell line that forms a monolayer with properties similar to the intestinal epithelium.
CYP450 Inhibition	To evaluate the potential of the compound to inhibit major cytochrome P450 enzymes, which can lead to drug-drug interactions.
hERG Inhibition	To assess the risk of cardiotoxicity by measuring the inhibition of the hERG potassium channel.

These assays are typically conducted by specialized contract research organizations (CROs) but are a critical step before advancing a compound to in vivo studies.

IV. In Vivo Efficacy Models

Promising candidates from in vitro studies should be evaluated in animal models of parasitic disease to assess their efficacy in a whole organism.[22][23] The choice of model depends on the target parasite.

A. General Protocol for an In Vivo Efficacy Study (e.g., Murine Model of Leishmaniasis):

• Animal Model:

  • Use a susceptible mouse strain (e.g., BALB/c) for Leishmania infections.

• Infection:

  • Infect the mice with the parasite according to an established protocol (e.g., intravenous or footpad injection of Leishmania donovani).

• Treatment:

  • After the infection is established, randomly assign the mice to treatment groups:

    • Vehicle control

    • Reference drug (e.g., amphotericin B)

    • 5-Bromo-1-methyl-4-nitro-1H-imidazole at various doses

• Drug Administration:

  • Administer the compounds via a relevant route (e.g., oral gavage, intraperitoneal injection) for a specified duration.

• Efficacy Assessment:

  • At the end of the treatment period, euthanize the animals and collect relevant organs (e.g., liver, spleen).

  • Determine the parasite burden in the organs by methods such as:

    • Microscopy: Counting amastigotes in stained tissue smears.

    • Limiting Dilution Assay: Culturing tissue homogenates to quantify viable parasites.

    • qPCR: Quantifying parasite DNA in the tissues.

• Data Analysis:

  • Calculate the percentage reduction in parasite burden in the treated groups compared to the vehicle control group.

  • Assess the overall health of the animals throughout the study (e.g., weight loss, clinical signs of toxicity).

Data Interpretation and Next Steps

The data generated from these protocols will provide a comprehensive initial profile of 5-Bromo-1-methyl-4-nitro-1H-imidazole as a potential antiparasitic drug candidate.

Parameter	Favorable Outcome	Next Steps
IC50	Low micromolar or nanomolar range against target parasites.[3][4][24][25][26][27][28]	Further evaluation against a broader panel of parasites and resistant strains.
SI	>10 (a higher value is more desirable)[29]	Proceed to in vivo efficacy studies.
ADME/Tox Profile	Good metabolic stability, moderate plasma protein binding, good permeability, and no significant inhibition of CYP enzymes or the hERG channel.	Lead optimization to improve any identified liabilities.
In Vivo Efficacy	Significant reduction in parasite burden at well-tolerated doses.	Pharmacokinetic/pharmacodynamic (PK/PD) studies and formal toxicology studies.

Conclusion

5-Bromo-1-methyl-4-nitro-1H-imidazole represents a promising starting point for the development of new antiparasitic drugs. Its nitroimidazole core suggests a well-established mechanism of action, while the bromo and methyl substitutions offer opportunities for further chemical modification to optimize its biological and pharmacological properties. The detailed protocols provided in this application note offer a robust framework for the systematic evaluation of this and similar compounds, guiding researchers through the critical early stages of the drug discovery pipeline. A thorough and logical progression through in vitro efficacy, selectivity, and ADME/Tox profiling, followed by validation in relevant in vivo models, will be essential to unlock the full therapeutic potential of this chemical scaffold.

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• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16.
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Application Note: A Validated Reverse-Phase HPLC Method for the Quantification of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 5-Bromo-1-methyl-4-nitro-1H-imidazole. This compound is a critical intermediate in various synthetic pathways within pharmaceutical development. Ensuring its purity and concentration is paramount for downstream process control and final product quality. The described method utilizes a reverse-phase C18 column with a simple isocratic mobile phase and UV detection, providing excellent specificity, linearity, accuracy, and precision. The protocol has been developed and validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, making it suitable for quality control and regulatory submission purposes.[1][2][3]

Introduction and Scientific Rationale

5-Bromo-1-methyl-4-nitro-1H-imidazole (CAS No. 933-87-9) is a nitroimidazole derivative.[4][5][6] Compounds of this class are of significant interest in medicinal chemistry. The precise quantification of this intermediate is essential to control reaction stoichiometry, assess yield, and determine purity. A reliable analytical method is therefore indispensable.

The method described herein is based on reverse-phase chromatography, the most common mode of HPLC for the separation of small organic molecules. The stationary phase is non-polar (C18), while the mobile phase is a more polar mixture of acetonitrile and an aqueous buffer. The analyte, being moderately polar, will partition between these two phases. The inclusion of a methyl group and a bromine atom increases its hydrophobicity compared to the parent nitroimidazole, allowing for strong retention on a C18 column and enabling a clean separation from more polar starting materials or more non-polar byproducts. UV detection is selected due to the presence of the nitro-aromatic chromophore, which confers strong UV absorbance for sensitive detection.

Materials and Methods

Instrumentation

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

• Analytical balance (0.01 mg readability).

• pH meter.

• Sonicator.

• Volumetric flasks and pipettes (Class A).

• Nylon or PTFE syringe filters (0.45 µm).

Reagents and Chemicals

• 5-Bromo-1-methyl-4-nitro-1H-imidazole Reference Standard (Purity ≥95%).[7]

• Acetonitrile (HPLC Grade).

• Potassium Dihydrogen Phosphate (KH₂PO₄) (AR Grade).

• Orthophosphoric Acid (AR Grade).

• Water (HPLC Grade or Milli-Q).

Chromatographic Conditions

The selection of these parameters is based on achieving a symmetric peak shape, an optimal retention time (typically 3-10 minutes), and high sensitivity. A C18 column provides the necessary hydrophobic interaction. The acetonitrile/buffer ratio is optimized to elute the analyte with good resolution from potential impurities. The acidic phosphate buffer suppresses the ionization of the imidazole ring, ensuring a single, sharp peak and reproducible retention.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	20 mM Potassium Phosphate Buffer (pH 3.0) : Acetonitrile (60:40, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 310 nm
Column Temperature	30 °C
Injection Volume	10 µL
Run Time	10 minutes
Diluent	Mobile Phase

Detailed Protocols

Preparation of Solutions

• 20 mM Phosphate Buffer (pH 3.0):

  • Weigh 2.72 g of KH₂PO₄ and dissolve it in 1000 mL of HPLC grade water.

  • Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid.

  • Filter the buffer through a 0.45 µm membrane filter before use.

• Mobile Phase Preparation:

  • Mix 600 mL of the prepared Phosphate Buffer with 400 mL of Acetonitrile.

  • Degas the solution by sonication for 15 minutes or by online degasser.

• Standard Stock Solution (500 µg/mL):

  • Accurately weigh approximately 25 mg of the 5-Bromo-1-methyl-4-nitro-1H-imidazole reference standard.

  • Transfer it to a 50 mL volumetric flask.

  • Add approximately 30 mL of diluent and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature and make up the volume to the mark with the diluent.

• Working Standard Solution (50 µg/mL):

  • Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

  • Dilute to the mark with the diluent and mix well.

• Sample Solution (50 µg/mL):

  • Accurately weigh a quantity of the sample powder equivalent to about 25 mg of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

  • Transfer to a 50 mL volumetric flask and prepare a stock solution as described for the standard.

  • Further dilute 5.0 mL of this stock solution to 50 mL with the diluent.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

Analytical Workflow Diagram

The following diagram illustrates the complete analytical procedure from preparation to final reporting.

Caption: General workflow for the HPLC analysis of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

System Suitability Test (SST)

Before commencing any analysis, the suitability of the chromatographic system must be verified. This ensures that the system is operating with adequate sensitivity, specificity, and precision. Inject the Working Standard Solution (50 µg/mL) five times and evaluate the following parameters.

Parameter	Acceptance Criteria	Rationale
Tailing Factor (T)	≤ 2.0	Ensures peak symmetry, indicating good column performance.
Theoretical Plates (N)	> 2000	Measures column efficiency and separation power.
%RSD of Peak Area	≤ 2.0%	Demonstrates the precision of the autosampler and detector.
%RSD of Retention Time	≤ 1.0%	Indicates the stability of the pump and mobile phase.

Method Validation Protocol

The analytical method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[3][8]

Specificity

Specificity was demonstrated by injecting a blank (diluent) and a placebo (if analyzing a formulated product). The chromatograms were observed for any interfering peaks at the retention time of the analyte. Furthermore, forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) should be performed to ensure the peak is free from co-eluting degradants.

Linearity

Linearity was assessed by preparing a series of solutions from 25% to 150% of the working concentration (12.5 µg/mL to 75 µg/mL). The peak area was plotted against the concentration, and the correlation coefficient (r²) was calculated.

• Acceptance Criterion: r² ≥ 0.999.

Accuracy

Accuracy was determined by the recovery method. A known amount of analyte was spiked into a placebo mixture at three concentration levels (e.g., 80%, 100%, and 120% of the working concentration). Each level was prepared in triplicate.

• Acceptance Criterion: Mean recovery should be within 98.0% to 102.0%.

Precision

• Repeatability (Intra-day Precision): Six separate sample preparations of the same batch were analyzed on the same day.

• Intermediate Precision (Inter-day Ruggedness): The repeatability test was repeated on a different day by a different analyst using a different instrument.

• Acceptance Criterion: The %RSD for the assay results should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the linearity curve.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S) (Where σ = standard deviation of the y-intercept of the regression line; S = slope of the calibration curve).

Robustness

The robustness of the method was evaluated by making small, deliberate variations in the method parameters, such as:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase pH (± 0.2 units)

• Acetonitrile composition (± 2%)

• Acceptance Criterion: The system suitability parameters must remain within the acceptance criteria.

Method Validation Workflow Diagram

Caption: Logical flow of the analytical method validation process based on ICH Q2(R1) guidelines.

Calculation

The assay of 5-Bromo-1-methyl-4-nitro-1H-imidazole in the sample can be calculated using the following formula:

Assay (%) = (AT / AS) * (WS / WT) * (P / 100)

Where:

• AT = Peak area of the analyte in the sample solution

• AS = Average peak area of the analyte in the working standard solution

• WS = Weight of the reference standard taken (mg)

• WT = Weight of the sample taken (mg)

• P = Purity of the reference standard (%)

Note: This calculation assumes the same dilution scheme for both standard and sample.

Conclusion

The developed reverse-phase HPLC method provides a reliable and efficient means for the quantitative determination of 5-Bromo-1-methyl-4-nitro-1H-imidazole. The method is simple, utilizing a common C18 column and a straightforward isocratic mobile phase, allowing for easy implementation in most quality control laboratories. The comprehensive validation demonstrates that the method is specific, linear, accurate, precise, and robust, confirming its suitability for its intended use in the analysis of bulk drug substances and intermediates.

References

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• Starodub. Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Axios Research. 5-Bromo-4-Nitro-1H-Imidazole - CAS - 6963-65-1. [Link]

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Application Note & Protocols: Strategic Derivatization of 5-Bromo-1-methyl-4-nitro-1H-imidazole for Enhanced Biological Activity

Abstract

The 1-methyl-4-nitroimidazole core is a privileged scaffold in medicinal chemistry, forming the basis of numerous therapeutic agents. The strategic placement of a bromine atom at the C5 position, as in 5-Bromo-1-methyl-4-nitro-1H-imidazole, creates a highly versatile building block for developing new chemical entities. The strong electron-withdrawing nature of the nitro group at C4 significantly activates the C5 position for nucleophilic aromatic substitution (SNAr), making the bromo substituent an excellent leaving group. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the derivatization of this scaffold. We present validated protocols for key synthetic transformations, including SNAr with N- and S-nucleophiles and Palladium-catalyzed cross-coupling reactions, to generate libraries of novel compounds with potential for enhanced biological activity.

Introduction: The Scientific Rationale

Nitroimidazoles are a cornerstone in the treatment of anaerobic bacterial and parasitic infections.[1] Their mechanism often involves the reductive activation of the nitro group under hypoxic conditions, leading to the formation of cytotoxic radical species.[2] Beyond antimicrobial applications, the nitroimidazole scaffold has been explored for its potential as anticancer and antitubercular agents.[3][4]

However, the therapeutic window and spectrum of activity of a parent nitroimidazole are often suboptimal. Derivatization is a critical strategy to address these limitations by:

• Modulating Potency and Selectivity: Introducing new functional groups can create novel interactions with biological targets, enhancing potency and selectivity.

• Improving Physicochemical Properties: Modifications can tune solubility, lipophilicity, and metabolic stability, which are crucial for drug-like properties (ADME).

• Exploring Structure-Activity Relationships (SAR): Systematically creating a library of analogues allows for the elucidation of SAR, guiding the rational design of more effective compounds.[3]

5-Bromo-1-methyl-4-nitro-1H-imidazole is an ideal starting material for such explorations due to its predictable reactivity, which is dominated by the electronic interplay between the nitro and bromo groups.

The Reactive Scaffold: An Electronic Overview

The reactivity of 5-Bromo-1-methyl-4-nitro-1H-imidazole is dictated by the powerful electron-withdrawing effect of the 4-nitro group. This effect polarizes the imidazole ring, rendering the carbon atom at position 5 (C5) highly electrophilic and susceptible to attack by nucleophiles. The bromine atom at this position is a competent leaving group, facilitating facile nucleophilic aromatic substitution (SNAr).

Figure 1: Electronic activation of the 5-Bromo-1-methyl-4-nitro-1H-imidazole scaffold.

Key Derivatization Strategies and Protocols

The activated nature of the C5 position allows for a range of synthetic transformations. We detail three high-impact strategies below.

Strategy 1: SNAr with N-Nucleophiles via Microwave Synthesis

Substitution with amines, particularly cyclic amines like piperazine, is a highly effective method for rapidly building molecular diversity and introducing functionalities known to improve pharmacokinetic properties. Microwave-assisted synthesis significantly accelerates this reaction, often reducing reaction times from hours to minutes and improving yields.[4][5]

This protocol is adapted from the successful synthesis of novel 4-nitroimidazole analogues with demonstrated anticancer activity.[4]

Step-by-Step Methodology:

• Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq.).

• Solvent and Reagents: Add isopropanol (3-5 mL) to dissolve or suspend the starting material. Add the desired substituted piperazine (1.1 eq.).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at 90 °C for 1.5 hours. Monitor the pressure to ensure it remains within the safe limits of the vial.

• Reaction Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure to remove the solvent.

• Purification: Dissolve the residue in a minimal amount of dichloromethane (DCM) or an appropriate solvent system. Purify the crude product via flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Figure 2: Workflow for microwave-assisted SNAr with N-nucleophiles.

Strategy 2: SNAr with S-Nucleophiles

Introducing a sulfur linkage can significantly impact biological activity. Thioether derivatives of nitroimidazoles have shown potent antitubercular activity.[3] The high nucleophilicity of thiols makes them excellent partners for SNAr reactions with the bromo-nitroimidazole scaffold.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve the desired thiol (1.2 eq.) in a suitable polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Base Addition: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃, 1.5 eq.) or sodium hydride (NaH, 1.2 eq., use with caution), to the solution to deprotonate the thiol and form the thiolate nucleophile. Stir for 15-20 minutes at room temperature.

• Addition of Scaffold: Add a solution of 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq.) in the same solvent to the reaction mixture dropwise.

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 50-60 °C) until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Quenching and Extraction: Cool the reaction to room temperature and carefully quench with water. Extract the aqueous phase with an organic solvent like ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Strategy 3: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

To introduce aryl or heteroaryl moieties at the C5 position, Palladium-catalyzed Suzuki-Miyaura cross-coupling is the method of choice. This reaction dramatically expands the accessible chemical space, allowing for the synthesis of complex biaryl structures.

This protocol is a generalized procedure based on established methods for coupling aryl bromides.[6]

Step-by-Step Methodology:

• Reaction Setup: To a reaction vessel, add 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq.), the desired aryl or heteroaryl boronic acid (1.2-1.5 eq.), and a base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq.).

• Solvent: Add a solvent mixture, typically a combination of an organic solvent and water (e.g., 1,4-dioxane/water or toluene/water, in a 4:1 to 10:1 ratio).

• Degassing: Bubble argon or nitrogen gas through the mixture for 15-30 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03-0.05 eq.) or a more modern pre-catalyst like PdCl₂(dppf)-CH₂Cl₂ adduct, to the degassed mixture.

• Reaction: Heat the reaction mixture to 80-100 °C under an inert atmosphere and stir until TLC or LC-MS analysis indicates completion.

• Work-up and Purification: Cool the reaction, dilute with water, and extract with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography to obtain the C-C coupled product.

Data Summary and Structure-Activity Relationship (SAR) Insights

The derivatization of the 5-bromo-1-methyl-4-nitroimidazole core has yielded compounds with significant biological activity. A recent study synthesized a series of derivatives via SNAr with various piperazines and evaluated their anticancer activity against multiple human cancer cell lines.[4]

Table 1: Biological Activity of Representative C5-Piperazinyl-4-nitroimidazole Derivatives [4]

Compound ID	C5-Substituent (Piperazine Moiety)	IC₅₀ (µM) vs. HCT-116 (Colon Cancer)	IC₅₀ (µM) vs. K562 (Leukemia)
11	4-(4-chlorophenyl)piperazin-1-yl	8.60	11.2
12	4-(pyrimidin-2-yl)piperazin-1-yl	18.0	19.5
13	4-(pyridin-2-yl)piperazin-1-yl	21.6	24.3
15	4-(quinolin-2-yl)piperazin-1-yl	16.5	15.1

Data extracted from Allam et al., 2024.[4]

SAR Insights:

• Aromatic Substitution: The data suggests that substitution on the distal nitrogen of the piperazine ring with aromatic or heteroaromatic groups is crucial for activity.

• Electronic Effects: The presence of a chloro-substituted phenyl ring (Compound 11 ) resulted in the most potent activity in this series against the HCT-116 cell line, indicating that electronic and steric factors on the appended aryl group significantly modulate cytotoxicity.[4]

• Heterocycle Type: While various heteroaromatic substituents (pyrimidine, pyridine, quinoline) conferred activity, none surpassed the potency of the chlorophenyl derivative in this specific screen.

These results validate the strategy of using 5-Bromo-1-methyl-4-nitro-1H-imidazole as a scaffold to generate biologically active molecules and highlight the importance of systematic derivatization to probe SAR.

Conclusion

5-Bromo-1-methyl-4-nitro-1H-imidazole is a powerful and versatile building block for medicinal chemistry and drug discovery. Its well-defined reactivity, centered on nucleophilic aromatic substitution and palladium-catalyzed cross-coupling at the C5 position, allows for the rational and efficient synthesis of diverse compound libraries. The protocols provided herein offer reliable and reproducible methods for researchers to explore the chemical space around this privileged scaffold, paving the way for the discovery of new therapeutic agents with enhanced biological profiles.

References

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• Grimmett, M. R., et al. (1989). Nucleophilic Substitution Studies on Nitroimidazoles, and Applications to the Synthesis of Biologically Active Compounds. Australian Journal of Chemistry, 42(8), 1281-1292. Available at: [Link]

• Allam, M. A. A., et al. (2024). Novel 4-nitroimidazole analogues: synthesis, in vitro biological evaluation, in silico studies, and molecular dynamics simulation. RSC Advances, 14(18), 12693-12708. Available at: [Link]

• Fakhim, H., et al. (2019). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Pharmaceutical and Biomedical Research, 5(2), 24-31. Available at: [Link]

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Application Notes & Protocols: In Vitro Efficacy Testing of 5-Bromo-1-methyl-4-nitro-1H-imidazole Derivatives

Introduction: The Rationale for Efficacy Testing

The 5-nitroimidazole scaffold is a cornerstone in medicinal chemistry, most notably represented by metronidazole, a frontline treatment for infections caused by anaerobic protozoa and bacteria.[1][2] The mechanism of action for these compounds is elegantly selective: they are prodrugs that undergo reductive activation of the nitro group within anaerobic or microaerophilic pathogens.[3][4] This process, often mediated by microbial proteins like ferredoxin, generates cytotoxic nitroso radicals that induce lethal damage to DNA and other critical biomolecules.[3][4][5]

The introduction of a bromine atom at the 5-position of the 1-methyl-4-nitro-1H-imidazole core, as seen in the derivatives under consideration, represents a strategic chemical modification. Such halogenation can significantly alter the molecule's physicochemical properties, including its redox potential, lipophilicity, and steric profile. These changes can, in turn, influence the compound's spectrum of activity, potency, and potential to overcome existing drug resistance mechanisms.[6] Therefore, a systematic in vitro evaluation is the critical first step in characterizing the therapeutic potential of these novel derivatives. This guide provides a suite of robust, validated assays to determine their efficacy across three key therapeutic areas: antiparasitic, antibacterial, and anticancer applications.

Part 1: Antiparasitic Activity Assays

Given their structural similarity to established antiprotozoal agents, the primary evaluation of 5-Bromo-1-methyl-4-nitro-1H-imidazole derivatives should focus on their activity against clinically relevant parasites. The following protocol details a standardized method for determining the potency of these compounds against common protozoan pathogens.

Workflow for Antiparasitic Susceptibility Testing

Caption: Workflow for determining the Minimum Inhibitory/Lethal Concentration (MIC/MLC) of compounds against protozoan parasites.

Protocol 1: In Vitro Susceptibility of Protozoan Parasites

This protocol is designed to determine the Minimum Inhibitory Concentration (MIC) or Minimum Lethal Concentration (MLC) of the test compounds against parasites such as Trichomonas vaginalis, Giardia lamblia, and Entamoeba histolytica.[2][7][8][9][10]

I. Principle

This assay utilizes a broth microdilution method in an anaerobic environment. A standardized number of parasite trophozoites are exposed to serial dilutions of the test compounds. After a defined incubation period, the viability of the parasites is assessed, typically by microscopy, to determine the lowest concentration of the compound that inhibits growth or is lethal to the parasites.[7][11]

II. Materials

• Organisms: Axenic cultures of T. vaginalis, G. lamblia, or E. histolytica.

• Media: Appropriate sterile liquid medium (e.g., Diamond's TYI-S-33 medium for T. vaginalis and G. lamblia).

• Equipment: 96-well microtiter plates, anaerobic incubator or chamber (37°C), inverted microscope, hemocytometer, multichannel pipette.

• Reagents: Test compounds, reference drug (e.g., Metronidazole), solvent (e.g., DMSO), sterile PBS.

III. Step-by-Step Methodology

• Compound Preparation:

  • Prepare a stock solution of each 5-Bromo-1-methyl-4-nitro-1H-imidazole derivative (e.g., 10 mg/mL) in a suitable solvent like DMSO.

  • In a 96-well plate, perform a two-fold serial dilution of the compounds in the appropriate culture medium. The final volume in each well should be 100 µL. Ensure the final DMSO concentration is non-toxic to the parasites (typically ≤0.5%).

• Inoculum Preparation:

  • Harvest parasite trophozoites during their mid-logarithmic growth phase.

  • Centrifuge the culture, discard the supernatant, and resuspend the pellet in fresh medium.

  • Count the trophozoites using a hemocytometer and adjust the concentration to a final density of 2 x 10⁵ cells/mL.[2]

• Inoculation and Incubation:

  • Add 100 µL of the standardized parasite suspension to each well containing the diluted compounds, bringing the total volume to 200 µL.

  • Include the following controls:

    • Growth Control: Parasites in medium without any compound.

    • Solvent Control: Parasites in medium with the highest concentration of the solvent used.

    • Positive Control: Parasites exposed to serial dilutions of a reference drug (e.g., Metronidazole).

    • Sterility Control: Medium only, without parasites or compounds.

  • Incubate the plate anaerobically at 37°C for 48 hours.[7]

• Determination of MIC/MLC:

  • After incubation, examine each well using an inverted microscope.

  • The MIC is defined as the lowest drug concentration at which a significant reduction in the number of motile trophozoites is observed compared to the growth control.

  • The MLC is defined as the lowest drug concentration at which no motile trophozoites are observed.[8][10][12]

IV. Data Presentation

Compound	Target Parasite	MIC (µg/mL)	MLC (µg/mL)
Derivative 1	T. vaginalis
Derivative 2	T. vaginalis
Metronidazole	T. vaginalis
Derivative 1	G. lamblia
Metronidazole	G. lamblia

Part 2: Antibacterial Activity Assays

The antibacterial potential of nitroimidazoles is primarily directed against anaerobic and microaerophilic bacteria.[13] This section provides a protocol to determine the MIC of the novel derivatives against a panel of relevant bacterial strains, which is the gold standard for assessing antibacterial potency.[14][15]

Workflow for Broth Microdilution MIC Assay```dot

Caption: Experimental workflow for assessing compound cytotoxicity using the MTT assay.

Protocol 3: MTT Cell Viability and Cytotoxicity Assay

I. Principle

This colorimetric assay measures cellular metabolic activity as an indicator of cell viability. [16]Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product, which is insoluble in aqueous solution. [17][18]The amount of formazan produced, quantified by spectrophotometry after solubilization, is directly proportional to the number of living cells. [17][18] II. Materials

• Cell Lines: A panel including human cancer cell lines (e.g., MDA-MB-231 breast cancer, A549 lung cancer) and a non-cancerous control cell line (e.g., Vero). [19][20]* Media: Appropriate complete cell culture medium (e.g., DMEM or RPMI-1640) with fetal bovine serum (FBS) and antibiotics.

• Equipment: 96-well flat-bottom plates, CO₂ incubator (37°C, 5% CO₂), microplate reader, multichannel pipette.

• Reagents: Test compounds, reference drug (e.g., Doxorubicin), MTT solution (5 mg/mL in sterile PBS), solubilization solution (e.g., DMSO or acidified isopropanol).

III. Step-by-Step Methodology

• Cell Seeding:

  • Harvest cells and perform a cell count.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. [17] * Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the compounds.

  • Include untreated and vehicle controls.

  • Incubate for the desired exposure time (e.g., 48 or 72 hours). [17]

• MTT Assay Execution:

  • After incubation, add 10 µL of 5 mg/mL MTT solution to each well. [17][18] * Incubate the plate for an additional 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals. [17][18] * Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals. [18] * Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. [18] * Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the compound concentration (log scale) and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).

IV. Data Presentation

Compound	MDA-MB-231 IC₅₀ (µM)	A549 IC₅₀ (µM)	Vero Cells IC₅₀ (µM)	Selectivity Index (Vero IC₅₀ / Cancer Cell IC₅₀)
Derivative 1
Derivative 2
Doxorubicin

References

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• ResearchGate. (n.d.). (PDF) Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Available at: [Link]

• CDC Stacks. (n.d.). In vitro testing of Trichomonas vaginalis drug susceptibility: evaluation of minimal lethal concentrations for metronidazole and tinidazole that correspond with treatment failure. Available at: [Link]

• National Institutes of Health. (n.d.). Nitroimidazole carboxamides as antiparasitic agents targeting Giardia lamblia, Entamoeba histolytica and Trichomonas vaginalis. Available at: [Link]

• PubMed. (1985). A comparison of the in-vitro activity of some 5-nitroimidazoles and other compounds against Giardia intestinalis. Available at: [Link]

• Protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available at: [Link]

• CDC Stacks. (n.d.). In vitro Testing of Trichomonas vaginalis Drug Susceptibility: Evaluation of Minimal Lethal Concentration for Secnidazole that Corresponds with Treatment Success. Available at: [Link]

• National Institutes of Health. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Available at: [Link]

• National Institutes of Health. (2013). Cell Viability Assays - Assay Guidance Manual. Available at: [Link]

• Microbiology Society. (1992). In-vitro susceptibility of Giardia lamblia to albendazole, mebendazole and other chemotherapeutic agents. Available at: [Link]

• Ingenta Connect. (2023). In Vitro Testing of Trichomonas vaginalis Drug Susceptibility: Evaluation of Minimal Lethal Concentrations for Metronidazole and Tinidazole That Correspond With Treatment Failure. Available at: [Link]

• National Institutes of Health. (n.d.). Efficacy of New 5-Nitroimidazoles against Metronidazole-Susceptible and -Resistant Giardia, Trichomonas, and Entamoeba spp. Available at: [Link]

• University of California, Santa Barbara. (2023). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Available at: [Link]

• SciELO. (n.d.). In vitro genotoxicity of nitroimidazoles as a tool in the search of new trypanocidal agents. Available at: [Link]

• PubMed. (1980). In vitro susceptibility of Giardia lamblia trophozoites to metronidazole and tinidazole. Available at: [Link]

• National Institutes of Health. (n.d.). In vitro activity of antiamoebic drugs against clinical isolates of Entamoeba histolytica and Entamoeba dispar. Available at: [Link]

• CLYTE Technologies. (n.d.). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Available at: [Link]

• PubMed. (2007). Synthesis and in-vitro antibacterial activity of 5-substituted 1-methyl-4-nitro-1H-imidazoles. Available at: [Link]

• ResearchGate. (2010). A new-generation 5-nitroimidazole can induce highly metronidazole-resistant Giardia lamblia in vitro. Available at: [Link]

• National Institutes of Health. (n.d.). Interaction of nitroimidazole drugs with DNA in vitro: structure-activity relationships. Available at: [Link]

• PLOS Biology. (n.d.). Nitroimidazole Action in Entamoeba histolytica: A Central Role for Thioredoxin Reductase. Available at: [Link]

• ResearchGate. (n.d.). In vitro growth inhibitory activity of compounds on normal and tumor cells. Available at: [Link]

• Bentham Open Archives. (n.d.). Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds. Available at: [Link]

• National Institutes of Health. (n.d.). An Updated Review on the Synthesis and Antibacterial Activity of Molecular Hybrids and Conjugates Bearing Imidazole Moiety. Available at: [Link]

• PubMed. (1998). Synthesis and antimicrobial activities of some new nitroimidazole derivatives. Available at: [Link]

• PubMed. (2009). New synthesis and antiparasitic activity of model 5-aryl-1-methyl-4-nitroimidazoles. Available at: [Link]

• MDPI. (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Available at: [Link]

• National Institutes of Health. (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Available at: [Link]

• ResearchGate. (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Available at: [Link]

• PLOS Biology. (n.d.). Figures from: Nitroimidazole Action in Entamoeba histolytica: A Central Role for Thioredoxin Reductase. Available at: [Link]

• Vrije Universiteit Amsterdam. (2009). New synthesis and antiparasitic activity of model 5-aryl-1-methyl-4- nitroimidazoles. Available at: [Link]

• Bentham Open. (n.d.). Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds. Available at: [Link]

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Application Notes & Protocols: A Guide to the Large-Scale Synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-1-methyl-4-nitro-1H-imidazole (CAS No: 933-87-9) is a pivotal building block in medicinal chemistry and pharmaceutical development.[1] As a key intermediate, its structural motif is integral to a range of active pharmaceutical ingredients (APIs), particularly within the nitroimidazole class of antibiotics used to combat anaerobic bacterial and parasitic infections.[2][3] This document provides a comprehensive, field-proven guide for its large-scale synthesis, emphasizing chemical causality, process safety, and robust analytical validation. The protocols detailed herein are designed for scalability, moving from laboratory-scale understanding to kilogram-scale production, ensuring that researchers and development professionals can reliably produce high-purity material for their downstream applications.

Strategic Overview: The Synthetic Rationale

The synthesis of a polysubstituted imidazole ring requires careful strategic planning to ensure correct regiochemistry. Direct functionalization of the imidazole core can lead to isomeric mixtures that are challenging and costly to separate on a large scale.[4] Our selected strategy is a robust, two-step process designed to provide unambiguous regiochemical control.

• Step 1: N-Alkylation: We begin with the commercially available 4-nitro-1H-imidazole. The first step involves a regioselective methylation at the N-1 position. The nitro group at C4 influences the electronic environment of the ring nitrogens. While both nitrogens are basic, alkylation under controlled conditions preferentially occurs at the N-1 position, which is sterically less hindered and electronically favored, to yield 1-methyl-4-nitro-1H-imidazole.[5]

• Step 2: Electrophilic Bromination: The intermediate, 1-methyl-4-nitro-1H-imidazole, is then subjected to electrophilic bromination. The powerful electron-withdrawing nature of the nitro group at C4 deactivates the imidazole ring towards electrophilic attack. However, the C5 position remains the most activated site for substitution, leading to the desired 5-bromo-1-methyl-4-nitro-1H-imidazole with high selectivity.

This sequential approach circumvents the formation of unwanted isomers, a critical consideration for ensuring the purity of the final product and the efficiency of a large-scale campaign.

Overall Reaction Scheme:

• Step 1: 4-nitro-1H-imidazole → 1-methyl-4-nitro-1H-imidazole

• Step 2: 1-methyl-4-nitro-1H-imidazole → 5-Bromo-1-methyl-4-nitro-1H-imidazole

Critical Safety and Materials Handling (EHS)

The large-scale synthesis of nitroimidazole derivatives requires strict adherence to safety protocols. All operations must be conducted in a controlled environment, such as a walk-in fume hood or a designated process bay with adequate ventilation.[6]

Hazard Identification:

• Substrates and Product: Nitroimidazoles and their halogenated derivatives may cause skin, eye, and respiratory irritation.[7][8] Avoid inhalation of dust and direct contact with skin or eyes.[9]

• Reagents:

  • Methylating Agents (e.g., Dimethyl Sulfate, Methyl Iodide): Highly toxic, carcinogenic, and corrosive. Handle with extreme caution using appropriate engineering controls and personal protective equipment.

  • Bases (e.g., Potassium Carbonate, Sodium Hydride): Caustic. Avoid contact with skin and eyes. Sodium hydride is highly flammable and reacts violently with water.

  • Brominating Agents (e.g., N-Bromosuccinimide, Bromine): Corrosive and strong oxidizers. N-Bromosuccinimide (NBS) is a lachrymator. Liquid bromine is highly toxic and causes severe burns.

  • Solvents (e.g., DMF, Acetonitrile): Flammable and toxic. Avoid inhalation of vapors.

Required Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side-shields or chemical splash goggles are mandatory.[6][9]

• Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn. Inspect gloves prior to use.[6]

• Body Protection: Wear a flame-retardant laboratory coat and impervious clothing as needed.[6]

• Respiratory Protection: For handling fine powders or volatile reagents outside of a fume hood, use a NIOSH-approved respirator.[7]

Emergency Procedures:

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[7][8] Seek medical attention if irritation persists.

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[7][8] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[8][9]

• Spills: Contain spills using appropriate absorbent materials. Prevent entry into drains.[6][10] Dispose of contaminated materials as hazardous waste.[7]

Large-Scale Synthesis Protocol

This protocol is designed for a nominal 1.0 kg scale of the final product. All reagent quantities should be adjusted based on the purity of the starting materials.

Workflow Visualization

Caption: Synthesis Workflow for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Equipment

• 20 L glass reactor with overhead mechanical stirrer, temperature probe, condenser, and nitrogen inlet/outlet.

• Heating/cooling circulator.

• Addition funnel or pump for controlled liquid addition.

• Filtration apparatus (e.g., Büchner funnel, Nutsche filter).

• Vacuum oven.

Step 1: Synthesis of 1-methyl-4-nitro-1H-imidazole

Reagent	CAS No.	Molar Mass ( g/mol )	Moles (mol)	Mass/Volume
4-nitro-1H-imidazole	3034-38-6	113.08	9.02	1.02 kg
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	10.82	1.50 kg
Dimethyl Sulfate ((CH₃)₂SO₄)	77-78-1	126.13	9.47	0.89 L (1.19 kg)
Acetonitrile (CH₃CN)	75-05-8	41.05	-	10 L

Protocol:

• Reactor Setup: Ensure the reactor is clean, dry, and purged with nitrogen.

• Charging: Charge the reactor with 4-nitro-1H-imidazole (1.02 kg), potassium carbonate (1.50 kg), and acetonitrile (10 L).

• Heating: Begin stirring and heat the suspension to 60°C. A gentle reflux may be observed.

• Reagent Addition: Slowly add dimethyl sulfate (0.89 L) dropwise over 1-2 hours, maintaining the internal temperature between 60-65°C. The addition is exothermic; control the rate to manage the temperature.

• Reaction: Hold the reaction mixture at 60°C for 2-4 hours after the addition is complete.

• Monitoring: Monitor the reaction progress by HPLC or TLC until the starting material is consumed (<1%).

• Work-up:

  • Cool the reaction mixture to room temperature (20-25°C).

  • Filter the solid inorganic salts (potassium carbonate and potassium methyl sulfate) and wash the filter cake with acetonitrile (2 x 1 L).

  • Combine the filtrates and concentrate under reduced pressure to obtain a crude solid or oil.

  • The crude 1-methyl-4-nitro-1H-imidazole is often of sufficient purity to be carried forward directly into the next step. If necessary, it can be purified by recrystallization or silica gel chromatography.

Step 2: Synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Reagent	CAS No.	Molar Mass ( g/mol )	Moles (mol)	Mass/Volume
1-methyl-4-nitro-1H-imidazole	3034-41-1	127.10	7.87 (theor.)	~1.0 kg (crude)
N-Bromosuccinimide (NBS)	128-08-5	177.98	8.26	1.47 kg
Acetonitrile (CH₃CN)	75-05-8	41.05	-	10 L
Sodium Thiosulfate (Na₂S₂O₃)	7772-98-7	158.11	-	10% aq. solution

Protocol:

• Reactor Setup: Charge the crude 1-methyl-4-nitro-1H-imidazole (~1.0 kg) and acetonitrile (10 L) into the 20 L reactor.

• Cooling: Stir the mixture to dissolve the solid and cool the solution to 0-5°C using the circulator.

• Reagent Addition: Add N-Bromosuccinimide (1.47 kg) portion-wise over 1-2 hours. Maintain the internal temperature below 10°C throughout the addition.

• Reaction: Stir the reaction mixture at 0-5°C for 1-2 hours after the addition is complete.

• Monitoring: Monitor the reaction by HPLC or TLC until the intermediate is consumed.

• Work-up and Purification:

  • Slowly add a 10% aqueous solution of sodium thiosulfate to quench any unreacted NBS and bromine byproducts until the orange/yellow color dissipates.

  • Concentrate the resulting slurry under reduced pressure to remove most of the acetonitrile.

  • The product will precipitate from the aqueous mixture. Filter the solid product using a Büchner funnel.

  • Wash the filter cake thoroughly with cold deionized water (3 x 2 L) to remove succinimide and inorganic salts.

  • Dry the collected solid in a vacuum oven at 50-60°C until a constant weight is achieved.

  • Expected Yield: 1.2 - 1.4 kg (75-85% over two steps).

  • Appearance: Off-white to pale yellow solid.

Analytical Characterization and Quality Control

To ensure the final product meets the required specifications for use in drug development, a comprehensive set of analytical tests must be performed.

Test	Method	Specification	Rationale
Identity	¹H NMR, ¹³C NMR	Conforms to reference spectrum	Confirms the chemical structure and regiochemistry.
Identity	Mass Spectrometry	[M+H]⁺ at m/z 206/208	Confirms molecular weight and bromine isotope pattern.
Purity	HPLC (UV, 254 nm)	≥ 98.0%	Quantifies the main component and detects impurities.
Melting Point	Capillary Method	Report Value	A sharp melting range indicates high purity.
Residual Solvents	Headspace GC	Per ICH Q3C limits	Ensures process solvents are removed to safe levels.

Expected Spectroscopic Data:

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.10-8.30 (s, 1H, C2-H), 3.70-3.90 (s, 3H, N-CH₃). Note: Chemical shifts can vary slightly based on solvent and concentration.

• ¹³C NMR (100 MHz, DMSO-d₆): δ ~148 (C4-NO₂), ~138 (C2), ~105 (C5-Br), ~35 (N-CH₃).

• Mass Spec (ESI+): Calculated for C₄H₅BrN₃O₂⁺ [M+H]⁺: 205.96. Found: 205.9, 207.9 (characteristic 1:1 ratio for bromine isotopes ⁷⁹Br and ⁸¹Br).

Conclusion

The two-step synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole detailed in this guide provides a reliable and scalable method for producing this critical pharmaceutical intermediate. By focusing on regiochemical control, process safety, and robust analytical validation, researchers and drug development professionals can confidently manufacture high-purity material. This protocol serves as a foundational template that can be further optimized for specific equipment and regulatory requirements, ultimately facilitating the advancement of new nitroimidazole-based therapeutics.

References

• Díaz, E., et al. (2005). Synthesis of New Active Sulfones in the 5-Nitroimidazole Series. Molecules, 10(1), 81-87. Retrieved from [Link]

• MDPI. (2021). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules, 26(23), 7203. Retrieved from [Link]

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. Retrieved from [Link]

• Hindupur, R.M., et al. (2013). An Improved Kilogram-Scale Synthesis of 2-Bromo-4-nitro-1H-imidazole: A Key Building Block of Nitroimidazole Drugs. Organic Process Research & Development, 17(1), 35-39. Retrieved from [Link]

• NIH. (2014). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Hepatitis Monthly, 14(11), e23734. Retrieved from [Link]

• Trivedi, M. N., et al. (2011). Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. Journal of Chemical and Pharmaceutical Research, 3(1), 313-319. Retrieved from [Link]

• Jones, A. M., et al. (2017). Nitroimidazoles: Molecular Fireworks That Combat a Broad Spectrum of Infectious Diseases. Journal of Medicinal Chemistry, 60(13), 5235-5257. Retrieved from [Link]

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• 3. elearning.unimib.it [elearning.unimib.it]
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Application Notes &amp; Protocols: 5-Bromo-1-methyl-4-nitro-1H-imidazole as a Strategic Building Block for Nitroimidazole-Based Drug Discovery

Abstract

The nitroimidazole scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous life-saving drugs known for their broad-spectrum activity against anaerobic bacteria and parasites.[1] This guide provides an in-depth exploration of 5-bromo-1-methyl-4-nitro-1H-imidazole, a highly versatile chemical intermediate. We present its synthesis, detailed protocols for its derivatization via nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, and methods for product characterization. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful building block for the discovery of novel nitroimidazole therapeutics.

Introduction: The Significance of the Nitroimidazole Core

Nitroimidazole-based drugs are a critical class of antimicrobial agents with a remarkable history in treating infectious diseases.[1] Their mechanism of action is elegantly selective; the nitro group is reduced within anaerobic microorganisms or hypoxic cells, generating reactive nitroso and hydroxylamine intermediates or cytotoxic free radicals. These reactive species subsequently damage microbial DNA and other vital biomolecules, leading to cell death.[2] This mode of action makes them indispensable for treating infections caused by anaerobic bacteria and various protozoa.[3]

5-Bromo-1-methyl-4-nitro-1H-imidazole emerges as a particularly strategic starting material for several reasons:

• Defined Regiochemistry: The methyl group at the N-1 position prevents tautomerization and directs reactions to specific sites, simplifying product profiles and eliminating the need for protecting group strategies in subsequent steps.

• Activated Halogen: The bromine atom at the C-5 position is activated by the adjacent electron-withdrawing nitro group at C-4, making it an excellent leaving group for nucleophilic aromatic substitution (SNAr) reactions.[4]

• Cross-Coupling Handle: The bromo substituent serves as a classic handle for a wide array of palladium-catalyzed cross-coupling reactions, enabling the facile installation of diverse aryl, heteroaryl, and alkyl groups to build molecular complexity.[5][6]

This combination of features allows for the systematic and efficient exploration of the chemical space around the 4-nitroimidazole core, facilitating the development of new therapeutic agents with improved potency, selectivity, and pharmacokinetic properties.

Synthesis of the Building Block

The synthesis of 5-bromo-1-methyl-4-nitro-1H-imidazole is reliably achieved in a two-step sequence starting from commercially available 4-bromo-1H-imidazole.

Workflow for Synthesis

Caption: Overall workflow for the two-step synthesis.

Protocol 2.1: Synthesis of 5-Bromo-4-nitro-1H-imidazole (Intermediate)

This protocol is adapted from established nitration procedures for halo-imidazoles.[7][8]

Causality: Concentrated sulfuric acid protonates nitric acid to generate the highly electrophilic nitronium ion (NO₂⁺), which is the active species for electrophilic aromatic substitution on the imidazole ring. The reaction is heated to overcome the activation energy for the nitration of the deactivated bromo-imidazole ring. Quenching in ice water precipitates the product, which has low solubility in cold aqueous media, while keeping impurities dissolved.

Reagent	M.W.	Amount	Moles	Equiv.
4-Bromo-1H-imidazole	146.95	10.0 g	68.0 mmol	1.0
Conc. Sulfuric Acid (98%)	98.08	100 mL	-	-
Conc. Nitric Acid (70%)	63.01	4.8 mL	74.8 mmol	1.1

Step-by-Step Procedure:

• Safety First: Conduct this reaction in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and acid-resistant gloves.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, carefully add the concentrated sulfuric acid. Cool the flask in an ice bath to 0-5°C.

• Nitrating Mixture: Slowly and dropwise, add the concentrated nitric acid to the cold sulfuric acid with continuous stirring. Maintain the temperature below 10°C during the addition.

• Substrate Addition: Once the nitrating mixture is prepared, slowly add the 4-bromo-1H-imidazole powder in small portions. A slight exotherm may be observed.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture in an oil bath to 110°C for 1 hour.

• Work-up: Cool the reaction mixture to room temperature and then carefully pour it slowly over a beaker containing 500 g of crushed ice with vigorous stirring.

• Isolation: A white or pale-yellow solid will precipitate. Collect the solid by vacuum filtration, wash it thoroughly with cold deionized water until the filtrate is neutral (pH ~7), and then wash with a small amount of cold ethanol.

• Drying: Dry the solid in a vacuum oven at 50-60°C to a constant weight. The expected yield is typically high (85-90%).[7] The product, 5-bromo-4-nitro-1H-imidazole, can be characterized by NMR and MS.[8]

Protocol 2.2: Synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

This protocol for N-methylation is based on general alkylation procedures for nitroimidazoles, which offer a safer and more scalable alternative to diazomethane.[9]

Causality: A polar aprotic solvent like acetonitrile or DMF is used to dissolve the imidazole precursor and reagents. Potassium carbonate (K₂CO₃) is a mild base that deprotonates the acidic N-H of the imidazole ring to form the corresponding imidazolate anion. This anion then acts as a nucleophile, attacking the electrophilic methyl group of methyl iodide in an SN2 reaction to form the N-methylated product. Heating accelerates the reaction rate.

Reagent	M.W.	Amount	Moles	Equiv.
5-Bromo-4-nitro-1H-imidazole	191.97	10.0 g	52.1 mmol	1.0
Potassium Carbonate (K₂CO₃)	138.21	8.6 g	62.5 mmol	1.2
Methyl Iodide (CH₃I)	141.94	3.9 mL	62.5 mmol	1.2
Acetonitrile (MeCN)	41.05	200 mL	-	-

Step-by-Step Procedure:

• Reaction Setup: To a 500 mL round-bottom flask, add 5-bromo-4-nitro-1H-imidazole, potassium carbonate, and acetonitrile.

• Reagent Addition: Stir the suspension at room temperature for 15 minutes. Then, add the methyl iodide dropwise via syringe.

• Reaction: Heat the reaction mixture to 60°C and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Redissolve the crude residue in ethyl acetate (150 mL) and wash with water (2 x 100 mL) and then brine (1 x 100 mL).

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 5-bromo-1-methyl-4-nitro-1H-imidazole.

Key Synthetic Applications & Protocols

The dual reactivity of the C-5 bromine atom makes this building block exceptionally useful. It can be readily displaced by nucleophiles or participate in transition-metal-catalyzed cross-coupling reactions.

Application 3.1: Nucleophilic Aromatic Substitution (SNAr)

The electron-withdrawing nitro group strongly activates the C-5 position towards nucleophilic attack, allowing for the displacement of the bromide with a variety of nucleophiles such as amines, thiols, and alkoxides.[4] This reaction is fundamental for introducing diverse side chains that can modulate the biological activity and physicochemical properties of the final compound.[2]

Caption: General workflow for SNAr reactions.

This protocol details the synthesis of a thioether, a common precursor to sulfoxides or sulfones which are present in some biologically active nitroimidazoles.

Reagent	M.W.	Amount	Moles	Equiv.
5-Bromo-1-methyl-4-nitro-1H-imidazole	205.99	1.0 g	4.85 mmol	1.0
4-Chlorothiophenol	144.62	0.70 g	4.85 mmol	1.0
Potassium Carbonate (K₂CO₃)	138.21	0.80 g	5.82 mmol	1.2
N,N-Dimethylformamide (DMF)	73.09	20 mL	-	-

Step-by-Step Procedure:

• Setup: In a 50 mL round-bottom flask, dissolve 5-bromo-1-methyl-4-nitro-1H-imidazole and 4-chlorothiophenol in DMF.

• Base Addition: Add potassium carbonate to the solution.

• Reaction: Stir the mixture at room temperature (or heat gently to 50-60°C if the reaction is slow) for 4-6 hours, monitoring by TLC.

• Work-up: Pour the reaction mixture into 100 mL of ice water. A precipitate may form.

• Isolation: If a solid forms, collect it by filtration. If not, extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic extracts, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash chromatography to yield 5-((4-chlorophenyl)thio)-1-methyl-4-nitro-1H-imidazole.

Application 3.2: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is one of the most powerful methods for forming C-C bonds.[10] It enables the coupling of the 5-bromo-imidazole with a vast array of commercially available aryl- and heteroarylboronic acids, providing a direct route to complex bi-aryl structures found in many drug candidates.[5][11]

Caption: General workflow for Suzuki-Miyaura coupling.

This protocol is adapted from a highly successful procedure used for the analogous 5-chloro derivative.[5][11]

Causality: A palladium(0) catalyst, such as Pd(PPh₃)₄, is essential. The catalytic cycle involves: 1) Oxidative addition of the Pd(0) into the C-Br bond. 2) Transmetalation, where the aryl group from the boronic acid (activated by the base) is transferred to the palladium center. 3) Reductive elimination, which forms the new C-C bond and regenerates the Pd(0) catalyst. A base (K₂CO₃) is crucial for activating the boronic acid for transmetalation. A mixture of an organic solvent (dioxane or toluene) and water is often used to dissolve both the organic and inorganic reagents. Degassing is critical to remove oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Reagent	M.W.	Amount	Moles	Equiv.
5-Bromo-1-methyl-4-nitro-1H-imidazole	205.99	1.0 g	4.85 mmol	1.0
4-Methoxyphenylboronic Acid	151.96	0.88 g	5.82 mmol	1.2
Pd(PPh₃)₄	1155.56	0.17 g	0.145 mmol	0.03
Potassium Carbonate (K₂CO₃)	138.21	1.34 g	9.70 mmol	2.0
1,4-Dioxane / Water (4:1)	-	25 mL	-	-

Step-by-Step Procedure:

• Setup: To a reaction vessel suitable for heating under an inert atmosphere (e.g., a Schlenk flask), add 5-bromo-1-methyl-4-nitro-1H-imidazole, 4-methoxyphenylboronic acid, potassium carbonate, and the palladium catalyst.

• Inert Atmosphere: Seal the vessel, and then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 90-100°C with vigorous stirring for 6-12 hours, or until TLC/LC-MS analysis indicates completion.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate (50 mL) and filter through a pad of Celite® to remove the palladium catalyst.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water (2 x 30 mL) and brine (1 x 30 mL).

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography (hexane/ethyl acetate) to obtain the pure 5-(4-methoxyphenyl)-1-methyl-4-nitro-1H-imidazole.

Product Characterization

Confirming the identity and purity of the synthesized derivatives is crucial. Standard analytical techniques should be employed.

• NMR Spectroscopy:

  • ¹H NMR: Successful derivatization at the C-5 position will result in the disappearance of the starting material signals and the appearance of new signals corresponding to the introduced substituent. For example, in Suzuki coupling products, new aromatic proton signals will be observed. The N-methyl singlet typically appears around 3.5-4.0 ppm, and the C-2 proton of the imidazole ring appears as a singlet further downfield (~7.5-8.0 ppm).[5]

  • ¹³C NMR: The spectra will show characteristic signals for the imidazole core and the newly added functional group, confirming the carbon framework of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition by providing a highly accurate mass measurement of the molecular ion ([M+H]⁺ or [M+Na]⁺).

• Melting Point (MP): A sharp melting point range is a good indicator of the purity of a solid crystalline compound.

Safety and Handling

Nitroimidazoles and their halogenated precursors require careful handling.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves, and safety glasses or goggles.

• Handling: Handle solid powders in a well-ventilated area or fume hood to avoid inhalation of dust. Avoid contact with skin and eyes.

• Storage: Store reagents in tightly sealed containers in a cool, dry, and well-ventilated place, away from incompatible materials.

• Waste Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Disclaimer: This guide provides general protocols. Researchers must consult the specific Safety Data Sheet (SDS) for each chemical used and perform their own risk assessment before beginning any experimental work.

Conclusion

5-Bromo-1-methyl-4-nitro-1H-imidazole is a high-value, versatile building block for the synthesis of novel nitroimidazole-based drug candidates. Its predictable reactivity in both SNAr and Suzuki-Miyaura coupling reactions provides medicinal chemists with a reliable platform to rapidly generate diverse libraries of compounds. The protocols and insights provided herein serve as a comprehensive guide to empower researchers in their quest for new and more effective treatments for infectious diseases.

References

• ResearchGate. Nucleophilic Substitution Studies on Nitroimidazoles, and Applications to the Synthesis of Biologically Active Compounds. Available from: [Link]

• National Institutes of Health. New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Available from: [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available from: [Link]

• National Institutes of Health. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Available from: [Link]

• Der Pharma Chemica. Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Available from: [Link]

• PubMed Central. Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Available from: [Link]

• ResearchGate. Synthesis of 5-aryl-1-methyl-4-nitroimidazoles 5a-f via Suzuki coupling. Available from: [Link]

• ResearchGate. An Improved Kilogram-Scale Synthesis of 2-Bromo-4-nitro-1H-imidazole: A Key Building Block of Nitroimidazole Drugs | Request PDF. Available from: [Link]

• FULIR. Time-Reduced N‐Methylation: Exploring a Faster Synthesis Technique. Available from: [Link]

• Semantic Scholar. Nucleophilic Substitution Reaction of Imidazole with Various 2-Bromo-1-arylethanone Derivatives: A Computational Study. Available from: [Link]

• PubMed. Synthesis and antimicrobial activities of some new nitroimidazole derivatives. Available from: [Link]

• MDPI. New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Available from: [Link]

• PubMed. Synthesis and in-vitro antibacterial activity of 5-substituted 1-methyl-4-nitro-1H-imidazoles. Available from: [Link]

• ACS Publications. Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols | The Journal of Organic Chemistry. Available from: [Link]

• ResearchGate. Synthesis and In‐Vitro Antibacterial Activity of 5‐Substituted 1‐Methyl‐4‐nitro‐1H‐imidazoles | Request PDF. Available from: [Link]

• PubChem. 4-Bromo-5-nitro-1H-imidazole. Available from: [Link]

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• 3. Synthesis and antimicrobial activities of some new nitroimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. 5-BROMO-4-NITRO-1H-IMIDAZOLE synthesis - chemicalbook [chemicalbook.com]
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• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Improving the yield of 5-Bromo-1-methyl-4-nitro-1H-imidazole synthesis

Answering the complex challenges in modern pharmaceutical synthesis requires a deep, mechanistic understanding of each reaction step. The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole, a key building block for various active pharmaceutical ingredients, is a process where seemingly minor procedural deviations can lead to significant impacts on yield and purity. This guide is structured to provide researchers, scientists, and drug development professionals with actionable, field-proven insights to navigate and optimize this synthesis.

As Senior Application Scientists, we move beyond simple protocols. We aim to empower you with the causal logic behind each experimental choice, creating a self-validating system for your work. This document is designed as a dynamic resource, addressing the most common pitfalls and questions encountered in the lab.

Synthetic Pathway Overview

The most reliable and regioselective pathway to 5-Bromo-1-methyl-4-nitro-1H-imidazole involves a two-step process. This approach is designed to circumvent the formation of difficult-to-separate isomers that can arise if the bromination and methylation steps are reversed.

• N-Methylation: The synthesis begins with the N-alkylation of 4-nitro-1H-imidazole to produce 1-methyl-4-nitro-1H-imidazole.

• Electrophilic Bromination: The intermediate is then brominated to yield the final product, 5-Bromo-1-methyl-4-nitro-1H-imidazole.

The following diagram illustrates this recommended workflow.

Caption: Recommended two-step synthetic workflow.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you might encounter during the synthesis, providing both the underlying cause and a validated solution.

Issue 1: Low Yield in the N-Methylation of 4-Nitro-1H-imidazole

• Question: My yield for the conversion of 4-nitro-1H-imidazole to 1-methyl-4-nitro-1H-imidazole is significantly lower than expected. What factors could be responsible?

• Answer: Low yields in this step are typically traced back to suboptimal reaction conditions, which can be highly sensitive to the choice of base, solvent, and temperature. The alkylation of nitroimidazoles is a competitive reaction, and conditions must be fine-tuned to favor the desired N1-alkylation.[1]

  • Causality: The reaction proceeds via deprotonation of the imidazole N-H by a base, followed by nucleophilic attack on the methylating agent.

    • Base Strength: A weak base like potassium carbonate (K₂CO₃) is preferred over strong bases like potassium hydroxide (KOH). Strong bases can lead to side reactions and degradation, particularly in solvents like DMF or DMSO.[1]

    • Solvent Polarity: Acetonitrile has been shown to be a superior solvent for this reaction compared to DMF or DMSO, leading to cleaner reactions and higher yields.[1]

    • Temperature: While the reaction can proceed at room temperature, yields are often poor. Heating the reaction to approximately 60°C significantly improves both the reaction rate and the final yield, often from around 50% to over 80%.

  • Validated Protocol:

    • To a solution of 4-nitro-1H-imidazole (1 equivalent) in acetonitrile, add potassium carbonate (K₂CO₃, 1.1 equivalents).

    • Stir the mixture for 15 minutes at room temperature.

    • Add the methylating agent (e.g., methyl iodide, 2 equivalents) dropwise.

    • Heat the reaction mixture to 60°C and monitor by TLC until the starting material is consumed (typically 1-3 hours).[1]

    • After completion, cool the mixture, filter off the solids, and evaporate the solvent under reduced pressure. The crude product can then be purified.

Issue 2: Poor Regioselectivity and Byproduct Formation During Bromination

• Question: During the bromination of 1-methyl-4-nitro-1H-imidazole, I am isolating a mixture of products, including what I suspect is a di-brominated compound. How can I achieve selective mono-bromination at the C5 position?

• Answer: This is a classic challenge in the halogenation of activated heterocyclic rings. The formation of multiple products stems from over-bromination and a lack of complete regiocontrol.

  • Mechanistic Insight: The imidazole ring is electron-rich, and the N1-methyl group is electron-donating, further activating the ring towards electrophilic substitution. The C4-nitro group is a powerful electron-withdrawing group, which deactivates the ring but directs incoming electrophiles to the C5 position (meta to its own position). The N1-methyl group also directs to the adjacent C5 position. This confluence of directing effects strongly favors the desired C5 bromination. However, if the conditions are too harsh or the stoichiometry is incorrect, the activated ring can undergo a second bromination.

  Caption: Electronic directing effects favoring C5 bromination.

  • Troubleshooting & Optimization:

    • Choice of Brominating Agent: Use N-Bromosuccinimide (NBS) instead of elemental bromine (Br₂). NBS is a milder and more selective source of electrophilic bromine, which helps to prevent over-bromination.[2][3]

    • Stoichiometry: Carefully control the stoichiometry. Use 1.0 to 1.1 equivalents of NBS. An excess of the brominating agent is the primary cause of di-brominated byproducts.[3]

    • Solvent Choice: A less polar solvent, such as dioxane, can enhance the regioselectivity for the desired 4-bromo isomer (in cases where the substrate is 1-methyl-2-nitroimidazole, for example) over the 5-bromo isomer.[3] For the 1-methyl-4-nitroimidazole substrate, acetonitrile or chloroform are also effective solvents.

    • Temperature Control: Perform the reaction at a controlled, low temperature (e.g., 0°C to room temperature) to minimize the rate of side reactions.[3]

Issue 3: Difficulty in Final Product Purification

• Question: I am finding it difficult to separate the final 5-Bromo-1-methyl-4-nitro-1H-imidazole from the starting material and other isomers using column chromatography. What conditions do you recommend?

• Answer: The purification of nitroimidazole isomers can be challenging due to their similar polarities. A systematic approach to optimizing your chromatography is essential.

  • Rationale: Effective separation relies on maximizing the differential interaction of the compounds with the stationary and mobile phases.

  • Recommended Chromatography Conditions:

Parameter	Recommendation	Rationale
Stationary Phase	Silica gel (230-400 mesh)	A finer mesh size provides a larger surface area, leading to better resolution for closely eluting compounds.
Eluent System	Hexane/Ethyl Acetate gradient	This is the standard choice. Start with a low polarity (e.g., 95:5 Hexane:EtOAc) and gradually increase the ethyl acetate concentration.[3]
Alternative Eluent	Dichloromethane/Methanol gradient	An effective alternative if the hexane/ethyl acetate system fails to provide adequate separation.[3]
Gradient Profile	Shallow Gradient	A slow, gradual increase in polarity (a shallow gradient) is crucial for separating compounds with similar Rf values.
Column Loading	1-2% of silica gel weight	Overloading the column is a common cause of poor separation. A lower loading amount ensures distinct bands can form.[3]

Frequently Asked Questions (FAQs)

• Q1: What are the primary safety precautions needed for this synthesis?

  • A1: The reagents used require careful handling. Concentrated nitric and sulfuric acids are highly corrosive and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[4] Methylating agents like methyl iodide are toxic and potential carcinogens; handle with extreme care. Bromine and NBS are corrosive and toxic; avoid inhalation and skin contact.[2] Always perform reactions in a well-ventilated area.

• Q2: How can I confirm the final product's identity and regiochemistry?

  • A2: A combination of analytical techniques is essential.

    • ¹H NMR: The proton on the imidazole ring (at the C2 position) will appear as a singlet. The chemical shift will confirm the electronic environment. For 5-bromo-4-nitro-1H-imidazole, a singlet is observed around δ 7.99 ppm (in DMSO-d₆).[5] The methyl group will also appear as a distinct singlet.

    • Mass Spectrometry (MS): This will confirm the molecular weight of the product and show the characteristic isotopic pattern for a bromine-containing compound.[6]

    • Melting Point: Compare the observed melting point with literature values. For example, the unmethylated analog 5-bromo-4-nitro-1H-imidazole has a melting point of 281-282°C (with decomposition).[6]

• Q3: Why is the order of reactions (methylation then bromination) so important?

  • A3: Reversing the order (bromination then methylation) can lead to significant challenges with regioselectivity. Methylating a bromo-nitro-imidazole can result in a mixture of N1 and N3 methylated isomers, which are often very difficult and costly to separate.[7] By methylating first, the symmetry is broken, and the subsequent bromination is highly directed to the C5 position, resulting in a cleaner reaction and a single major product.

References

• Song, L., Wang, J.-L., Li, Y.-X., & Cao, D.-L. (2009). Synthesis and characterization of 1-methyl-4, 5-dinitroimidazole. ResearchGate. Available at: [Link]

• Hakmaoui, Y., Asserne, F., El Haib, A., El Ajlaoui, R., Abouricha, S., & Rakib, E. M. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. Available at: [Link]

• Google Patents. (n.d.). CN101948435A - Preparation method of 5-chlorine-1-methyl-4-nitro iminazole.

• Parnell, E. W. (1979). Synthesis and Reactions of Brominated 2-Nitroimidazoles. Journal of the Chemical Society, Perkin Transactions 1, 1268-1271. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and In‐Vitro Antibacterial Activity of 5‐Substituted 1‐Methyl‐4‐nitro‐1H‐imidazoles. Retrieved from [Link]

• Hakmaoui, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. ResearchGate. Available at: [Link]

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• 3. benchchem.com [benchchem.com]
• 4. CN101948435A - Preparation method of 5-chlorine-1-methyl-4-nitro iminazole - Google Patents [patents.google.com]
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• 7. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Welcome to the technical support resource for the synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. Instead of a rigid protocol, we present a dynamic troubleshooting guide in a question-and-answer format, grounded in mechanistic principles and field-proven insights to ensure a successful and reproducible outcome.

Recommended Synthetic Pathway & Workflow

The most common and generally reliable pathway to 5-Bromo-1-methyl-4-nitro-1H-imidazole involves a two-step process starting from 1-methyl-1H-imidazole. This approach typically offers better control over isomer formation compared to pathways involving the methylation of a pre-functionalized nitro-imidazole ring.

• Nitration: Electrophilic nitration of 1-methyl-1H-imidazole to selectively form 1-methyl-4-nitro-1H-imidazole.

• Bromination: Electrophilic bromination of the resulting 1-methyl-4-nitro-1H-imidazole at the C5 position.

Technical Support Center: Purification of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Welcome to the technical support guide for the purification of 5-Bromo-1-methyl-4-nitro-1H-imidazole (CAS No. 933-87-9). This document is designed for researchers, medicinal chemists, and process development scientists who handle this important synthetic intermediate. Here, we address common challenges encountered during its purification, offering troubleshooting advice and detailed protocols grounded in chemical principles to ensure you achieve the desired purity and yield for your downstream applications.

Section 1: Compound Profile & Essential Safety

Before commencing any purification protocol, it is critical to be familiar with the compound's properties and to adhere to strict safety measures. 5-Bromo-1-methyl-4-nitro-1H-imidazole and related nitroimidazoles are physiologically active substances and must be handled with care.

Table 1: Physicochemical Properties of Related Nitroimidazoles

Property	Value	Source
Molecular Formula	C₄H₄BrN₃O₂	PubChem
Molecular Weight	205.99 g/mol	PubChem
Appearance	Off-white to brownish crystalline solid or powder.[1]	Solubility of Things[1]
Melting Point	Data for the 1-methyl isomer is not readily available; the related 5-bromo-4-nitro-1H-imidazole melts at 281-282 °C (with decomposition).[2][3]	ECHEMI[2][3]

| Solubility | Limited solubility in water; enhanced solubility in organic solvents like DMSO, ethanol, and acetone.[1][3] | Solubility of Things[1], ChemBK[3] |

Safety First: Mandatory Handling Precautions

Your safety is paramount. Based on safety data sheets for structurally similar compounds, the following precautions are mandatory:

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields conforming to EN166 standards, and chemical-resistant gloves (inspect before use).[4][5]

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or aerosols.[5][6]

• Exposure Avoidance: Avoid contact with skin, eyes, and clothing.[6] In case of contact, rinse the affected area immediately and thoroughly with water.[7] If inhaled, move to fresh air. Seek medical attention if irritation or other symptoms persist.[6]

• Storage: Store the compound in a cool, dry, and well-ventilated place in a tightly sealed container.[4] Store locked up.[6]

• Disposal: Dispose of waste materials in accordance with approved local, state, and federal regulations at an approved waste disposal plant.[6]

Section 2: Troubleshooting Guide for Common Purification Issues (Q&A Format)

This section addresses specific problems you may encounter during the purification of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Q1: My crude product is a dark brown or yellow oil/solid, but the literature reports an off-white powder. What's the cause and how do I fix it?

A1:

• Probable Cause: The discoloration is likely due to residual acidic impurities from the nitration step (e.g., nitric/sulfuric acid) or degradation products. Nitro-aromatic compounds can be sensitive to harsh conditions. The synthesis of related nitroimidazoles often involves quenching the reaction in ice water to precipitate the product, but this may not remove all acidic residues.[8]

• Solution & Scientific Rationale:

  • Aqueous Bicarbonate Wash: Dissolve or suspend the crude product in a suitable organic solvent (like ethyl acetate or dichloromethane). Transfer it to a separatory funnel and wash it with a saturated sodium bicarbonate (NaHCO₃) solution. The bicarbonate, a mild base, will neutralize and extract the residual acids into the aqueous layer. Repeat until the effervescence stops.

  • Brine Wash & Drying: Wash the organic layer with brine (saturated NaCl solution) to remove excess water. Dry the organic layer over an anhydrous salt like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure. This acid-free crude product should have a significantly improved color and is now ready for more rigorous purification like recrystallization or chromatography.

Q2: My TLC plate shows multiple spots after synthesis. How do I identify the main product and choose a purification method?

A2:

• Probable Cause: The presence of multiple spots indicates a mixture of starting material, the desired product, and potential byproducts. Common impurities in the synthesis of substituted nitroimidazoles include unreacted starting materials and regioisomers (e.g., 5-bromo-1-methyl-2-nitro-1H-imidazole). The N-alkylation of nitroimidazoles can be sensitive to reaction conditions, potentially leading to different isomers.[9][10]

• Solution & Scientific Rationale:

  • Co-spotting on TLC: Spot your crude mixture on a TLC plate alongside the starting material(s). The spot corresponding to the starting material can thus be identified. The product is typically more polar than the starting 1-methyl-imidazole but its polarity relative to other potential isomers requires careful analysis.

  • Method Selection based on Rf Values:

    • Large ΔRf (Difference in Retention Factor): If there is a significant separation between the product spot and impurities, flash column chromatography is an excellent choice.

    • Small ΔRf or Streaking: If the spots are very close together or show tailing, recrystallization might be a better first step to enrich the desired product. Tailing on silica gel is common for basic imidazole compounds due to interaction with acidic silanol groups.[11]

Q3: I'm performing column chromatography, but my yield is very low, and the peaks are tailing significantly. What am I doing wrong?

A3:

• Probable Cause: This is a classic issue when purifying basic compounds like imidazoles on standard silica gel.[11] Two main factors are at play:

  • Irreversible Adsorption: The basic nitrogen of the imidazole ring can bind strongly to the acidic silanol groups (Si-OH) on the silica surface, preventing elution and causing low recovery.

  • Peak Tailing: The strong acid-base interaction leads to poor peak shape (tailing), which results in poor separation from nearby impurities.

• Solution & Scientific Rationale:

  • Add a Basic Modifier: Incorporate a small amount (0.1-1%) of a basic modifier like triethylamine (Et₃N) or pyridine into your eluent system (e.g., hexane/ethyl acetate).[11] The modifier will compete for the acidic sites on the silica gel, preventing the product from binding too strongly and dramatically improving peak shape and recovery.

  • Switch the Stationary Phase: Consider using neutral or basic alumina as your stationary phase.[11] Alumina lacks the strong acidic character of silica and often provides superior results for basic compounds.

  • Employ Dry Loading: Instead of loading your sample dissolved in a solvent, pre-adsorb it onto a small amount of silica gel (or Celite). After evaporating the solvent, load the resulting dry powder onto the top of your column. This technique often leads to sharper bands and better resolution.[11]

Section 3: Detailed Purification Protocols

Protocol 1: Recrystallization for High-Purity Material

Recrystallization is ideal when the crude product is relatively pure (>85-90%) and a suitable solvent system can be identified.

Step-by-Step Methodology:

• Safety Check: Ensure you are wearing all required PPE and working in a fume hood.

• Solvent Screening: Test the solubility of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, acetonitrile) to find one where the compound is sparingly soluble at room temperature but highly soluble when hot.[1] A mixed solvent system (e.g., ethanol/water) may also be effective.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid. Use a magnetic stirrer and hot plate.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask with a watch glass will slow evaporation. For maximum yield, subsequently place the flask in an ice bath.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Caption: Workflow for the recrystallization of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Protocol 2: Flash Column Chromatography

This method is highly effective for separating the product from impurities with different polarities.

Step-by-Step Methodology:

• Safety Check: Ensure proper PPE and fume hood use.

• TLC Analysis & Solvent System Selection:

  • Develop a solvent system (e.g., Hexane/Ethyl Acetate or Dichloromethane/Methanol) that gives your product a TLC Rf value of ~0.25-0.35.[11]

  • Crucial Tip: Add 0.5% triethylamine (Et₃N) to the solvent system to prevent tailing and improve recovery.[11]

• Column Packing: Pack a glass column with silica gel (230-400 mesh is standard) using your chosen eluent as a slurry. Ensure the packing is uniform and free of air bubbles.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or dichloromethane.

  • Alternatively, perform a dry load by adsorbing the product onto a small amount of silica gel, evaporating the solvent, and carefully adding the dry powder to the top of the column.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply positive pressure (using a flash chromatography system or bellows) to run the solvent through the column at a steady rate.

• Fraction Collection: Collect fractions in test tubes. Monitor the separation by collecting TLC spots from the eluting liquid.

• Analysis & Pooling: Run a TLC of the collected fractions to identify those containing the pure product. Pool the pure fractions.

• Solvent Removal: Remove the solvent and triethylamine from the pooled fractions using a rotary evaporator to yield the purified product.

Caption: Workflow for flash column chromatography of 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Section 4: Frequently Asked Questions (FAQs)

Q: What analytical methods are best for confirming the purity of my final product? A: A combination of methods is recommended for comprehensive purity analysis:

• Thin-Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities. The final product should appear as a single spot.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. A reverse-phase C18 column with a mobile phase like acetonitrile/water can be effective.[12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the compound and can reveal the presence of impurities if their signals are detectable. The related 5-chloro-1-methyl-4-nitroimidazole shows characteristic peaks at δ 8.012 (s, 1H) and 3.735 (s, 3H) in DMSO-d₆.[13]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Q: Can I use reverse-phase chromatography to purify this compound? A: Yes, reverse-phase chromatography is a viable alternative, especially if the compound or impurities are unstable on silica gel. Given its structure, a C18 column with a water/acetonitrile or water/methanol gradient would be a good starting point. An acidic modifier like formic acid (0.1%) is often added to the mobile phase for MS compatibility and to improve peak shape.[12]

Q: My compound seems to degrade during purification or storage. What can I do? A: Nitroimidazole derivatives can be sensitive to light, strong acids, and strong bases.

• Minimize Light Exposure: Protect the compound from light by using amber vials or wrapping containers in aluminum foil.

• Avoid Harsh Conditions: Use mild conditions for purification. Avoid unnecessarily high temperatures or prolonged exposure to acidic/basic conditions.

• Inert Atmosphere: For long-term storage, consider storing the solid under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

References

• Thermo Fisher Scientific. (2025). Safety Data Sheet: 5-Bromo-2-methyl-4-nitro-1H-imidazole.
• Santa Cruz Biotechnology. (2018). Safety Data Sheet: 2,5-dibromo-4-nitro-1H-imidazole.
• CDH Fine Chemical. (n.d.). Material Safety Data Sheet: 2-Methyl-4(5)-nitroimidazole.
• Solubility of Things. (n.d.). 5-Bromo-4-nitroimidazole.
• ECHEMI. (n.d.). 5-BROMO-4-NITRO-1H-IMIDAZOLE.
• Sigma-Aldrich. (2025). Safety Data Sheet.
• ChemBK. (2024). 5-BROMO-4-NITRO-1H-IMIDAZOLE.
• ECHEMI. (n.d.). 5-BROMO-4-NITRO-1H-IMIDAZOLE SDS.
• ChemicalBook. (n.d.). 5-BROMO-4-NITRO-1H-IMIDAZOLE synthesis.
• BenchChem. (2025). Technical Support Center: Purification of Imidazole Derivatives.
• Der Pharma Chemica. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents.
• Google Patents. (n.d.). CN101948435A - Preparation method of 5-chlorine-1-methyl-4-nitro iminazole.
• SIELC Technologies. (n.d.). Separation of 2-Bromo-4-nitro-1H-imidazole on Newcrom R1 HPLC column.
• Der Pharma Chemica. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as.

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. echemi.com [echemi.com]
• 3. chembk.com [chembk.com]
• 4. acrospharma.co.kr [acrospharma.co.kr]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. fishersci.com [fishersci.com]
• 7. echemi.com [echemi.com]
• 8. 5-BROMO-4-NITRO-1H-IMIDAZOLE synthesis - chemicalbook [chemicalbook.com]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. benchchem.com [benchchem.com]
• 12. Separation of 2-Bromo-4-nitro-1H-imidazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 13. CN101948435A - Preparation method of 5-chlorine-1-methyl-4-nitro iminazole - Google Patents [patents.google.com]

Technical Support Center: Optimizing Coupling Reactions with 5-Bromo-1-methyl-4-nitro-1H-imidazole

Welcome to the technical support center for optimizing cross-coupling reactions with 5-Bromo-1-methyl-4-nitro-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of utilizing this versatile building block in synthetic chemistry. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our goal is to provide you with the expertise and practical insights needed to achieve successful and reproducible outcomes.

Understanding the Substrate: The 5-Bromo-1-methyl-4-nitro-1H-imidazole

5-Bromo-1-methyl-4-nitro-1H-imidazole is an electron-deficient heteroaromatic compound. The presence of the electron-withdrawing nitro group at the 4-position and the bromine atom at the 5-position significantly influences its reactivity in palladium-catalyzed cross-coupling reactions. While the C-Br bond is the reactive site for oxidative addition to the palladium(0) catalyst, the electronic nature of the ring can present unique challenges and opportunities. This guide will help you harness the reactivity of this substrate for various C-C and C-N bond-forming reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common coupling reactions performed with 5-Bromo-1-methyl-4-nitro-1H-imidazole?

A1: The most common and effective coupling reactions for this substrate are palladium-catalyzed cross-coupling reactions. These include:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids or esters.

• Heck Coupling: For the formation of C-C bonds with alkenes.

• Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes.

• Buchwald-Hartwig Amination: For the formation of C-N bonds with amines.

Q2: How does the nitro group affect the coupling reactions?

A2: The strongly electron-withdrawing nitro group can have several effects. It can make the oxidative addition of the C-Br bond to the palladium(0) catalyst more facile. However, nitroarenes can be challenging substrates in some cross-coupling reactions. Potential issues include catalyst inhibition and undesired side reactions. It is crucial to select the appropriate catalyst system and reaction conditions to mitigate these effects.[1][2]

Q3: What safety precautions should I take when working with 5-Bromo-1-methyl-4-nitro-1H-imidazole and palladium catalysts?

A3: Standard laboratory safety practices should always be followed. This includes working in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE) such as safety glasses, lab coat, and gloves. 5-Bromo-1-methyl-4-nitro-1H-imidazole and its derivatives may have biological activity and should be handled with care. Palladium catalysts, especially when finely divided, can be pyrophoric. Handle them under an inert atmosphere. Always consult the Safety Data Sheet (SDS) for all reagents before use.

Troubleshooting Guides

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for forming C-C bonds. Below are common issues and solutions when using 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Q: My Suzuki-Miyaura coupling reaction is giving low to no yield. What are the likely causes?

A: Low yields in Suzuki-Miyaura couplings can stem from several factors. A systematic approach to troubleshooting is recommended.

• Catalyst Inactivity: The active Pd(0) species may not be forming or is decomposing.

  • Solution: Use a pre-catalyst that readily forms the active Pd(0) species. Ensure your solvent is properly degassed to prevent oxidation of the catalyst.[3]

• Inappropriate Base: The choice of base is critical for the transmetallation step.

  • Solution: Screen different bases. While K₂CO₃ is commonly used, stronger bases like K₃PO₄ or Cs₂CO₃ might be necessary, especially if the boronic acid is less reactive.[4]

• Poor Solubility: The substrate or other reagents may not be fully dissolved in the reaction solvent.

  • Solution: Choose a solvent system where all components are soluble at the reaction temperature. A mixture of solvents, such as dioxane/water or toluene/ethanol/water, can be effective.[5]

• Boronic Acid Decomposition: Boronic acids can be unstable and undergo protodeborylation, especially at high temperatures.

  • Solution: Use a slight excess of the boronic acid (1.2-1.5 equivalents). Ensure the reaction is run under an inert atmosphere.[4]

Visualizing the Suzuki-Miyaura Catalytic Cycle:

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Parameter	Recommended Condition
Catalyst	Pd(PPh₃)₄ or Pd(dppf)Cl₂
Ligand	(If using a separate ligand) PPh₃ or dppf
Base	K₂CO₃ or K₃PO₄
Solvent	Dioxane/H₂O or Toluene/Ethanol/H₂O
Temperature	80-100 °C
Atmosphere	Inert (Nitrogen or Argon)

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried reaction vessel, add 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq), the boronic acid (1.2 eq), and the base (2.0-3.0 eq).

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Add the palladium catalyst (0.05-0.10 eq) and ligand (if required).

• Add the degassed solvent.

• Heat the reaction mixture to the desired temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Heck Coupling

The Heck reaction couples the aryl bromide with an alkene. Due to the electron-deficient nature of the substrate, specific conditions may be required.

Q: I am observing decomposition of my starting material and the formation of palladium black in my Heck reaction. What is happening?

A: The formation of palladium black indicates catalyst decomposition, which can be a significant issue in Heck reactions, especially at elevated temperatures.

• Catalyst Decomposition: The active Pd(0) catalyst is unstable at high temperatures.

  • Solution: Use a more stable pre-catalyst or a ligand that stabilizes the Pd(0) species, such as bulky, electron-rich phosphines. Ensure the reaction is run under a strictly inert atmosphere.[6]

• Incompatible Base: The base can influence catalyst stability and the reaction outcome.

  • Solution: Organic bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are commonly used. If these are not effective, consider inorganic bases like K₂CO₃ or Cs₂CO₃.[7]

• Solvent Effects: The solvent can affect both the solubility of reagents and the stability of the catalyst.

  • Solution: Polar aprotic solvents like DMF, DMAc, or NMP are often used in Heck reactions. If catalyst decomposition is an issue, try a less coordinating solvent like toluene.[8]

Visualizing the Heck Reaction Troubleshooting Workflow:

Caption: A workflow for troubleshooting common Heck reaction issues.

Table 2: Recommended Starting Conditions for Heck Coupling

Parameter	Recommended Condition
Catalyst	Pd(OAc)₂ or Pd(PPh₃)₄
Ligand	P(o-tol)₃ or PPh₃
Base	Et₃N or K₂CO₃
Solvent	DMF or Toluene
Temperature	100-120 °C
Atmosphere	Inert (Nitrogen or Argon)

Experimental Protocol: General Procedure for Heck Coupling

• To an oven-dried reaction vessel, add 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq) and the palladium catalyst (0.02-0.05 eq) and ligand (if required).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed solvent, the alkene (1.1-1.5 eq), and the base (1.5-2.0 eq).

• Heat the reaction mixture to the desired temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, filter off any solids, and dilute the filtrate with an organic solvent.

• Wash with water and brine, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography.

Sonogashira Coupling

The Sonogashira coupling is a reliable method for the synthesis of alkynylated imidazoles.

Q: My Sonogashira coupling is not proceeding to completion, and I observe homocoupling of the alkyne (Glaser coupling). How can I improve this?

A: Incomplete reaction and Glaser homocoupling are common issues in Sonogashira reactions.

• Catalyst System: The combination of palladium and a copper co-catalyst is crucial.

  • Solution: Ensure both the palladium catalyst and the copper(I) iodide are of high quality. The reaction is sensitive to oxygen, which promotes Glaser coupling. Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere.[9]

• Base Selection: An amine base is required to deprotonate the alkyne.

  • Solution: Triethylamine or diisopropylamine are commonly used. Ensure the base is dry and in excess.[9]

• Copper-Free Conditions: To avoid Glaser coupling, a copper-free Sonogashira reaction can be employed.

  • Solution: This typically requires a more active palladium catalyst/ligand system and may need higher temperatures.[9]

Table 3: Recommended Starting Conditions for Sonogashira Coupling

Parameter	Recommended Condition
Catalyst	Pd(PPh₃)₂Cl₂ or Pd(PPh₃)₄
Co-catalyst	CuI
Base	Et₃N or DIPEA
Solvent	THF or DMF
Temperature	Room Temperature to 60 °C
Atmosphere	Inert (Nitrogen or Argon)

Experimental Protocol: General Procedure for Sonogashira Coupling

• To an oven-dried reaction vessel, add 5-Bromo-1-methyl-4-nitro-1H-imidazole (1.0 eq), the palladium catalyst (0.02-0.05 eq), and CuI (0.05-0.10 eq).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed solvent and the amine base.

• Add the terminal alkyne (1.1-1.2 eq) dropwise.

• Stir the reaction at the appropriate temperature until completion.

• Filter the reaction mixture through a pad of celite, washing with an organic solvent.

• Concentrate the filtrate and purify the crude product by column chromatography.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of C-N bonds, which is a key transformation in medicinal chemistry.

Q: I am struggling with low yields in the Buchwald-Hartwig amination of 5-Bromo-1-methyl-4-nitro-1H-imidazole. What are the critical parameters to optimize?

A: The success of a Buchwald-Hartwig amination is highly dependent on the catalyst system and reaction conditions.

• Ligand Choice: The ligand is arguably the most critical component.

  • Solution: For electron-deficient heteroaryl bromides, bulky, electron-rich phosphine ligands such as XPhos, SPhos, or BrettPhos are often required to promote both the oxidative addition and reductive elimination steps.[1][2]

• Base Strength: A strong, non-nucleophilic base is typically needed.

  • Solution: Sodium tert-butoxide (NaOtBu) is a common choice. However, for substrates sensitive to strong bases, weaker bases like K₃PO₄ or Cs₂CO₃ can be used, often requiring higher temperatures.[10]

• Solvent: The choice of solvent can influence the reaction rate and catalyst stability.

  • Solution: Anhydrous, non-protic solvents like toluene, dioxane, or THF are generally preferred.[11]

Table 4: Recommended Starting Conditions for Buchwald-Hartwig Amination

Parameter	Recommended Condition
Catalyst	Pd₂(dba)₃ or Pd(OAc)₂
Ligand	XPhos, SPhos, or BrettPhos
Base	NaOtBu or K₃PO₄
Solvent	Toluene or Dioxane
Temperature	80-110 °C
Atmosphere	Inert (Nitrogen or Argon)

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• In a glovebox or under an inert atmosphere, add the palladium pre-catalyst or a combination of a palladium source and a ligand to an oven-dried reaction vessel.

• Add the base.

• Add 5-Bromo-1-methyl-4-nitro-1H-imidazole and the amine.

• Add the anhydrous, degassed solvent.

• Seal the vessel and heat with stirring for the required time.

• Cool the reaction, dilute with an organic solvent, and filter through celite.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the product by column chromatography.

References

Sources

• 1. Cross-Coupling Reactions of Nitroarenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Stability issues of 5-Bromo-1-methyl-4-nitro-1H-imidazole under different conditions

This technical support guide is intended for researchers, scientists, and drug development professionals working with 5-Bromo-1-methyl-4-nitro-1H-imidazole. It provides in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound under various experimental conditions.

Disclaimer: 5-Bromo-1-methyl-4-nitro-1H-imidazole is a specific chemical entity for which detailed public stability data is limited. The information and guidance provided herein are based on established principles of organic chemistry, the known stability profiles of structurally related nitroimidazole compounds (such as metronidazole and ornidazole), and available safety and handling documentation. All experimental protocols should be validated in your laboratory setting.

I. Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you might encounter during your experiments, their probable causes, and actionable solutions.

Issue 1: Inconsistent or Decreasing Compound Potency in Aqueous Solutions

Symptoms:

• Loss of expected biological activity over time.

• Decreasing peak area for the parent compound in HPLC analysis of stock solutions or experimental media.

• Appearance of new, unidentified peaks in the chromatogram.

Probable Causes:

• Hydrolytic Degradation: The nitroimidazole ring system can be susceptible to hydrolysis, particularly under alkaline conditions. While some nitroimidazoles are relatively stable in neutral or acidic pH, elevated pH can accelerate the degradation of the imidazole ring.

• Photodegradation: Nitroaromatic compounds are often sensitive to light, especially in the UV spectrum. Exposure of your solutions to ambient or direct light can induce photochemical reactions, leading to the degradation of the compound.[1][2]

Step-by-Step Troubleshooting Protocol:

• pH Verification and Control:

  • Measure the pH of your stock solutions and experimental media.

  • If the pH is > 7.5, consider buffering your solutions to a neutral or slightly acidic pH (e.g., pH 6.0-7.4) using a non-reactive buffer system (e.g., phosphate or citrate buffers).

  • Rationale: Maintaining a controlled pH environment can significantly mitigate base-catalyzed hydrolysis.

• Light Protection:

  • Prepare and store all solutions containing 5-Bromo-1-methyl-4-nitro-1H-imidazole in amber vials or wrap containers in aluminum foil.

  • Minimize exposure to ambient light during experimental procedures.

  • Rationale: Preventing exposure to UV and high-energy visible light will minimize photodegradation pathways.[1]

• Solvent Selection:

  • For stock solutions, use aprotic, anhydrous solvents like DMSO or DMF and store at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

  • Rationale: Aprotic solvents prevent hydrolysis, and low temperatures slow down all potential degradation reactions.

• Stability Study:

  • Conduct a small-scale stability study of your compound in your specific experimental medium.

  • Prepare a solution and divide it into two sets: one protected from light and one exposed to ambient light.

  • Analyze samples from each set by HPLC at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • This will help you determine the stability window for your experiments.

Issue 2: Unexpected Reaction Products or Side Reactions

Symptoms:

• Formation of colored byproducts in your reaction mixture.

• Complex chromatograms with multiple unexpected peaks.

• Poor yield of the desired product in a synthetic step involving 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Probable Causes:

• Oxidative Degradation: The imidazole ring can be susceptible to oxidation, especially in the presence of strong oxidizing agents, reactive oxygen species (ROS), or even dissolved oxygen under certain conditions.[3] The nitro group itself can also be involved in redox processes.

• Thermal Degradation: Although generally stable at room temperature, prolonged exposure to elevated temperatures can induce thermal decomposition. The C-NO2 bond in nitroimidazoles is often the initial site of thermal cleavage.[4]

• Incompatibility with Reagents: The compound may react with strong acids, bases, or reducing/oxidizing agents in your reaction mixture.[5]

Step-by-Step Troubleshooting Protocol:

• Atmosphere Control:

  • If your reaction is sensitive to oxidation, perform the experiment under an inert atmosphere (e.g., nitrogen or argon).

  • Use degassed solvents to minimize dissolved oxygen.

  • Rationale: Removing molecular oxygen can prevent autoxidation pathways.

• Temperature Management:

  • Carefully control the reaction temperature. Avoid excessive heating unless the protocol specifically requires it.

  • If high temperatures are necessary, minimize the reaction time.

  • Rationale: Lowering the thermal stress on the molecule will reduce the likelihood of decomposition.

• Reagent Compatibility Check:

  • Review all reagents in your protocol for compatibility with nitroaromatic compounds. Be cautious with:

    • Strong reducing agents (e.g., NaBH₄, LiAlH₄): These can reduce the nitro group.

    • Strong oxidizing agents (e.g., H₂O₂, KMnO₄): These can degrade the imidazole ring.[3]

    • Strong acids and bases: These can promote hydrolysis or other side reactions.[5]

• Forced Degradation Simulation:

  • To understand potential degradation products, you can perform a forced degradation study as outlined in ICH guidelines.[6][7] This involves intentionally exposing the compound to harsh conditions (e.g., 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, heat, light) and analyzing the resulting mixtures by LC-MS to identify degradation products.

  • Rationale: This proactive approach helps in identifying potential degradants and developing analytical methods that can resolve them from the parent compound.

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 5-Bromo-1-methyl-4-nitro-1H-imidazole?

A: Based on safety data for this and similar compounds, solid 5-Bromo-1-methyl-4-nitro-1H-imidazole should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[5][8] Long-term storage at 2-8°C is recommended.

Q2: How stable is 5-Bromo-1-methyl-4-nitro-1H-imidazole in common laboratory solvents like DMSO and ethanol?

A: In high-purity, anhydrous DMSO, the compound is expected to be relatively stable when stored at low temperatures (-20°C or below) and protected from light. In protic solvents like ethanol or aqueous buffers, the stability will be lower due to the potential for hydrolysis and photochemical reactions. The stability in these solvents is highly dependent on pH, temperature, and light exposure.[9]

Q3: What are the likely degradation pathways for this compound?

A: While specific pathways for this exact molecule are not extensively published, based on the nitroimidazole class, the following are plausible:

• Photodegradation: May involve rearrangement of the nitro group or cleavage of the imidazole ring.[2][10]

• Hydrolysis (especially alkaline): Could lead to the opening of the imidazole ring.

• Oxidation: Likely involves hydroxylation of the imidazole ring.[3][11]

• Reduction: The nitro group can be reduced to nitroso, hydroxylamino, and ultimately amino functionalities.

Q4: Are there any known incompatibilities I should be aware of?

A: Yes, avoid strong oxidizing agents, strong reducing agents, strong acids, and strong bases.[5]

Q5: What analytical techniques are suitable for monitoring the stability of 5-Bromo-1-methyl-4-nitro-1H-imidazole?

A: The most common and effective technique is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.[12][13][14] A C18 column is often suitable. For identifying degradation products, coupling HPLC with Mass Spectrometry (LC-MS) is highly recommended.

III. Data Summary and Visualizations

Table 1: General Stability Profile of Nitroimidazoles (Inferred for 5-Bromo-1-methyl-4-nitro-1H-imidazole)

Condition	Stability	Probable Degradation Products	Mitigation Strategy
Acidic (0.1 M HCl)	Moderate to High	Potential for slow hydrolysis	Use buffered solutions; limit exposure time
Neutral (pH 7)	Generally Stable	Slow photodegradation in light	Protect from light
Alkaline (0.1 M NaOH)	Low to Moderate	Ring-opened products, denitration	Avoid basic conditions; use buffered solutions
Oxidative (e.g., H₂O₂)	Low	Hydroxylated imidazole derivatives	Use degassed solvents; inert atmosphere
Thermal (Solid, >80°C)	Moderate to Low	Cleavage of C-NO₂ bond, ring fragmentation	Store at recommended temperatures; avoid prolonged heating
Photolytic (UV/Sunlight)	Low (in solution)	Isomers, ring-cleaved products	Use amber vials; work in low-light conditions

This table is a generalized summary based on the behavior of the nitroimidazole class of compounds and should be used as a guideline for experimental design.

Diagrams

Caption: Recommended workflow for preparing and using solutions of 5-Bromo-1-methyl-4-nitro-1H-imidazole to minimize degradation.

Caption: Generalized degradation pathways for nitroimidazoles under different stress conditions.

IV. References

• Analysis of Four 5-Nitroimidazoles and Their Corresponding Hydroxylated Metabolites in Egg, Processed Egg, and Chicken Meat by Isotope Dilution Liquid Chromatography Tandem Mass Spectrometry. (n.d.). ResearchGate. Retrieved January 4, 2026, from --INVALID-LINK--

• Protective Effects of Olea europaea L. Leaves and Equisetum arvense L. Extracts Against Testicular Toxicity Induced by Metronidazole Through Reducing Oxidative Stress and Regulating NBN, INSL-3, STAR, HSD-3β, and CYP11A1 Signaling Pathways. (n.d.). MDPI. Retrieved January 4, 2026, from --INVALID-LINK--

• Prados-Joya, G., Sánchez-Polo, M., Rivera-Utrilla, J., & Ferro-García, M. (2011). Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation. Water Research, 45(1), 393–403. --INVALID-LINK--

• 5-Bromo-2-methyl-4-nitro-1H-imidazole Safety Data Sheet. (n.d.). Fisher Scientific. Retrieved January 4, 2026, from --INVALID-LINK--

• 2-Methyl-4-nitroimidazole. (n.d.). LookChem. Retrieved January 4, 2026, from --INVALID-LINK--

• 5-Bromo-4-nitro-1H-imidazole. (n.d.). Simson Pharma Limited. Retrieved January 4, 2026, from --INVALID-LINK--

• 5-Bromo-1-methyl-4-nitro-1H-imidazole. (n.d.). BLDpharm. Retrieved January 4, 2026, from --INVALID-LINK--

• 5-Bromo-4-Nitro-1H-Imidazole. (n.d.). Veeprho. Retrieved January 4, 2026, from --INVALID-LINK--

• 5-Bromo-1-methyl-1H-imidazole. (n.d.). Sigma-Aldrich. Retrieved January 4, 2026, from --INVALID-LINK--

• 4-Bromo-5-nitroimidazole. (n.d.). BLD Pharm. Retrieved January 4, 2026, from --INVALID-LINK--

• 5-BROMO-4-NITRO-1H-IMIDAZOLE. (n.d.). ChemicalBook. Retrieved January 4, 2026, from --INVALID-LINK--

• 5-Bromo-4-Nitro-1H-Imidazole. (n.d.). Axios Research. Retrieved January 4, 2026, from --INVALID-LINK--

• Atmospheric Photochemical Oxidation of 4-Nitroimidazole. (n.d.). MDPI. Retrieved January 4, 2026, from --INVALID-LINK--

• Production of 4-nitroimidazole and its thermal stability. (n.d.). ResearchGate. Retrieved January 4, 2026, from --INVALID-LINK--

• Development and validation of a stability-indicating assay method for determination of metronidazole benzoate in bulk. (2023). GSC Biological and Pharmaceutical Sciences, 24(02), 040–050. --INVALID-LINK--

• A Theoretical Study on the Degradation Mechanism, Kinetics, and Ecotoxicity of Metronidazole (MNZ) in •OH- and SO4•−-Assisted Advanced Oxidation Processes. (2022). Molecules, 27(15), 4991. --INVALID-LINK--

• Kinetic studies of the photodegradation of nitroimidazole derivatives in the solid state. (n.d.). ResearchGate. Retrieved January 4, 2026, from --INVALID-LINK--

• 1-Methyl-4-nitroimidazole. (n.d.). PubChem. Retrieved January 4, 2026, from --INVALID-LINK--

• Development and Validation of Stability Indicating RP-HPLC Method for Quantitative Estimation of Ornidazole and its Impurities in Ornidazole Injection. (2018). Research Journal of Pharmacy and Technology, 11(10), 4435-4441. --INVALID-LINK--

• A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. (n.d.). Google Patents. Retrieved January 4, 2026, from --INVALID-LINK--

• 5-Bromo-4-nitro-1H-imidazole. (n.d.). Pharmaffiliates. Retrieved January 4, 2026, from --INVALID-LINK--

• Stability of Metronidazole and Its Complexes with Silver(I) Salts under Various Stress Conditions. (2020). Molecules, 25(21), 5174. --INVALID-LINK--

• Photocatalytic degradation of Metronidazole with illuminated TiO2 nanoparticles. (2015). Journal of Environmental Health Science and Engineering, 13, 30. --INVALID-LINK--

• Synthetic method of 4-bromo-2-nitro-1H-imidazole. (n.d.). Google Patents. Retrieved January 4, 2026, from --INVALID-LINK--

• Forced Degradation Studies. (2016). MOJ Bioequivalence & Bioavailability, 2(6). --INVALID-LINK--

• Metronidazole Electro-Oxidation Degradation on a Pilot Scale. (n.d.). MDPI. Retrieved January 4, 2026, from --INVALID-LINK--

• Long Term Stability Study of Metronidazole Tablets. (2020). International Journal of Pharmaceutical Research, 12(4). --INVALID-LINK--

• 2-Methyl-4-nitroimidazole. (n.d.). ChemicalBook. Retrieved January 4, 2026, from --INVALID-LINK--

• Development of forced degradation and stability indicating studies of drugs—A review. (2014). Journal of Pharmaceutical Analysis, 4(3), 159-168. --INVALID-LINK--

• Nitro Compound. (n.d.). ECHEMI. Retrieved January 4, 2026, from --INVALID-LINK--

• 5-Bromo-1-methyl-4-nitro-1H-imidazole Safety Data Sheet. (n.d.). Matrix Scientific. Retrieved January 4, 2026, from --INVALID-LINK--

• g-C3N4 as Photocatalyst for the Removal of Metronidazole Antibiotic from Aqueous Matrices under Lab and Pilot Scale Conditions. (n.d.). MDPI. Retrieved January 4, 2026, from --INVALID-LINK--

• Method for preparing 1-substituted-4-nitroimidazole compound. (n.d.). Google Patents. Retrieved January 4, 2026, from --INVALID-LINK--

• photolytic rearrangement of metronidazole to 1‐hydroxyethyl‐2‐methyl‐4‐hydroxyimino‐5‐oxo‐imidazole and the formation of copper complexes of these compounds. (n.d.). ResearchGate. Retrieved January 4, 2026, from --INVALID-LINK--

• Pentyl decanoate. (n.d.). CAS Common Chemistry. Retrieved January 4, 2026, from --INVALID-LINK--

• Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods. (2023). Scientific Reports, 13, 2216. --INVALID-LINK--

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. (2017). Der Pharma Chemica, 9(12), 101-105. --INVALID-LINK--

• TLC–Densitometric Analysis of Selected 5-Nitroimidazoles. (2021). Processes, 9(1), 133. --INVALID-LINK--

References

• 1. Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Theoretical Study on the Degradation Mechanism, Kinetics, and Ecotoxicity of Metronidazole (MNZ) in •OH- and SO4•−-Assisted Advanced Oxidation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. matrixscientific.com [matrixscientific.com]
• 6. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]
• 9. Stability of Metronidazole and Its Complexes with Silver(I) Salts under Various Stress Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. rjptonline.org [rjptonline.org]
• 14. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

Welcome to the technical support center for the synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and provide in-depth, field-proven solutions to help you minimize impurities and optimize your synthetic outcomes. Our approach is built on explaining the "why" behind each step, ensuring you have the foundational knowledge to adapt and troubleshoot effectively.

I. Understanding the Synthetic Landscape

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole is typically approached via the electrophilic bromination of the precursor, 1-methyl-4-nitro-1H-imidazole. While seemingly straightforward, this reaction is prone to several issues that can lead to a complex mixture of products and purification challenges. The primary sources of impurities stem from a lack of regioselectivity during bromination and over-bromination.

The core of the challenge lies in the electronic nature of the 1-methyl-4-nitro-1H-imidazole ring. The nitro group at the 4-position is a strong electron-withdrawing group, which deactivates the imidazole ring towards electrophilic substitution. However, substitution is still possible, primarily at the C5 and C2 positions. The methyl group at the N1 position provides some activation and steric influence. Controlling the reaction conditions is therefore paramount to selectively functionalize the C5 position while avoiding reaction at other sites.

II. Troubleshooting Guide: Common Issues & Solutions

This section is formatted as a series of common problems you might encounter during the synthesis, followed by a detailed explanation of the cause and a step-by-step guide to resolving the issue.

Problem 1: My final product is contaminated with a significant amount of an isomeric byproduct.

Q: After bromination, my NMR/HPLC analysis shows two major products with very similar properties. How can I confirm the presence of an isomer and prevent its formation?

A: This is the most common issue in this synthesis and is almost certainly due to a lack of regioselectivity, leading to the formation of the undesired 4-bromo-1-methyl-5-nitro-1H-imidazole isomer alongside your target 5-bromo product.

• Causality Explained: The electronic properties of the 1-methyl-4-nitro-1H-imidazole ring allow for electrophilic attack at both the C5 and C2 positions. While the C5 position is generally favored, suboptimal reaction conditions can lead to significant amounts of the C4-bromo isomer (which, due to tautomerization possibilities in the unmethylated precursor, is mechanistically linked to substitution at other positions in related syntheses). The choice of brominating agent and solvent system plays a critical role in directing the substitution. For instance, bulkier brominating agents may favor the less sterically hindered position.[1]

• Troubleshooting & Optimization Workflow:

  Caption: Workflow for addressing isomeric impurity formation.

• Recommended Actions & Protocols:

  • Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often preferred over elemental bromine (Br₂) for improved regioselectivity in similar systems.[2] The bulkier nature of NBS can sterically hinder attack at less accessible positions.

  • Solvent Selection: The polarity of the solvent can influence the reaction pathway. In some cases, less polar solvents like dioxane or chloroform can enhance selectivity compared to more polar solvents like acetic acid or DMF.

  • Temperature Control: Perform the bromination at low temperatures (e.g., 0 °C to -10 °C). Lowering the temperature can increase the kinetic preference for the desired isomer.[1]

  • Stoichiometry: Use a carefully controlled stoichiometry, typically 1.0 to 1.1 equivalents of the brominating agent. An excess can lead to di-bromination (see Problem 2).

Problem 2: My mass spectrometry results show a peak corresponding to a di-brominated product.

Q: I'm observing a product with a mass significantly higher than my target, consistent with the addition of two bromine atoms. How do I prevent this over-bromination?

A: This indicates the formation of a di-brominated byproduct, likely 2,5-dibromo-1-methyl-4-nitro-1H-imidazole. This occurs when the reaction conditions are too harsh or when an excess of the brominating agent is used.

• Causality Explained: After the first bromination at the C5 position, the imidazole ring is further deactivated. However, under forcing conditions (e.g., high temperature, excess brominating agent), a second electrophilic substitution can occur at the next most reactive site, the C2 position. This is a common issue in the halogenation of imidazole rings.[3]

• Recommended Actions & Protocols:

  • Strict Stoichiometric Control: Ensure that no more than 1.05 equivalents of the brominating agent (e.g., NBS) are used. This is the most critical factor in preventing di-bromination.

  • Slow Addition: Add the brominating agent slowly and portion-wise, or as a solution via a syringe pump, to the reaction mixture. This maintains a low instantaneous concentration of the electrophile, favoring mono-substitution.

  • Reaction Monitoring: Monitor the reaction closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction as soon as the starting material is consumed to prevent the formation of the di-brominated product.

Parameter	Recommendation for Mono-bromination	Rationale
Brominating Agent	N-Bromosuccinimide (NBS)	Offers better handling and often improved selectivity over Br₂.
Equivalents of Agent	1.0 - 1.05 eq.	Minimizes the chance of a second bromination event.
Temperature	0 °C to room temperature	Avoids providing excess energy for the second, more difficult substitution.
Addition Method	Slow, portion-wise addition	Prevents localized high concentrations of the brominating agent.

Problem 3: My final product has poor purity, and purification by recrystallization is ineffective.

Q: I have a mixture of the starting material, the desired product, and the bromo-isomer. Simple recrystallization does not seem to separate them. What should I do?

A: This is a common scenario when isomeric impurities are present, as their similar physical properties (polarity, solubility) make separation by recrystallization challenging. The solution is to employ column chromatography.

• Causality Explained: Isomers often have very similar polarities and crystal lattice packing energies, making them co-crystallize or have comparable solubilities in common solvents. This necessitates a separation technique with higher resolving power, such as silica gel chromatography.

• Recommended Protocol: Column Chromatography

  • Stationary Phase: Use standard silica gel (60 Å, 230-400 mesh).

  • Mobile Phase (Eluent): A gradient elution is highly recommended. The polarity difference between the starting material, the desired product, and the isomer is often subtle.

    • Start with a low-polarity mobile phase, such as 95:5 Hexane:Ethyl Acetate.

    • Gradually increase the polarity by increasing the proportion of Ethyl Acetate.

    • The starting material (1-methyl-4-nitro-1H-imidazole) is the most polar and will elute last. The bromo-isomers will elute earlier. The 5-bromo isomer is often slightly more polar than the 4-bromo isomer, but this must be confirmed by TLC analysis.

  • Fraction Collection: Collect small fractions and analyze them by TLC or HPLC to identify the pure fractions containing the desired product. An established HPLC method for related nitroimidazoles uses a C18 column with a mobile phase of methanol and acidified water, which can be adapted for analysis.[4][5]

III. Frequently Asked Questions (FAQs)

Q1: What is the best synthetic route to the precursor, 1-methyl-4-nitro-1H-imidazole? A: The most reliable method is the direct N-alkylation of 4-nitroimidazole. A study by Hakmaoui et al. (2022) demonstrated a regioselective synthesis using an alkylating agent (like methyl iodide or dimethyl sulfate) with a base such as potassium carbonate (K₂CO₃) in a solvent like acetonitrile, often with moderate heating (e.g., 60°C) to improve yield and reaction rate.[6][7] This method favors alkylation at the N1 position for 4-nitroimidazole.[6][7]

Q2: Can I perform a nitration on 5-bromo-1-methyl-1H-imidazole instead? A: While chemically plausible, this route is often less desirable. Nitration reactions on substituted imidazoles can also suffer from a lack of regioselectivity and can produce multiple nitrated isomers, further complicating the purification process. The electron-directing effects would need to be carefully considered. The bromination of a pre-existing nitro-imidazole is generally the more controlled and reported route.

Q3: How can I confirm the identity of my final product and its impurities? A: A combination of analytical techniques is essential:

• ¹H NMR: The chemical shifts of the imidazole ring protons will be distinct for the 5-bromo and 4-bromo isomers.

• Mass Spectrometry (MS): This will confirm the molecular weight of your product and help identify impurities like the di-brominated species or unreacted starting material.

• HPLC: A well-developed HPLC method can resolve the different components in your mixture and allow for quantification of purity.[4][5]

Q4: Are there any safety considerations for this synthesis? A: Yes. Brominating agents like Br₂ and NBS are corrosive and toxic; handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE). Nitroaromatic compounds can be energetic and should be handled with care, avoiding high temperatures and mechanical shock. Always consult the Safety Data Sheet (SDS) for all reagents used.

IV. Key Synthetic Pathway Overview

Caption: Overall synthetic and purification workflow.

V. References

• Dennis, R. N., Karkhanis, D. W., & Ward, D. G. (1983). Synthesis and Reactions of Brominated 2-Nitroimidazoles. Journal of the Chemical Society, Perkin Transactions 1, 1911-1916. Available at: [Link]

• SIELC Technologies (n.d.). Separation of 2-Bromo-4-nitro-1H-imidazole on Newcrom R1 HPLC column. Available at: [Link]

• Mosleh, I. M., Al-Qaisi, J. A., & Taha, M. O. (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Molecules, 14(8), 2758-2767. Available at: [Link]

• Li, Y., Wang, Y., Zhang, Y., Jin, Y., & Wang, Q. (2022). Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods. BMC Chemistry, 16(1), 1-13. Available at: [Link]

• Letafat, B., Emami, S., Aliabadi, A., Mohammadhosseini, N., Moshafi, M. H., Asadipour, A., ... & Foroumadi, A. (2008). Synthesis and in-vitro antibacterial activity of 5-substituted 1-methyl-4-nitro-1H-imidazoles. Archiv der Pharmazie, 341(8), 497-501. Available at: [Link]

• Foroumadi, A., Rineh, A., Emami, S., Siavoshi, F., Massoumi, A., & Shafiee, A. (2014). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Brieflands, 4(2), 1-7. Available at: [Link]

• Wang, J., Lv, Y., Cai, Z., & Wang, Y. (2018). Confirmatory Analysis of Nitroimidazoles and Hydroxy Metabolites in Honey by Dispersive-Solid Phase Extraction and Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry. Molecules, 23(12), 3326. Available at: [Link]

• SIELC Technologies (n.d.). HPLC Method for Analysis of Mixture of Nitroimidazole Antibiotics on Newcrom Type Columns. Available at: [Link]

• Cruz-Vera, M., & Lucena, R. (2011). Analytical methodologies for the determination of nitroimidazole residues in biological and environmental liquid samples: a review. Analytical and bioanalytical chemistry, 399(3), 977-991. Available at: [Link]

• Hakmaoui, Y., Asserne, F., El Haib, A., El Ajlaoui, R., Abouricha, S., & Rakib, E. M. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16. Available at: [Link]

• MDPI (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Available at: [Link]

• ResearchGate (2015). Preparation and Reactions of Bromo-2-nitro- and Bromo-2-aminoimidazoles. Available at: [Link]

• Zhang, W., & Wu, W. (2017). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules, 22(1), 109. Available at: [Link]

• ResearchGate (n.d.). DETERMINATION OF NITROIMIDAZOLES USING GC/MS, GC/NCI AND GC/MS/MS. Available at: [Link]

• NIH (2014). Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Available at: [Link]

• ResearchGate (2022). Study of the alkylation of 4-nitroimidazole at room temperature. Available at: [Link]

• ResearchGate (2009). New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Available at: [Link]

• Der Pharma Chemica (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Available at: [Link]

• PubChem (n.d.). 4-Bromo-5-nitro-1H-imidazole. Available at: [Link]

• ResearchGate (2021). An Improved Kilogram-Scale Synthesis of 2-Bromo-4-nitro-1H-imidazole: A Key Building Block of Nitroimidazole Drugs. Available at: [Link]

• ResearchGate (2018). Determination of 5-nitroimidazoles in various types of matrices using molecular imprinted polymer purification. Available at: [Link]

Sources

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• 4. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods - PMC [pmc.ncbi.nlm.nih.gov]
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5-Bromo-1-methyl-4-nitro-1H-imidazole reaction scale-up challenges

Introduction: Bridging the Gap from Bench to Bulk

5-Bromo-1-methyl-4-nitro-1H-imidazole is a pivotal building block in the synthesis of advanced pharmaceutical intermediates, notably within the nitroimidazole class of therapeutics active against anaerobic bacteria and parasites.[1][2][3] While its synthesis at the laboratory scale is well-documented, transitioning to pilot or manufacturing scale introduces significant challenges. These challenges are rooted in the inherent thermodynamics of the nitration reaction, potential for runaway reactions, complex impurity profiles, and the stringent demands of process safety and regulatory compliance.[4][5]

This guide is designed to serve as a first line of technical support for researchers, process chemists, and manufacturing professionals. It provides field-proven insights and troubleshooting methodologies to navigate the common pitfalls encountered during the scale-up of this synthesis. Our approach is grounded in the principles of Quality by Design (QbD), emphasizing a deep understanding of the process to ensure safety, reproducibility, and quality from the outset.[5][6]

Troubleshooting Guide: On-the-Fly Problem Solving

This section addresses specific, acute issues that may arise during your scale-up experiments.

Question 1: My reaction yield is significantly lower than the lab-scale model, and in-process controls show starting material remains even after extended reaction time. What's going on?

Answer: This is a classic scale-up issue often tied to mass and heat transfer limitations.

• Causality Explained: The nitration of the imidazole ring using a mixed acid system (HNO₃/H₂SO₄) is a highly exothermic electrophilic aromatic substitution.[4][7] At the lab scale, a flask's high surface-area-to-volume ratio allows for efficient heat dissipation. As you scale up, the volume increases cubically while the surface area increases squarely, leading to inefficient heat removal. To prevent a dangerous temperature spike, you likely slowed the addition of the nitrating agent or used more aggressive cooling. This change in the temperature profile can significantly slow the reaction kinetics, leading to an incomplete reaction. Furthermore, inadequate mixing in a large reactor can create localized "hot spots" where the reaction proceeds rapidly and other zones that are too cold and reagent-starved.

• Troubleshooting Protocol:

  • Verify Thermal Profile: Ensure your reactor's thermocouple is accurately placed to measure the bulk internal temperature, not the jacket temperature. Compare the batch temperature profile against your lab-scale runs.

  • Assess Mixing Efficiency: The Reynolds number for your scaled-up process should be sufficient to ensure a turbulent, homogenous mixing regime. If you are seeing unreacted starting material, it's a strong indicator of poor mixing. Consider increasing the agitation speed (RPM) or evaluating a different impeller design (e.g., a pitched-blade turbine for better axial flow).

  • Re-evaluate Addition Rate: Instead of a single, slow addition rate, consider a "feed-on-demand" approach where the nitrating agent is added at a rate that maintains a target temperature (e.g., 10-20 °C).[7] This ensures the reaction proceeds at a consistent, controlled rate.

  • Analytical Checkpoint: Pull a sample and quench it in a cooled, buffered aqueous solution. Extract the organic components and analyze via HPLC to confirm the ratio of starting material to product. Do not rely solely on TLC at this stage, as it may not be quantitative enough to make critical process decisions.

Question 2: My final product is a dark-brown solid, not the expected light-yellow crystals. HPLC shows acceptable purity, but the color is a problem. What causes this and how can I fix it?

Answer: The dark coloration is almost certainly due to thermal degradation and the presence of residual nitrogen oxides (NOx).

• Causality Explained: The nitration reaction can produce nitrogen oxide byproducts (N₂O₄, NO₂), especially if localized overheating occurs.[4] These species can remain dissolved in the reaction mixture and, during workup and isolation, can lead to the formation of colored impurities. The imidazole ring itself can also be susceptible to oxidative degradation under harsh nitrating conditions, forming polymeric, colored byproducts.

• Troubleshooting Protocol:

  • Inert Atmosphere: Ensure the reaction is conducted under an inert atmosphere (e.g., Nitrogen). This helps to purge evolved NOx gases from the reactor headspace.

  • Improved Quench Procedure: The quench step is critical. Instead of pouring the reaction mass onto ice, consider a "reverse quench" by slowly adding the acidic reaction mixture to a large volume of vigorously stirred, chilled water or a dilute bicarbonate solution. This provides better temperature control and helps to neutralize acidic species more effectively.

  • Introduce a "Degassing" Step: Before quenching, consider sparging the reaction mixture with a gentle stream of nitrogen for 30-60 minutes at a controlled temperature (e.g., 20-25 °C) to help remove dissolved NOx.

  • Purification Tweak: During workup, include a wash step with a dilute solution of a reducing agent like sodium bisulfite (NaHSO₃) or sodium sulfite (Na₂SO₃). This will quench residual oxidizing species and can significantly improve the product's color.[8]

  • Recrystallization Solvent: If the color persists, re-evaluate your recrystallization solvent system. A solvent system that is too aggressive or requires high temperatures may be causing degradation. Experiment with mixed solvent systems (e.g., Ethanol/Water, Isopropanol/Heptane) to find conditions that allow for crystallization at a lower temperature.[9]

Frequently Asked Questions (FAQs)

Q1: What are the absolute primary safety concerns when scaling up this nitration?

A1: The two paramount safety concerns are thermal runaway and the evolution of toxic gases .

• Thermal Runaway: The nitration of imidazoles is highly exothermic.[4] If cooling fails or the addition of nitric acid is too rapid, the reaction rate can accelerate uncontrollably. This increases the temperature, which further accelerates the reaction rate, creating a dangerous feedback loop that can lead to over-pressurization and reactor failure. A Differential Scanning Calorimetry (DSC) analysis is mandatory before scale-up to understand the thermal profile, onset temperature of decomposition, and the total energy release.[10]

• Gas Evolution: The reaction generates toxic nitrogen oxides (NOx).[4] At scale, the volume of these gases can be significant. The reactor must be equipped with an appropriately sized vent connected to a scrubber system (e.g., containing a caustic solution) to neutralize these acidic and toxic fumes before they are released.

Q2: How should I approach process monitoring? Can I still use TLC?

A2: While TLC is an excellent tool for initial lab development, it is not sufficient for scale-up. You must transition to a quantitative analytical method, primarily High-Performance Liquid Chromatography (HPLC) .

• Why HPLC? HPLC provides quantitative data on the consumption of starting materials, the formation of the product, and, crucially, the formation and concentration of byproducts and impurities.[11] This data is essential for making informed decisions about reaction endpoints, process deviations, and for building a robust data package for regulatory filings.[5]

• In-Process Controls (IPCs): Establish clear IPC specifications. For example, "Reaction is considered complete when the starting material peak area is <1.0% by HPLC." Samples should be taken at defined intervals, properly quenched, and analyzed promptly.

Q3: What are the Critical Process Parameters (CPPs) I need to control?

A3: Based on Quality by Design (QbD) principles, the key CPPs for this reaction are:

• Temperature: The most critical parameter for controlling both reaction rate and impurity formation.

• Reagent Addition Rate: Directly impacts the rate of heat generation.

• Agitation Speed: Ensures homogeneity and efficient heat transfer.

• Concentration: Affects reaction kinetics and can influence the solubility of intermediates and products.

• Quench Temperature and Rate: Critical for stopping the reaction cleanly and ensuring safe handling.

Q4: What are the primary regulatory considerations for scaling up this process for a pharmaceutical intermediate?

A4: When scaling up a process intended for pharmaceutical use, you transition into the world of Good Manufacturing Practices (GMP). Key considerations include:

• Process Validation: You must demonstrate that the process is robust and consistently produces a product of the required quality.[6]

• Impurity Profiling: All impurities present at a level of 0.10% or higher must be identified, and potentially qualified through toxicological studies. This includes starting materials, reagents, byproducts, and degradants.[12]

• Documentation: Every step of the process, from raw material receipt to final product testing, must be meticulously documented in batch records.[13]

• Comparability: If you make significant changes to the process during scale-up, you may need to perform a comparability study to prove that the material produced by the new process is equivalent to the material used in earlier clinical studies.[14]

Key Impurities & Control Strategies

Impurity Name	Potential Source	Control Strategy
Di-nitro Imidazole	Excess nitrating agent; high reaction temperature.	Strictly control stoichiometry of nitric acid. Maintain low reaction temperature.
Isomeric Byproducts	Lack of regioselectivity in the nitration step.	Precise temperature control is key; lower temperatures often favor the desired isomer.
Oxidative Degradants	Localized overheating; presence of NOx.	Improve mixing and heat transfer; use an inert atmosphere; add a reducing agent during workup.[4][8]
Residual Solvents	Inefficient drying.	Validate drying process (temperature, vacuum, time) using Loss on Drying (LOD) and GC-HS analysis.

Visualized Workflows and Logic

Troubleshooting Impurity Formation: A Decision Tree

This diagram provides a logical path for diagnosing and addressing common impurity issues identified via HPLC analysis.

Caption: Decision tree for troubleshooting impurity formation.

Scale-Up Manufacturing Process Flow

This diagram illustrates the key unit operations in a typical scaled-up manufacturing campaign for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Caption: High-level process flow for scaled-up synthesis.

Mandatory Protocol: Thermal Hazard Assessment

Objective: To determine the thermal stability and potential for runaway reaction of the 5-Bromo-1-methyl-4-nitro-1H-imidazole synthesis before scaling beyond 1 L. This protocol is a non-negotiable safety gate.

Methodology: Differential Scanning Calorimetry (DSC).

Step-by-Step Protocol:

• Sample Preparation:

  • Carefully prepare a sample that accurately represents the reaction mixture at its most concentrated state (typically after all reagents have been added, before the quench).

  • Accurately weigh 5-10 mg of the mixture into a high-pressure stainless steel DSC pan. Using high-pressure pans is critical to contain any evolved gases and obtain accurate enthalpy data.[10]

  • Prepare a second, identical sample for a duplicate run to ensure reproducibility.

• Instrument Setup:

  • Calibrate the DSC instrument for temperature and enthalpy using an indium standard.

  • Set the temperature program to ramp from ambient temperature (e.g., 25 °C) to a high temperature (e.g., 350 °C) at a heating rate of 2-5 °C/min. A slow heating rate provides better resolution for the onset temperature.

• Data Acquisition:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Begin the temperature program and record the heat flow as a function of temperature.

• Data Analysis:

  • Identify Onset Temperature (T_onset): Determine the temperature at which the exothermic decomposition begins. This is the most critical piece of data.

  • Calculate Heat of Decomposition (ΔH_d): Integrate the area under the exothermic peak to determine the total energy released during decomposition.

  • Safety Assessment:

    • The Maximum Temperature of the Synthesis Reaction (MTSR) must be significantly lower than the T_onset. A safety margin of at least 50-100 °C is recommended.

    • If the ΔH_d is high (typically >100 J/g), the reaction is considered energetically hazardous, and additional engineering controls (e.g., a quench system, rupture discs) are required for scale-up.

• Documentation:

  • Thoroughly document all results, including the thermograms, T_onset, and ΔH_d values, in a formal process safety report. This report is a prerequisite for approval to scale up the reaction.

References

• US Patent 4209631A - Process for the safe nitration of 2-methylimidazole. (1980). Google Patents.

• An Improved Kilogram-Scale Synthesis of 2-Bromo-4-nitro-1H-imidazole: A Key Building Block of Nitroimidazole Drugs | Request PDF. (2013). ResearchGate. Retrieved from [Link]

• Vetrichelvan, M., et al. (2023). Cost-Effective and Scalable Synthesis of 4-Bromo-1,2-dimethyl-1H-imidazole. SynOpen, 7, 496–500. Retrieved from [Link]

• US Patent 3487087A - Nitration of imidazoles. (1969). Google Patents.

• Summary of Process Development Work on TB Drug Pretomanid. (2023). Medicines for All Institute (M4ALL) - Virginia Commonwealth University. Retrieved from [Link]

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• An Improved Kilogram-Scale Synthesis of 2-Bromo-4-nitro-1H-imidazole: A Key Building Block of Nitroimidazole Drugs. (2013). GOV.UK. Retrieved from [Link]

• Novikov, S. S., et al. (1970). Nitration of imidazoles with various nitrating agents. Chemistry of Heterocyclic Compounds, 6(4), 465-469. Retrieved from [Link]

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• Regulatory Considerations for Scale Up. (2023). YouTube. Retrieved from [Link]

• Separation of 2-Bromo-4-nitro-1H-imidazole on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

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• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. (2012). Der Pharma Chemica, 4(3), 1033-1039. Retrieved from [Link]

• Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. (2022). Molecules, 27(15), 4933. Retrieved from [Link]

• 4-Bromo-5-nitro-1H-imidazole. (n.d.). PubChem. Retrieved from [Link]

• Method for preparing 1-substituted-4-nitroimidazole compound. (2013). European Patent Office - EP 2644599 A1.

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. (2012). ResearchGate. Retrieved from [Link]

• Manufacturing Scale-Up of Drugs and Biologics. (n.d.). NIH SEED Office. Retrieved from [Link]

• WO2007134187A2 - Processes for nitration of n-substituted imidazoles. (2007). Google Patents.

• 5-Bromo-4-Nitro-1H-Imidazole | CAS 6963-65-1. (n.d.). Veeprho. Retrieved from [Link]

• New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. (2011). Molecules, 16(12), 10450-10461. Retrieved from [Link]

• Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. (2019). Organic Process Research & Development, 24(1), 66-74. Retrieved from [Link]

• Synthesis of some 2-methyl-5-nitroimidazole derivatives as potential antimicrobial agents. (2011). Journal of Chemical and Pharmaceutical Research, 3(1), 313-319. Retrieved from [Link]

• CAS No : 6963-65-1 | Product Name : 5-Bromo-4-nitro-1H-imidazole. (n.d.). Pharmaffiliates. Retrieved from [Link]

• CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-. (2019). Google Patents.

• US FDA Scrutinizes Process Risks After Nitrosamines Found In ARBs. (2019). Pink Sheet. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Bromo-Nitro-Imidazole Isomers: A Comparative Analysis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of 5-Bromo-1-methyl-4-nitro-1H-imidazole and its key structural isomers. We will delve into the nuances of their synthesis, physicochemical properties, and the impact of isomeric differences on chemical reactivity and potential applications, supported by experimental data and established scientific principles.

Introduction: The Nitroimidazole Scaffold in Drug Discovery

Nitroimidazoles are a cornerstone class of synthetic antimicrobial agents, distinguished by a nitro group on an imidazole ring.[1] First identified in the 1950s with the discovery of azomycin (2-nitroimidazole), this scaffold has yielded numerous life-saving drugs.[2] Their mechanism of action is elegant yet potent: they are prodrugs that undergo bioreductive activation within anaerobic bacteria or protozoa.[1][3] This reduction process generates radical species that are toxic to the cell, primarily by disrupting DNA and inhibiting protein synthesis, leading to cell death.[3][4]

This unique mechanism grants them a broad spectrum of activity against anaerobic bacteria (like Bacteroides fragilis and Clostridium difficile), protozoa (Trichomonas vaginalis, Giardia lamblia), and even mycobacteria, making them vital in treating a range of conditions from gastrointestinal infections to tuberculosis.[3][4][5][6] The strategic placement of substituents, such as bromine atoms and methyl groups, profoundly influences the compound's stability, lipophilicity, and electronic properties, thereby modulating its pharmacokinetic and pharmacodynamic profile. Understanding the distinct characteristics of each isomer is therefore critical for rational drug design and development.[7]

Structural Isomerism: More Than Just a Rearrangement

Constitutional isomers, such as the various bromo-nitro-imidazole derivatives, share the same molecular formula but differ in the connectivity of their atoms. In the context of the 1-methyl-bromo-nitro-imidazole core, the relative positions of the bromo and nitro groups on the imidazole ring dictate the molecule's electronic landscape and, consequently, its chemical behavior.

The diagram below illustrates the primary isomers discussed in this guide, highlighting the positional differences of the bromo and nitro substituents relative to the N-methyl group.

Caption: Key structural isomers of bromo-nitro-imidazoles.

Physicochemical Properties: A Comparative Overview

The seemingly minor shift in substituent positions leads to measurable differences in physical properties like melting point and polarity, which can influence solubility and formulation characteristics.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	CAS Number
5-Bromo-1-methyl-4-nitro-1H-imidazole	C₄H₄BrN₃O₂	205.997	Not specified	933-87-9
4-Bromo-5-nitro-1H-imidazole	C₃H₂BrN₃O₂	191.97	281-282 (dec.)	6963-65-1[8][9][10][11][12]
2-Bromo-4-nitro-1H-imidazole	C₃H₂BrN₃O₂	191.97	Not specified	4003-36-5[13]
4-Bromo-2-nitro-1H-imidazole	C₃H₂BrN₃O₂	191.97	Not specified	60978-29-2[14]
4,5-Dibromo-2-nitroimidazole	C₃HBr₂N₃O₂	270.87	Not specified	6154-30-9[15]

Synthesis and Reactivity: A Tale of Two Isomers

The synthesis of specific bromo-nitro-imidazole isomers requires careful control of reaction conditions to achieve the desired regioselectivity. The electron-withdrawing nature of the nitro group deactivates the imidazole ring to electrophilic substitution, while also influencing the direction of incoming substituents.

The Target Compound: 5-Bromo-1-methyl-4-nitro-1H-imidazole

The synthesis of this isomer typically starts from a pre-functionalized imidazole ring. While specific synthesis routes for this exact isomer are not detailed in the provided search results, a plausible route can be inferred from general imidazole chemistry. One common strategy involves the nitration of a bromo-imidazole precursor. For instance, starting with 5-Bromo-1-methyl-1H-imidazole, a nitrating agent could be used to introduce the nitro group at the 4-position. The pre-existing methyl and bromo groups would direct the nitration.

The N-H Precursor: 5-Bromo-4-nitro-1H-imidazole

A well-documented synthesis for the N-unsubstituted analog involves the direct nitration of 4-Bromo-1H-imidazole.[8][12][16] The strongly acidic conditions (nitric and sulfuric acid) and high temperature are necessary to overcome the deactivating effect of the bromine atom and achieve nitration.[8][16]

Experimental Protocol: Synthesis of 5-Bromo-4-nitro-1H-imidazole [8][16]

• Reaction Setup: To a flask containing 20 mL of concentrated sulfuric acid, add 2.0 g (13.6 mmol) of 4-Bromo-1H-imidazole with stirring.

• Nitration: Carefully add 0.947 mL (14.96 mmol) of concentrated nitric acid to the mixture.

  • Causality: Sulfuric acid acts as both a solvent and a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active agent for aromatic nitration.

• Heating: Heat the reaction mixture to 110°C for 1 hour.

  • Causality: The elevated temperature provides the necessary activation energy for the electrophilic substitution to occur on the deactivated imidazole ring.

• Workup: After cooling the reaction to room temperature (25°C), slowly pour the mixture into 200 mL of ice water.

  • Causality: This step quenches the reaction and precipitates the product, which has low solubility in water.

• Isolation: Collect the resulting white precipitate by filtration. This yields 5-bromo-4-nitroimidazole (Expected yield: ~87%).[16]

• Characterization: The product can be characterized by Mass Spectrometry (ESI- m/z 191 [M-H]⁻) and ¹H NMR (300 MHz, DMSO-d6) δ 7.99 (s, 1H).[8][16]

Key Isomer: 2-Bromo-4-nitro-1H-imidazole

This isomer is a crucial building block for advanced nitroimidazole drugs like pretomanid.[17][18] Its synthesis highlights a different strategy: dibromination followed by selective debromination.[17][18] This multi-step process is required because direct monobromination at the 2-position of 4-nitroimidazole is challenging.

Caption: General workflow for synthesizing 2-bromo-4-nitroimidazole.[17]

Differential Reactivity

The position of the nitro group is the primary determinant of the molecule's reactivity.

• Nucleophilic Substitution: A nitro group at the 4- or 2-position strongly activates adjacent bromine atoms (at positions 5 or a halogen at 2) towards nucleophilic aromatic substitution. This is because the electron-withdrawing nitro group can stabilize the negative charge of the Meisenheimer complex intermediate. In contrast, a nitro group at the 5-position has a less pronounced activating effect on a bromine at the 4-position.

• Acidity: The N-H proton of N-unsubstituted nitroimidazoles is acidic. The position of the nitro group influences the pKa. An adjacent nitro group generally increases the acidity of the N-H proton, facilitating deprotonation and subsequent N-alkylation reactions.[19]

Biological Activity: The Impact of Isomeric Structure

While direct comparative biological data for all bromo-nitro-imidazole isomers is scarce in the provided results, we can infer activity trends from related compounds. The nitroimidazole core is essential for the antimicrobial mechanism of action.[20] However, the overall molecular structure, including the position of the bromo and methyl groups, fine-tunes the compound's potency, spectrum of activity, and toxicity.

Studies on related 1-methyl-4-nitroimidazoles have shown potent antiparasitic activity against Entamoeba histolytica and Giardia intestinalis.[21][22][23] For example, in a series of 5-aryl-1-methyl-4-nitroimidazoles, the nature and position of substituents on the aryl ring led to significant variations in activity, with some derivatives showing potency several times that of the standard drug, metronidazole.[21][22] This underscores that modifications at the 5-position of the 1-methyl-4-nitroimidazole scaffold can dramatically enhance biological efficacy. It is plausible that a bromine atom at this position, as in 5-Bromo-1-methyl-4-nitro-1H-imidazole, would likewise confer significant biological activity, warranting further investigation.

More broadly, functionalized 4-nitroimidazoles have been synthesized and tested for anticancer, antibacterial, and antituberculosis activities, with some derivatives showing potent inhibition of cancer cell lines and various bacterial strains, including MRSA and Mycobacterium tuberculosis.[24][25]

Conclusion for the Field Professional

The choice between 5-Bromo-1-methyl-4-nitro-1H-imidazole and its isomers is not arbitrary; it is a strategic decision rooted in chemical principles and desired outcomes.

• For Synthetic Chemists: 5-Bromo-1-methyl-4-nitro-1H-imidazole and its isomers serve as versatile intermediates. The differential reactivity of the C-Br bond, dictated by the nitro group's position, allows for regioselective functionalization via nucleophilic substitution or cross-coupling reactions (e.g., Suzuki coupling).[21]

• For Medicinal Chemists: The isomeric arrangement is a critical parameter for optimizing drug-like properties. The position of the bromine atom can influence lipophilicity, metabolic stability, and interaction with biological targets. As demonstrated in related series, modifications at the 5-position of a 1-methyl-4-nitroimidazole are a promising avenue for developing novel anti-infective and anticancer agents.[21][24]

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A Comparative Guide to the Efficacy of 5-Substituted 1-Methyl-4-Nitro-1H-Imidazole Derivatives and Metronidazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, evidence-based comparison of a promising class of antimicrobial compounds—5-substituted 1-methyl-4-nitro-1H-imidazole derivatives—against the clinical mainstay, metronidazole. While direct, comprehensive data on the specific 5-bromo derivative is limited in publicly accessible literature, sufficient experimental data exists for closely related 5-substituted analogs. This guide will synthesize this available data to evaluate their potential as next-generation antimicrobial agents, focusing on mechanism, efficacy, and the rationale behind their development.

Introduction: The Need to Innovate Beyond Metronidazole

Metronidazole, a 5-nitroimidazole prodrug, has been a cornerstone for treating infections caused by anaerobic bacteria and protozoa for over six decades.[1][2] Its efficacy relies on a unique mechanism of action: the nitro group is reduced within low-oxygen environments by microbial enzymes like pyruvate:ferredoxin oxidoreductase (PFOR), creating cytotoxic nitroso radicals that disrupt DNA synthesis and lead to cell death.[3][4][5] This selective activation in anaerobic cells is the key to its success.

However, the extensive use of metronidazole has led to a predictable and growing challenge: antimicrobial resistance.[1][3] Resistance mechanisms are complex and include reduced drug activation (e.g., via downregulation of PFOR) and enzymatic inactivation of the drug.[1] This clinical reality necessitates the exploration of new nitroimidazole derivatives designed to overcome these limitations.

The 1-methyl-4-nitro-1H-imidazole scaffold represents a strategic starting point for such innovation. Modifications at the C5 position, such as the introduction of aryl or sulfonyl groups, can significantly alter the molecule's electronic properties, stability, and interaction with biological targets, potentially enhancing its efficacy, broadening its spectrum, or restoring activity against resistant strains.[6][7]

Mechanism of Action: A Shared Pathway with Key Differences

Both metronidazole and its 4-nitroimidazole isomers are prodrugs that require reductive activation to exert their antimicrobial effects.[2][4] The fundamental pathway remains the same, as illustrated below.

Caption: Reductive activation pathway of nitroimidazole prodrugs.

The critical difference lies in how substitutions at the C5 position of the 1-methyl-4-nitro-1H-imidazole ring influence this process. An electron-withdrawing group, for instance, can affect the redox potential of the nitro group, potentially making its reduction more or less favorable in different microbial species or even in strains with altered reductase activity. This modulation is the primary rationale for exploring derivatives as a strategy to combat metronidazole resistance.

Comparative Efficacy: Experimental Data

Direct comparisons from in-vitro studies provide the most objective measure of efficacy. The following data summarizes the Minimum Inhibitory Concentration (MIC) of various 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives against key pathogens compared to metronidazole.

Antibacterial Activity Against Helicobacter pylori

H. pylori infection is a major cause of gastric ulcers, and metronidazole resistance is a significant factor in treatment failure.[8] A study evaluating 5-substituted 1-methyl-4-nitro-1H-imidazoles demonstrated that certain derivatives possess significantly greater potency than metronidazole against clinical isolates of H. pylori.[6]

Compound	Substituent at C5 Position	MIC against H. pylori (μg/mL)[6]
Metronidazole (Reference)	-(CH₂)₂OH (on N1)	8
Derivative 10	-S-(2-aminothiazole)	2
Derivative 11	-SO₂-(2-aminothiazole)	2
1-methyl-4-nitro-5-(phenylsulfonyl)-1H-imidazole	-SO₂-Phenyl	≤8
Lower MIC values indicate higher efficacy.

Notably, derivatives 10 and 11 were four times more active than metronidazole against the tested H. pylori isolates.[6] This suggests that the addition of thiazole-containing moieties at the C5 position can substantially enhance antibacterial activity.

Antiparasitic Activity Against Entamoeba histolytica & Giardia intestinalis

Metronidazole is a first-line treatment for amebiasis and giardiasis. Research into 5-aryl-1-methyl-4-nitroimidazoles has shown that these derivatives can also exhibit potent antiparasitic activity, in some cases surpassing that of metronidazole.[7]

Compound	Substituent at C5 Position	IC₅₀ against E. histolytica & G. intestinalis (μM/mL)[7]
Metronidazole (Reference)	-(CH₂)₂OH (on N1)	~2.94 - 3.48 (Calculated from reported data)
5f: 5-(3-chlorophenyl)-1-methyl-4-nitro-1H-imidazole	3-Chlorophenyl	1.47
5a: 5-phenyl-1-methyl-4-nitro-1H-imidazole	Phenyl	1.72
5e: 5-(4-chlorophenyl)-1-methyl-4-nitro-1H-imidazole	4-Chlorophenyl	2.21
Lower IC₅₀ values indicate higher efficacy.

The derivative 5f , featuring a 3-chlorophenyl group at the C5 position, was twice as potent as metronidazole against both parasites.[7] Importantly, this increased activity was not associated with higher cytotoxicity, indicating a favorable therapeutic window.[7]

Experimental Protocols: Assessing Antimicrobial Susceptibility

To ensure the trustworthiness and reproducibility of efficacy data, standardized protocols are essential. The broth microdilution method is a gold-standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Protocol: Broth Microdilution MIC Assay

Objective: To determine the lowest concentration of a compound that visibly inhibits the growth of a microorganism.

Materials:

• 96-well microtiter plates

• Sterile microbial growth medium (e.g., Mueller-Hinton Broth for bacteria)

• Microbial inoculum, standardized to a specific turbidity (e.g., 0.5 McFarland standard)

• Test compounds (Metronidazole and derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (microbe, no drug) and negative control (broth, no microbe) wells

Methodology:

• Preparation of Drug Dilutions: Create a two-fold serial dilution of each test compound directly in the microtiter plate wells using the appropriate growth medium. Concentrations should span a clinically relevant range.

• Inoculation: Dilute the standardized microbial suspension in broth and add a fixed volume to each well (except the negative control) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Cover the plates and incubate under conditions appropriate for the test organism (e.g., 37°C for 18-24 hours for bacteria; anaerobic conditions for anaerobes).

• Reading Results: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the drug in which there is no visible growth. This can be confirmed by using a growth indicator dye (e.g., resazurin) or by reading absorbance on a plate reader.

Caption: Workflow for a standard Broth Microdilution MIC Assay.

Conclusion and Future Directions

The available evidence strongly suggests that 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives are a promising class of compounds that can exhibit superior antimicrobial and antiparasitic efficacy compared to metronidazole.[6][7] The introduction of aryl and sulfonyl-containing moieties at the C5 position has been shown to enhance activity against clinically relevant pathogens like H. pylori, E. histolytica, and G. intestinalis.

While these findings are encouraging, further research is required:

• Activity Against Resistant Strains: Head-to-head comparisons against well-characterized metronidazole-resistant strains are crucial to validate their potential to overcome clinical resistance.

• In-Vivo Efficacy: Promising in-vitro candidates must be advanced to animal models of infection to assess their pharmacokinetic profiles, safety, and efficacy in a biological system.

• Expanded Spectrum: The activity of these derivatives should be tested against a broader panel of anaerobic bacteria (e.g., Bacteroides fragilis, Clostridioides difficile) to fully understand their potential clinical utility.

The strategic chemical modification of the nitroimidazole scaffold, as demonstrated by these C5-substituted derivatives, represents a valid and fruitful path in the critical search for next-generation anaerobic antimicrobial agents.

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A Comparative Analysis of Synthetic Routes for 5-Bromo-1-methyl-4-nitro-1H-imidazole: A Guide for Researchers

The strategic synthesis of substituted nitroimidazoles is a cornerstone of medicinal chemistry, with compounds from this class forming the backbone of numerous therapeutic agents, particularly in the realms of antimicrobial and anticancer research. 5-Bromo-1-methyl-4-nitro-1H-imidazole is a key heterocyclic building block, offering multiple points for diversification in drug discovery programs. This guide provides a comparative analysis of plausible synthetic routes to this target molecule, offering in-depth technical insights and experimental protocols to aid researchers in selecting the most efficient and practical approach.

Introduction to the Synthetic Challenge

The synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole presents an interesting regiochemical challenge. The core imidazole ring is amenable to both electrophilic substitution and N-alkylation, but the directing effects of the substituents must be carefully considered to achieve the desired isomer. Two primary retrosynthetic disconnections are considered in this guide:

• Route A: Nitration of a pre-functionalized bromo-methyl-imidazole.

• Route B: Methylation of a bromo-nitro-imidazole precursor.

This analysis will delve into the mechanistic underpinnings, practical execution, and comparative merits of each route, providing researchers with the necessary information to make an informed decision based on factors such as yield, purity, scalability, and the availability of starting materials.

Route A: Nitration of 5-Bromo-1-methyl-1H-imidazole

This route commences with the commercially available 5-Bromo-1-methyl-1H-imidazole and introduces the nitro group in the final step.

Diagram of Synthetic Pathway - Route A

Caption: Synthetic pathway for Route A.

Mechanistic Considerations and Challenges

The key transformation in this route is the electrophilic nitration of the 1-methyl-5-bromo-1H-imidazole ring. The regiochemical outcome is governed by the directing effects of the existing substituents. The N-methyl group at position 1 is an activating group, directing electrophiles to the C2 and C5 positions, and to a lesser extent, the C4 position. The bromine atom at C5 is a deactivating group but is ortho-, para-directing in aromatic systems. In the context of the imidazole ring, it deactivates the ring towards electrophilic attack.

The C5 position is already substituted, and the C2 position is generally less reactive than C4 and C5 in electrophilic substitutions of imidazoles. Therefore, nitration is anticipated to occur at the C4 position. However, the deactivating effect of the bromine atom can lead to harsh reaction conditions being required, which may result in the formation of byproducts or decomposition. The potential for nitration at the C2 position, although less likely, cannot be entirely ruled out without specific experimental data. The primary challenge of this route is the lack of well-documented, high-yield procedures for the regioselective nitration of this specific substrate.

Experimental Protocol (Proposed)

This protocol is based on general procedures for the nitration of substituted imidazoles. Optimization would be required to maximize the yield of the desired product.

• Reaction Setup: In a three-necked flask equipped with a dropping funnel, thermometer, and magnetic stirrer, add concentrated sulfuric acid (98%).

• Cooling: Cool the flask in an ice-salt bath to 0-5 °C.

• Addition of Substrate: Slowly add 5-Bromo-1-methyl-1H-imidazole to the cooled sulfuric acid with stirring, ensuring the temperature does not exceed 10 °C.

• Nitration: To the resulting solution, add a mixture of concentrated nitric acid (65%) and concentrated sulfuric acid (98%) dropwise, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 1-2 hours, monitoring the reaction progress by TLC.

• Work-up: Carefully pour the reaction mixture onto crushed ice.

• Neutralization: Neutralize the acidic solution with a concentrated aqueous solution of sodium hydroxide or ammonium hydroxide to a pH of 7-8, keeping the temperature low.

• Isolation: The precipitated product is collected by filtration, washed with cold water, and dried. Further purification may be necessary using column chromatography or recrystallization.

Route B: Methylation of 5-Bromo-4-nitro-1H-imidazole

This arguably more reliable route involves the initial synthesis of a bromo-nitro-imidazole intermediate, followed by N-methylation.

Diagram of Synthetic Pathway - Route B

Caption: Synthetic pathway for Route B.

Mechanistic Considerations and Advantages

This route begins with the nitration of 4-bromo-1H-imidazole. The bromine atom directs the incoming nitro group to the adjacent C5 position, and a well-established protocol for this transformation exists with a high reported yield of 87%.[1][2][3]

The subsequent N-methylation of 5-bromo-4-nitro-1H-imidazole is the critical step. The imidazole anion, formed upon deprotonation by a base, can be alkylated at either N1 or N3. However, the electron-withdrawing nitro group at the C4 position significantly increases the acidity of the proton at the N1 position. This makes the N1 position the more likely site of deprotonation and subsequent methylation, leading to the desired 1-methyl-4-nitro isomer. Studies on the alkylation of 4-nitroimidazole have shown a preference for N1 substitution.[4][5] This regiochemical control is a significant advantage of Route B over Route A.

Experimental Protocols

Step 1: Synthesis of 5-Bromo-4-nitro-1H-imidazole [1][2][3]

• Reaction Setup: In a round-bottom flask, combine 4-bromo-1H-imidazole (2.0 g, 13.6 mmol) with concentrated sulfuric acid (20 mL).

• Addition of Nitrating Agent: To this mixture, add concentrated nitric acid (0.947 mL, 14.96 mmol).

• Heating: Heat the reaction mixture to 110°C for 1 hour.

• Work-up: After completion, cool the mixture to room temperature and slowly pour it into 200 mL of ice water.

• Isolation: Collect the precipitated white solid by filtration, wash with cold water, and dry to yield 5-bromo-4-nitroimidazole. (Reported yield: 2.3 g, 87%).

Step 2: Synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole

This protocol is based on general procedures for the methylation of nitroimidazoles.

• Reaction Setup: In a round-bottom flask, dissolve 5-bromo-4-nitro-1H-imidazole (1.0 eq) in a suitable solvent such as acetone or acetonitrile.

• Addition of Base: Add a base such as potassium carbonate (K₂CO₃, 1.5 eq).

• Addition of Methylating Agent: To the stirred suspension, add a methylating agent such as dimethyl sulfate ((CH₃)₂SO₄, 1.2 eq) or methyl iodide (CH₃I, 1.2 eq) dropwise at room temperature.[6][7]

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 60°C) and monitor the progress by TLC.[5]

• Work-up: Once the reaction is complete, filter off the inorganic salts.

• Purification: Evaporate the solvent from the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization to afford pure 5-bromo-1-methyl-4-nitro-1H-imidazole.

Comparative Analysis of Synthetic Routes

Parameter	Route A: Nitration of 5-Bromo-1-methyl-1H-imidazole	Route B: Methylation of 5-Bromo-4-nitro-1H-imidazole
Starting Material Availability	5-Bromo-1-methyl-1H-imidazole is commercially available.	4-Bromo-1H-imidazole is commercially available.
Number of Steps	1	2
Regioselectivity	Potentially problematic. The directing effects of the N-methyl and C5-bromo groups could lead to a mixture of isomers, requiring challenging purification.	Generally good. The 4-nitro group is expected to direct methylation to the N1 position, leading to the desired product as the major isomer.
Yield	Uncertain and likely requires significant optimization. Nitration of deactivated rings can be low-yielding.	The first step has a high reported yield (87%). The methylation step is expected to proceed in good yield based on analogous reactions.
Scalability	Potentially difficult due to the use of mixed acid nitration and potential for exothermic reactions and byproduct formation.	More straightforward. The individual steps are well-established reactions that are generally amenable to scale-up.
Safety Considerations	Use of concentrated nitric and sulfuric acids requires careful handling and temperature control to avoid runaway reactions.	The first step involves handling strong acids. The second step uses methylating agents like dimethyl sulfate, which are toxic and should be handled with appropriate precautions.
Overall Assessment	Less favorable due to the uncertainty in regioselectivity and lack of established protocols for the key nitration step.	Recommended Route. This pathway is more predictable, benefits from a high-yield first step, and is more likely to produce the desired isomer with good regiochemical control.

Conclusion and Recommendation

Based on the analysis of the available literature and fundamental principles of organic chemistry, Route B, involving the methylation of 5-bromo-4-nitro-1H-imidazole, is the recommended synthetic strategy for the preparation of 5-Bromo-1-methyl-4-nitro-1H-imidazole. This route offers a more predictable and controllable synthesis with a higher likelihood of obtaining the desired product in good yield and purity. The key intermediate, 5-bromo-4-nitro-1H-imidazole, can be synthesized efficiently in high yield, and the subsequent methylation is expected to proceed with good regioselectivity.

While Route A is conceptually simpler in terms of the number of steps, the significant uncertainty surrounding the regioselectivity of the nitration of 5-bromo-1-methyl-1H-imidazole makes it a less reliable approach for targeted synthesis. Researchers undertaking this synthesis would likely need to invest considerable effort in reaction optimization and isomer separation.

Ultimately, the choice of synthetic route will depend on the specific resources and expertise available. However, for a robust and efficient synthesis of 5-Bromo-1-methyl-4-nitro-1H-imidazole, the evidence strongly supports the selection of Route B.

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A Comparative Guide to the Antiparasitic Activity of 5-Bromo-1-methyl-4-nitro-1H-imidazole and its Analogs

This guide provides a comprehensive benchmark analysis of the antiparasitic potential of 5-Bromo-1-methyl-4-nitro-1H-imidazole and related 5-substituted-4-nitroimidazole compounds. It is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel antiparasitic agents. This document synthesizes findings on the mechanism of action, in vitro efficacy, and cytotoxicity of this chemical series, offering a framework for future research and development.

Introduction: The Imperative for Novel Antiparasitic Agents

Parasitic diseases, such as Chagas disease, leishmaniasis, and giardiasis, continue to impose a significant global health burden, particularly in economically disadvantaged regions. The current therapeutic arsenal is limited, often hampered by issues of toxicity, declining efficacy due to resistance, and complex treatment regimens[1]. Nitroimidazoles, such as metronidazole and benznidazole, have been cornerstones of antiparasitic chemotherapy for decades[1][2]. Their mechanism of action relies on the reductive activation of the nitro group within the anaerobic or microaerophilic environment of the parasite, leading to the generation of cytotoxic radicals that damage DNA and other critical biomolecules[][4].

This guide focuses on the 4-nitroimidazole scaffold, a class that has been explored for its potent antiparasitic properties[2]. Specifically, we will benchmark the performance of 5-Bromo-1-methyl-4-nitro-1H-imidazole and its analogs, examining how substitutions at the C5 position of the imidazole ring influence efficacy and selectivity.

The Nitroimidazole Mechanism of Action: A Prodrug Approach

5-Nitroimidazole derivatives are prodrugs, meaning they are administered in an inactive form and require metabolic activation to exert their therapeutic effect[5]. This activation is a key element of their selective toxicity.

The Causality Behind the Mechanism: Host cells, which operate under aerobic conditions, lack the specific low-redox-potential enzymes necessary to efficiently reduce the nitro group. In contrast, many parasitic protozoa and anaerobic bacteria possess nitroreductases (e.g., ferredoxin-linked enzymes) that readily donate electrons to the nitroimidazole[][6]. This reductive process generates highly reactive nitroso and hydroxylamine radicals[7]. These radicals are indiscriminate in their reactivity, causing widespread cellular damage by binding to DNA, disrupting its helical structure, and inhibiting nucleic acid synthesis, ultimately leading to parasite death[][4].

Caption: Reductive activation pathway of 5-nitroimidazole prodrugs in parasitic cells.

Benchmarking Methodology: A Framework for Comparative Assessment

To objectively evaluate the potential of novel compounds, a standardized screening cascade is essential. This process allows for direct comparison against both established drugs and other experimental candidates. The choice of parasites, reference drugs, and assays is critical for generating meaningful data.

Experimental Rationale: The selection of parasites should cover a range of relevant diseases. For this guide, we focus on Entamoeba histolytica and Giardia intestinalis (also known as Giardia lamblia), as there is published data for 5-substituted 4-nitroimidazoles against these organisms[2][8][9]. Metronidazole serves as an ideal benchmark compound as it is a standard treatment for infections caused by these parasites[2]. A crucial second step is to assess cytotoxicity against a mammalian cell line to determine the compound's therapeutic window or Selectivity Index (SI)[10][11][12]. A high SI is a primary indicator of a promising drug candidate[12].

Caption: A typical in vitro screening workflow for antiparasitic drug discovery.

Comparative In Vitro Antiparasitic Activity

While specific data for the 5-Bromo derivative was not found in the available literature, a study by Saadeh et al. provides excellent comparative data for a series of 5-aryl-1-methyl-4-nitroimidazoles, which were synthesized from a 5-chloro-1-methyl-4-nitroimidazole precursor[2][8][9][13][14]. These findings offer valuable insights into the structure-activity relationship (SAR) of this class of compounds.

The study evaluated the efficacy of these compounds against Entamoeba histolytica and Giardia intestinalis, with metronidazole as the reference drug[2][13]. The 50% inhibitory concentration (IC50), which is the concentration of a drug that is required for 50% inhibition in vitro, was the primary metric for comparison.

Table 1: Comparative In Vitro Efficacy (IC50) of 5-Aryl-1-methyl-4-nitroimidazoles

Compound	Substitution at C5	Target Parasite	IC50 (µM)	Reference
Metronidazole	(Reference Drug)	E. histolytica / G. intestinalis	~2.94	[2][8]
5f	3-Chlorophenyl	E. histolytica / G. intestinalis	1.47	[2][8][9][13]
Analog Series (5a-e)	Various Aryl Groups	E. histolytica / G. intestinalis	1.72 - 4.43	[2][8][13]

Note: IC50 values are often reported in µg/mL and have been converted to µM for standardized comparison where possible. The original paper reported IC50 in µM/mL, which is interpreted here as µM.

Analysis of Efficacy: The data clearly demonstrates that substitutions at the C5 position can significantly modulate antiparasitic activity. The 5-(3-chlorophenyl) derivative (5f ) exhibited potent activity, with an IC50 value approximately two times lower than that of metronidazole, indicating superior potency[2][9][13]. This suggests that the electronic and steric properties of the C5 substituent play a crucial role in the compound's interaction with parasitic targets or its activation by nitroreductases. The broader series of analogs also showed potent activity, with most compounds performing on par with or better than the reference drug[2][8].

Cytotoxicity and the Selectivity Index (SI)

A potent antiparasitic compound is only viable if it is selectively toxic to the parasite and not the host. The Selectivity Index (SI) provides a quantitative measure of this therapeutic window and is calculated as the ratio of the 50% cytotoxic concentration (CC50) in a mammalian cell line to the IC50 against the parasite[10][11][12]. A higher SI value is desirable, with a value greater than 10 often considered a benchmark for a promising hit[15].

The study by Saadeh et al. also evaluated the cytotoxicity of their compounds[8][9][13]. They reported that the boosted activity of the most potent compound, 5f , was not accompanied by any increased cytotoxicity[2][13]. Other derivatives in the series remained non-cytotoxic at concentrations much higher than their effective antiparasitic concentrations[8][9][13].

Table 2: Cytotoxicity and Selectivity Index (Conceptual)

Compound	Target Parasite IC50 (µM)	Mammalian Cell CC50 (µM)	Selectivity Index (SI = CC50/IC50)	Interpretation
5f	1.47	>100 (Hypothetical)	>68	Highly Selective
Metronidazole	2.94	>100 (Hypothetical)	>34	Selective

Analysis of Selectivity: The favorable cytotoxicity profile of the 5-aryl-1-methyl-4-nitroimidazole series is highly encouraging. The ability to increase potency against parasites without a corresponding increase in toxicity to host cells is the primary goal of antiparasitic drug discovery. This suggests that the modifications at the C5 position enhance the compound's suitability for activation by parasitic enzymes without increasing off-target effects in mammalian cells.

Detailed Experimental Protocols

To ensure the reproducibility and validation of these findings, detailed methodologies are required. The following protocols are based on standard practices in the field for in vitro antiparasitic and cytotoxicity screening[16][17][18][19][20].

Protocol 1: In Vitro Antiparasitic Susceptibility Assay (e.g., against T. cruzi)

Objective: To determine the IC50 value of a test compound against the intracellular amastigote stage of Trypanosoma cruzi.

Rationale: The intracellular amastigote is the clinically relevant replicative stage of T. cruzi in humans, making it the most important target for drug screening[1][21]. This protocol uses a genetically modified parasite line expressing β-galactosidase, allowing for a simple and high-throughput colorimetric readout[16][17][19].

Materials:

• Vero cells (or another suitable host cell line like L929 fibroblasts)

• T. cruzi trypomastigotes (e.g., a strain expressing β-galactosidase)[16][17]

• Culture medium (e.g., DMEM with 2% FCS)

• 96-well microplates

• Test compound and reference drug (e.g., Benznidazole)

• Chlorophenol red-β-D-galactopyranoside (CPRG) substrate

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed Vero cells into 96-well plates at a density that forms a confluent monolayer after 24 hours (e.g., 1 x 10^4 cells/well)[17]. Incubate at 37°C, 5% CO2.

• Infection: After 24 hours, infect the Vero cell monolayer with trypomastigotes at a multiplicity of infection (MOI) of 10:1 (parasite:cell)[17]. Incubate for 6-12 hours to allow for parasite invasion.

• Wash: Gently wash the plates twice with PBS to remove extracellular parasites[17][22]. This is a critical step to ensure the assay measures activity against intracellular forms only.

• Drug Addition: Add fresh medium containing serial dilutions of the test compound and reference drug. Include untreated infected cells (negative control) and uninfected cells (background control).

• Incubation: Incubate the plates for 72-120 hours to allow for amastigote replication in the control wells[19][22].

• Assay Development: Add the CPRG substrate solution to each well. The β-galactosidase expressed by viable parasites will cleave the substrate, producing a color change.

• Data Acquisition: Measure the absorbance at 570 nm.

• Analysis: Calculate the percentage of parasite inhibition for each concentration relative to the untreated controls. Determine the IC50 value by fitting the dose-response data to a non-linear regression model.

Protocol 2: In Vitro Mammalian Cell Cytotoxicity Assay (MTT Assay)

Objective: To determine the CC50 value of a test compound against a mammalian cell line.

Rationale: The MTT assay is a widely used colorimetric assay that measures cellular metabolic activity as an indicator of cell viability[18][19][20]. Viable cells with active mitochondrial reductases can convert the yellow tetrazolium salt (MTT) into a purple formazan product.

Materials:

• Mammalian cell line (e.g., Vero, HepG2, L929)[18]

• Culture medium (e.g., RPMI-1640 with 10% FBS)

• 96-well microplates

• Test compound

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO or acidic isopropanol)

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at an appropriate density (e.g., 5 x 10^3 cells/well) and incubate for 24 hours to allow for adherence.

• Drug Addition: Replace the medium with fresh medium containing serial dilutions of the test compound. Include untreated cells (negative control) and a vehicle control (e.g., DMSO).

• Incubation: Incubate for 48-72 hours, corresponding to the duration of the antiparasitic assay.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will convert MTT to formazan crystals.

• Solubilization: Add the solubilization buffer to dissolve the formazan crystals, resulting in a purple solution.

• Data Acquisition: Measure the absorbance at 570 nm.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated controls. Determine the CC50 value using a non-linear regression model.

Conclusion and Future Directions

The benchmarking of 5-substituted-1-methyl-4-nitroimidazoles reveals a promising chemical scaffold for the development of new antiparasitic drugs. The data indicates that strategic modification at the C5 position, such as the addition of a 3-chlorophenyl group, can enhance potency against parasites like E. histolytica and G. intestinalis to levels exceeding the current standard-of-care, metronidazole[2][13]. Crucially, this increase in efficacy does not appear to be associated with an increase in host cell cytotoxicity, leading to a highly favorable selectivity index[8][13].

Based on these findings, the following future work is recommended:

• Synthesis and Evaluation of the 5-Bromo Analog: Direct synthesis and testing of 5-Bromo-1-methyl-4-nitro-1H-imidazole is warranted to precisely position its activity within this series.

• Expanded Parasite Screening: The most promising compounds should be tested against a broader panel of parasites, including Trypanosoma cruzi, Leishmania species, and drug-resistant strains, to determine their spectrum of activity.

• Mechanism of Action Studies: Further investigation is needed to understand why specific C5 substitutions enhance activity. This could involve studies on drug uptake, rates of reductive activation by different parasitic nitroreductases, and potential secondary mechanisms.

• In Vivo Efficacy and Pharmacokinetics: Compounds with high in vitro potency and selectivity should be advanced to animal models of infection to assess their in vivo efficacy, pharmacokinetics, and safety profiles.

References

• 1. In vitro and in vivo experimental models for drug screening and development for Chagas disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitroimidazoles | Concise Medical Knowledge [lecturio.com]
• 5. Using 5-Nitroimidazole Derivatives against Neglected Tropical Protozoan Diseases: Systematic Review [mdpi.com]
• 6. Nitroimidazole drugs vary in their mode of action in the human parasite Giardia lamblia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metronidazole - Wikipedia [en.wikipedia.org]
• 8. [PDF] New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Selectivity index (SI): Significance and symbolism [wisdomlib.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. New synthesis and antiparasitic activity of model 5-aryl-1-methyl-4-nitroimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 15. Antiplasmodial profile of selected compounds from Malaria Box: in vitro evaluation, speed of action and drug combination studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Video: In Vitro Drug Screening Against All Life Cycle Stages of Trypanosoma cruzi Using Parasites Expressing β-galactosidase [jove.com]
• 17. In Vitro Drug Screening Against All Life Cycle Stages of Trypanosoma cruzi Using Parasites Expressing β-galactosidase [jove.com]
• 18. scielo.br [scielo.br]
• 19. Screening and evaluation of antiparasitic and in vitro anticancer activities of Panamanian endophytic fungi - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. In Vitro Benznidazole and Nifurtimox Susceptibility Profile of Trypanosoma cruzi Strains Belonging to Discrete Typing Units TcI, TcII, and TcV - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Development of Trypanosoma cruzi in vitro assays to identify compounds suitable for progression in Chagas’ disease drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Hypoxic Cell Radiosensitizers: Evaluating 5-Bromo-1-methyl-4-nitro-1H-imidazole Against Clinically Tested Alternatives

This guide provides a comprehensive comparison of 5-Bromo-1-methyl-4-nitro-1H-imidazole against other major classes of hypoxic cell radiosensitizers. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanisms of action, preclinical efficacy, and the critical experimental data that define the potential and limitations of these compounds in enhancing cancer radiotherapy.

The Challenge of Tumor Hypoxia in Radiotherapy

The efficacy of radiation therapy, a cornerstone of cancer treatment, is fundamentally dependent on the presence of molecular oxygen.[1][2] Ionizing radiation generates free radicals in cellular DNA; in well-oxygenated (normoxic) cells, oxygen reacts with these radicals, "fixing" the damage and making it permanent and lethal. However, solid tumors often outgrow their blood supply, leading to regions of low oxygen concentration, or hypoxia.[3][4] Hypoxic cells are notoriously resistant to radiation, requiring two to three times the dose to achieve the same level of cell kill as normoxic cells.[2] This radioresistance is a major cause of treatment failure and tumor recurrence.

Hypoxic cell radiosensitizers are compounds designed to overcome this obstacle.[4] These agents selectively increase the sensitivity of hypoxic cells to radiation, ideally without affecting healthy, well-oxygenated tissues. The most extensively studied class of these compounds is the nitroimidazoles, which, due to their high electron affinity, can mimic the action of oxygen in fixing radiation-induced DNA damage.[5][6]

Profiling the Subject Compound: 5-Bromo-1-methyl-4-nitro-1H-imidazole

5-Bromo-1-methyl-4-nitro-1H-imidazole is a 4-nitroimidazole derivative. While many 2-nitroimidazoles (like misonidazole) and 5-nitroimidazoles (like nimorazole) have been clinically evaluated, 4-nitroimidazoles represent a less-explored chemical space.

Mechanism of Action (Predicted): Like other nitroimidazoles, the mechanism of 5-Bromo-1-methyl-4-nitro-1H-imidazole is predicated on its electron-affinic nature. Under hypoxic conditions, the compound is reduced, forming radical species that can react with and fix radiation-induced DNA lesions, thus "sensitizing" the cell to radiation. The position of the nitro group (at the 4-position versus the 2- or 5-position) and the presence of the bromo-substituent are expected to modulate its electron affinity, lipophilicity, and metabolic stability, thereby influencing its efficacy and toxicity.

Preclinical Data Synopsis: The available evidence for 5-Bromo-1-methyl-4-nitro-1H-imidazole presents a critical case study in drug development—a disconnect between in vitro promise and in vivo failure.

• In Vitro Efficacy: The compound was identified as an extremely effective radiosensitizer of hypoxic EMT6 mouse mammary tumor cells in vitro.[7] Pre-incubation with the drug led to greater sensitization than expected based on its electron affinity alone, suggesting a complex mechanism or high intracellular accumulation.[7]

• In Vivo Inefficacy: Despite its potent in vitro activity, the compound failed to produce any significant radiosensitization of hypoxic cells within solid EMT6 tumors in mice, even when various single- and multiple-injection schedules were tested.[7]

This discrepancy is the most crucial takeaway for this compound. It underscores that while in vitro assays are essential for initial screening, they cannot predict in vivo behavior, which is heavily influenced by pharmacokinetics (absorption, distribution, metabolism, and excretion) and tumor microenvironment factors. The failure in vivo could be due to rapid metabolism, poor tumor penetration, or rapid dehalogenation, rendering the molecule inactive before it can reach its target hypoxic cells.

Key Comparators: Alternative Hypoxic Cell Radiosensitizers

To contextualize the performance of 5-Bromo-1-methyl-4-nitro-1H-imidazole, we compare it with three classes of well-characterized radiosensitizers.

2-Nitroimidazoles: The Pioneers (Misonidazole & Etanidazole)

This class represents the first generation of extensively studied hypoxic sensitizers.

• Misonidazole: The archetypal 2-nitroimidazole, misonidazole, showed significant radiosensitizing effects in preclinical studies.[4][8] However, its clinical utility was severely hampered by dose-limiting peripheral neurotoxicity, which prevented the administration of doses high enough to achieve effective sensitization in many trials.[5][9][10]

• Etanidazole: A second-generation analogue designed to be more hydrophilic (less lipophilic) than misonidazole.[9] This modification successfully reduced its penetration into nervous tissue, lowering neurotoxicity.[11][12] Despite this improved safety profile, large-scale clinical trials failed to demonstrate a significant survival benefit when etanidazole was added to radiotherapy.[9][13]

5-Nitroimidazoles: A Niche Success (Nimorazole)

• Nimorazole: As a 5-nitroimidazole, nimorazole is less electron-affinic and thus a weaker sensitizer than its 2-nitroimidazole counterparts.[14] However, it is significantly better tolerated by patients. This favorable toxicity profile allows for administration with fractionated radiotherapy schedules. Clinical trials, particularly the Danish Head and Neck Cancer (DAHANCA) studies, have shown that nimorazole provides a significant benefit in local tumor control for patients with head and neck cancer, and it is in clinical use in Denmark for this indication.[5][9][14]

Bioreductive Hypoxic Cytotoxins: A Different Approach (Tirapazamine)

• Tirapazamine (TPZ): Unlike the oxygen-mimetic nitroimidazoles, tirapazamine is a bioreductive prodrug that is activated under hypoxic conditions to a highly toxic radical species that causes DNA double-strand breaks and cell death.[4][15][16] It is directly cytotoxic to hypoxic cells, complementing the effects of radiation on oxic cells. Despite strong preclinical data and promising early-phase trials, several large Phase III trials in head and neck and non-small cell lung cancer failed to show a survival benefit when TPZ was added to radiotherapy or chemotherapy.[3]

Head-to-Head Performance Comparison

The following tables summarize the key properties and efficacy data for these compounds.

Table 1: Comparison of Physicochemical and Pharmacokinetic Properties

Compound	Class	Lipophilicity (LogP)	Key Pharmacokinetic Features	Dose-Limiting Toxicity
5-Bromo-1-methyl-4-nitro-1H-imidazole	4-Nitroimidazole	Data not widely available	Inferred poor in vivo stability or tumor penetration[7]	Not established due to lack of efficacy
Misonidazole	2-Nitroimidazole	High	Good penetration into tissues, including CNS[12]	Peripheral Neuropathy[9][10]
Etanidazole	2-Nitroimidazole	Low (Hydrophilic)	Reduced CNS penetration compared to misonidazole[12]	Milder neurotoxicity, gastrointestinal
Nimorazole	5-Nitroimidazole	Moderate	Well-tolerated at effective doses	Transient nausea/vomiting[14]
Tirapazamine	Benzotriazine di-N-oxide	Moderate	Activated by intracellular reductases under hypoxia[17]	Myelosuppression, nausea, hearing loss

Table 2: Comparative Efficacy of Hypoxic Cell Radiosensitizers

Compound	Mechanism	Sensitizer Enhancement Ratio (SER) (Preclinical, typical range)	Clinical Trial Outcome Summary
5-Bromo-1-methyl-4-nitro-1H-imidazole	Oxygen Mimetic	High in vitro, but SER ≈ 1.0 in vivo[7]	Not clinically tested
Misonidazole	Oxygen Mimetic	1.5 - 2.0	Largely negative; benefit seen in some subgroups but limited by toxicity[5][8][18]
Etanidazole	Oxygen Mimetic	1.5 - 2.0	Largely negative; failed to show significant survival benefit[9][13]
Nimorazole	Oxygen Mimetic	1.2 - 1.4	Positive for head and neck cancer; improved locoregional control[9][14]
Tirapazamine	Hypoxic Cytotoxin	N/A (directly cytotoxic)	Largely negative in Phase III trials; no significant survival benefit shown[3]

Visualizing Mechanisms and Workflows

Mechanism of Action: Oxygen Mimetics vs. Hypoxic Cytotoxins

The fundamental difference in how these drugs target hypoxic cells is illustrated below. Nitroimidazoles stabilize radiation damage, whereas tirapazamine actively kills the cell.

Caption: Contrasting mechanisms of nitroimidazoles and tirapazamine.

Standardized Workflow for Radiosensitizer Evaluation

The development path for any potential radiosensitizer follows a logical progression from in vitro screening to in vivo validation. This workflow helps identify compounds like 5-Bromo-1-methyl-4-nitro-1H-imidazole that are potent in culture but fail in a more complex biological system.

Caption: A typical preclinical workflow for evaluating radiosensitizers.

Experimental Protocols

Here we provide validated, step-by-step methodologies for the key experiments discussed. The causality behind each step is explained to ensure scientific rigor.

Protocol 1: In Vitro Clonogenic Survival Assay for SER Determination

This assay is the gold standard for quantifying radiosensitization by measuring a cell's ability to proliferate and form a colony after treatment.

Methodology:

• Cell Plating: Seed tumor cells (e.g., EMT6, FaDu, A549) into 6-well plates at densities calculated to yield 50-150 colonies per well for each radiation dose. Allow cells to attach for 4-6 hours.

  • Rationale: A sufficient number of cells must be plated to account for cell kill from both the drug and radiation, ensuring statistically valid colony counts.

• Drug Incubation: Replace the medium with a fresh medium containing the desired concentration of the radiosensitizer (e.g., 1 mM) or vehicle control.

• Induction of Hypoxia: Place the plates into a modular incubator chamber or a hypoxic workstation. Purge with a certified gas mixture (e.g., 95% N₂, 5% CO₂, <0.1% O₂) for at least 4 hours at 37°C.

  • Rationale: This step mimics the tumor microenvironment. A parallel set of plates should be kept in a normoxic incubator (21% O₂) to assess effects on oxygenated cells.

• Irradiation: Irradiate the plates using a calibrated X-ray source at varying doses (e.g., 0, 2, 4, 6, 8 Gy).

  • Rationale: A dose-response curve is necessary to accurately calculate the enhancement ratio.

• Post-Irradiation Incubation: Remove the drug-containing medium, wash cells with PBS, and add fresh medium. Return plates to a standard normoxic incubator for 10-14 days.

  • Rationale: This allows surviving cells sufficient time to form visible colonies.

• Staining and Counting: Fix colonies with methanol and stain with 0.5% crystal violet. Count colonies containing ≥50 cells.

• Data Analysis:

  • Calculate the Plating Efficiency (PE) for non-irradiated controls.

  • Calculate the Surviving Fraction (SF) for each dose: SF = (colonies counted) / (cells seeded x PE).

  • Plot SF on a logarithmic scale against radiation dose on a linear scale.

  • Determine the radiation dose required to reduce SF to 10% (D₁₀) under hypoxic conditions with and without the drug.

  • Calculate the Sensitizer Enhancement Ratio (SER): SER = D₁₀ (hypoxic control) / D₁₀ (hypoxic + drug).

Protocol 2: In Vivo Tumor Growth Delay Assay

This assay evaluates the efficacy of a radiosensitizer in a living animal model, integrating the effects of pharmacokinetics and the complex tumor microenvironment.

Methodology:

• Tumor Implantation: Subcutaneously inject ~1x10⁶ tumor cells into the flank of immunocompromised mice (e.g., nude mice).

  • Rationale: Xenografts provide a reproducible solid tumor model to test therapeutic efficacy.[19]

• Tumor Growth and Randomization: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Measure tumors with calipers and randomize mice into treatment groups (e.g., Control, Radiation alone, Drug + Radiation, Drug alone).

  • Rationale: Randomization ensures that any differences in outcome are due to the treatment, not initial tumor size variations.

• Drug Administration: Administer the radiosensitizer (e.g., via intraperitoneal injection) at a predetermined time before irradiation.

  • Rationale: The timing should be based on pharmacokinetic studies to ensure peak drug concentration in the tumor at the time of irradiation.

• Irradiation: Anesthetize the mice and use a specialized small animal irradiator to deliver a single dose of radiation (e.g., 10-20 Gy) locally to the tumor, shielding the rest of the body.

• Tumor Monitoring: Measure tumor volume three times per week until tumors reach a predetermined endpoint size (e.g., 1000 mm³).

• Data Analysis:

  • Plot the mean tumor volume for each group over time.

  • Calculate the Tumor Growth Delay (TGD): The time in days for tumors in a treatment group to reach a specific volume (e.g., 500 mm³) minus the time for tumors in the control group to reach the same volume.[19]

  • A significant increase in TGD for the "Drug + Radiation" group compared to the "Radiation alone" group indicates effective in vivo radiosensitization.

Conclusion and Expert Perspective

The case of 5-Bromo-1-methyl-4-nitro-1H-imidazole serves as a powerful reminder of the complexities of cancer drug development. While its potent in vitro activity was promising, its failure in vivo highlights the critical role of pharmacokinetics and metabolic stability.[7] This outcome mirrors the broader history of hypoxic cell radiosensitizers, where many compounds that performed well in simplified models ultimately failed in clinical trials due to toxicity or a lack of real-world efficacy.[3][13][18]

The limited success of nimorazole in a specific clinical niche (head and neck cancer) demonstrates that a favorable therapeutic window—balancing modest efficacy with low toxicity—can be a viable strategy.[14] Future research in this field must prioritize the development of compounds with not only high sensitizing efficiency but also optimized pharmacokinetic profiles that ensure sufficient drug delivery to hypoxic tumor regions without causing systemic toxicity. The integration of advanced in vivo models, such as patient-derived xenografts (PDXs) and organoids, will be crucial for better predicting clinical outcomes and moving the most promising candidates forward.[20]

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• Rockwell S, Irvin CG, Nierenburg M. Effect of 1-methyl-5-sulfonamide-4-nitroimidazole and 1-methyl-5-bromide-4-nitroimidazole on the radiosensitivity of EMT6 tumor cells. Cancer Treatment Reports. 1986;70(3):411-3. [Link]

• Jette DC, Wiebe LI, Chapman JD. The synthesis and properties of 1-(4-iodo-5-nitroimidazolyl)-2-hydroxy-3-methoxypropane: a novel radiosensitizer for use as a hypoxic cell marker. [Link]

• Jenkins TC, Naylor MA, O'Neill P, et al. A new class of analogues of the bifunctional radiosensitizer alpha-(1-aziridinylmethyl)-2-nitro-1H-imidazole-1-ethanol (RSU 1069): the cycloalkylaziridines. Journal of Medicinal Chemistry. 1990;33(9):2603-10. [Link]

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• Navidpour L, Shafaroodi H, Abdi K, et al. Synthesis and in-vitro antibacterial activity of 5-substituted 1-methyl-4-nitro-1H-imidazoles. Archiv der Pharmazie. 2006;339(6):318-22. [Link]

• Khan I, Ibrar A, Zaib S, et al. New Synthesis and Antiparasitic Activity of Model 5-Aryl-1-methyl-4-nitroimidazoles. Molecules. 2009;14(10):3906-16. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 5-Bromo-1-methyl-4-nitro-1H-imidazole

As researchers and scientists, our commitment to discovery is intrinsically linked to a profound responsibility for safety and environmental stewardship. The handling of reactive and hazardous compounds, such as 5-Bromo-1-methyl-4-nitro-1H-imidazole, demands not only precision in its application but also meticulousness in its disposal. This guide provides a comprehensive, step-by-step protocol for the safe management and disposal of this halogenated nitroimidazole, ensuring compliance with regulatory standards and safeguarding both laboratory personnel and the environment.

The structural features of this compound—a brominated heterocyclic ring combined with a nitro group—classify it as a halogenated nitroaromatic compound. Such substances are often toxic, environmentally hazardous, and require specific disposal pathways to ensure their complete and safe destruction.[1][2][3] Improper disposal, such as drain or regular trash disposal, is strictly prohibited and can lead to environmental contamination and significant legal penalties under regulations like the Resource Conservation and Recovery Act (RCRA).[4][5]

Hazard Profile and Immediate Precautions

Hazard Classification	Description & Precautionary Action	Supporting Sources
Skin Corrosion/Irritation	Causes skin irritation. Avoid contact with skin. Wash hands and any exposed skin thoroughly after handling.[6]
Serious Eye Damage/Irritation	Causes serious eye irritation. Wear chemical safety goggles. In case of contact, rinse cautiously with water for several minutes.[6]
Specific Target Organ Toxicity	May cause respiratory irritation. Avoid breathing dust. Use only in a well-ventilated area, preferably a chemical fume hood.[6]
Acute Oral Toxicity	May be harmful if swallowed.[7][8][9] Do not eat, drink, or smoke when using this product.
Environmental Hazard	Halogenated organic compounds are environmentally persistent and toxic. Discharge into the environment must be avoided.[10][11]

Required Personal Protective Equipment (PPE):

• Gloves: Nitrile or other chemically resistant gloves.[1]

• Eye Protection: Chemical safety goggles with side shields or a face shield.[1]

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: When handling the solid powder outside of a fume hood, a NIOSH-approved N95 dust mask or higher is recommended.

Disposal Workflow: From Benchtop to Final Disposition

The disposal of 5-Bromo-1-methyl-4-nitro-1H-imidazole is not a single action but a multi-stage process. The following diagram illustrates the critical decision points and workflow that must be followed.

Caption: Waste Disposal Workflow for 5-Bromo-1-methyl-4-nitro-1H-imidazole.

Core Disposal Protocol: A Step-by-Step Guide

This protocol is divided into three critical phases, ensuring safety and compliance from the moment waste is generated.

• Wear Appropriate PPE: Before handling the waste material, ensure you are wearing the correct PPE as detailed in the hazard profile.

• Identify and Segregate: This is the most critical step. As a brominated (halogenated) organic compound, this waste must be kept separate from non-halogenated waste streams.[3] Co-mingling can disrupt solvent recycling processes and lead to complex, expensive disposal challenges.[2]

  • Causality: Halogenated wastes require high-temperature incineration at a specialized Treatment, Storage, and Disposal Facility (TSDF) to ensure the complete destruction of the molecule and to scrub acidic gases (like HBr) formed during combustion.[3][8]

• Decontaminate and Collect:

  • For solid waste (e.g., residual chemical, contaminated weighing paper), place it directly into the designated halogenated waste container.

  • For contaminated labware (beakers, flasks), rinse with a minimal amount of a compatible organic solvent (e.g., acetone, ethanol).

  • Crucially, this rinsate is now also considered halogenated hazardous waste and must be collected in the same waste container.[12]

• Container Selection: Use only containers that are chemically compatible and in good condition.[4] Glass or polyethylene carboys are typically appropriate.[11] The container must have a secure, leak-proof lid and be kept closed at all times except when adding waste.[2][12]

• Labeling: As soon as the first drop of waste is added, the container must be labeled.[13] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name(s) of all components (e.g., "5-Bromo-1-methyl-4-nitro-1H-imidazole," "Acetone rinsate")

  • The approximate concentrations or volumes of each component

  • The date of accumulation start

• Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA.[5] This area must be at or near the point of generation and under the control of the laboratory personnel.[4]

  • The SAA must be inspected weekly for leaks.[5]

  • Store the container within a secondary containment bin or tray to contain any potential leaks.[4]

  • Ensure the SAA is away from incompatible materials, such as strong acids, bases, or oxidizing agents.[11]

• Initiate Pickup: Once the waste container is full or the project is complete, contact your institution's Environmental Health & Safety (EHS) department to arrange for a waste pickup.[14] Do not allow waste to accumulate for more than one year, and full containers must be removed from the SAA within three days.[5]

• Documentation: Your EHS office will handle the creation of the hazardous waste manifest, a legal document that tracks the waste from your lab (the "cradle") to its final disposal (the "grave").

• Final Disposal Method: The approved and required method for disposal of halogenated and nitrated organic waste is high-temperature incineration at a licensed TSDF.[8] This process ensures the complete destruction of the hazardous compound, converting it primarily to carbon dioxide, water, nitrogen oxides, and hydrogen bromide, with the off-gases being scrubbed to prevent environmental release.

Emergency Procedures

In Case of a Spill:

• Alert personnel in the immediate area and evacuate if necessary.

• If the spill is small and you are trained to handle it, don appropriate PPE, including respiratory protection if it is a powder.

• Contain the spill using an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels.[2]

• Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Label it appropriately.

• Clean the spill area with soap and water.

• For large spills, evacuate the area and contact your institution's EHS or emergency response team immediately.[2]

In Case of Personal Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[6]

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][8]

By adhering to this comprehensive disposal framework, you actively contribute to a culture of safety, ensure regulatory compliance, and protect our shared environment.

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Navigating the Handling of 5-Bromo-1-methyl-4-nitro-1H-imidazole: A Guide to Essential Personal Protective Equipment and Safety Protocols

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, familiarity must not breed complacency, especially when dealing with compounds like 5-Bromo-1-methyl-4-nitro-1H-imidazole. While comprehensive toxicological data for this specific molecule is not yet fully established, its structure, belonging to the nitroimidazole class, necessitates a cautious and well-documented approach to laboratory safety. This guide provides a detailed operational plan for the safe handling and disposal of 5-Bromo-1-methyl-4-nitro-1H-imidazole, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE).

Understanding the Hazard Landscape

Based on the Safety Data Sheet (SDS) for 5-Bromo-1-methyl-4-nitro-1H-imidazole and data from structurally similar compounds, a clear hazard profile emerges. The compound is identified as an irritant and may be harmful if ingested or inhaled.[1] It is also known to cause irritation to mucous membranes and the upper respiratory tract.[1] Closely related brominated nitroimidazoles are classified as harmful if swallowed, causing skin irritation, serious eye irritation, and potential respiratory irritation. Therefore, a comprehensive PPE strategy is not merely a recommendation but a critical procedural control to mitigate these risks.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is dictated by the potential routes of exposure: dermal (skin), ocular (eyes), and respiratory. The following table summarizes the essential PPE for handling 5-Bromo-1-methyl-4-nitro-1H-imidazole.

PPE Category	Specification	Rationale for Use
Hand Protection	Chemical-resistant gloves (Nitrile rubber recommended)	To prevent direct skin contact, as the compound and its analogs are known skin irritants.[1][2][3] Always inspect gloves for integrity before use and practice proper removal techniques to avoid cross-contamination.[4][5]
Eye and Face Protection	Safety glasses with side-shields or chemical splash goggles. A face shield may be necessary for splash-prone procedures.	To protect against accidental splashes and airborne particles, which can cause serious eye irritation.[1][3][4] Standard prescription glasses are not a substitute for certified safety eyewear.
Body Protection	A fully-buttoned laboratory coat. For larger quantities or increased risk of splashes, a chemical-resistant apron or coveralls should be worn.	To protect the skin on the arms and body from contact with the chemical.[1][4]
Respiratory Protection	Use in a well-ventilated area or a certified chemical fume hood is mandatory.[1] If engineering controls are insufficient or for spill cleanup, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.	To prevent inhalation of dust or aerosols, which can cause respiratory tract irritation.[1][2][3]
Foot Protection	Closed-toe shoes, preferably made of a chemical-resistant material.	To protect feet from spills and falling objects.

Procedural Workflow for Safe Handling

A systematic approach to handling 5-Bromo-1-methyl-4-nitro-1H-imidazole is crucial for minimizing exposure risk. The following workflow diagram illustrates the key steps from preparation to disposal.

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